Kijanimicin

Core Science & Biosynthesis

Kijanimicin: A Technical Guide to its Discovery, Origin, and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, origin, and biosynthesis of Kijanimicin, a potent spirotetronate antibiotic. The information is compiled from seminal research articles and patent literature, offering a detailed resource for professionals in the fields of natural product chemistry, microbiology, and drug development.

Discovery and Origin

Kijanimicin was first identified as the major component of a novel antibiotic complex produced by a previously unknown actinomycete.[1] The discovery was the result of a screening program for new antimicrobial agents.

The Producing Microorganism: Actinomadura kijaniata

The microorganism responsible for producing Kijanimicin was isolated from a soil sample collected in Kenya, Africa.[2] It was identified as a new species and named Actinomadura kijaniata, with the strain designation SCC 1256.[2] A culture of this strain is deposited in several culture collections, including the American Type Culture Collection (ATCC) as ATCC 31588 and the Agricultural Research Service Culture Collection (NRRL) as NRRL 12069.[2]

A. kijaniata is a Gram-positive, aerobic, and mesophilic bacterium.[3] It is characterized by the formation of an aerial mycelium and the production of antibiotic compounds.[3] Morphologically, when grown on yeast-extract dextrose agar, it forms abundant, curled aerial mycelia that fragment into long chains of elliptical spores.[2] The vegetative mycelia are extensively branched.[2] A key chemotaxonomic feature is the presence of meso-diaminopimelic acid (meso-DAP) in the cell wall and the sugar madurose (B1425607) in whole-cell hydrolysates.[2][4]

Physicochemical and Biological Properties of Kijanimicin

Kijanimicin is a large, structurally unique acid enol antibiotic belonging to the spirotetronate class.[1][5] Its complex structure includes a pentacyclic core, a branched-chain tetrasaccharide moiety, and a novel nitrosugar.[5]

Quantitative Data

The key physicochemical properties and in vitro biological activities of Kijanimicin are summarized in the tables below.

Property	Value	Reference
Molecular Formula	C67H100N2O24	[5]
Molecular Weight	1317.5 g/mol	[5]
Appearance	Solid
Solubility	Soluble in DMF, DMSO, Ethanol, Methanol

Table 1: Physicochemical Properties of Kijanimicin

Organism	MIC (µg/mL)	Reference
Propionibacterium acnes	0.86
Bacillus subtilis	< 0.13
Enterobacter sp.	64
Trichophyton sp.	17.5
Microsporum sp.	17.5

Table 2: Minimum Inhibitory Concentrations (MICs) of Kijanimicin

In addition to its antibacterial and antifungal properties, Kijanimicin has demonstrated significant in vivo activity against the malaria parasite Plasmodium berghei in mice at a dose of 250 mg/kg. It also exhibits antitumor activity.[1]

Experimental Protocols

The following sections outline the general methodologies used in the fermentation, isolation, purification, and characterization of Kijanimicin, as described in the available literature. It is important to note that highly detailed, step-by-step protocols with specific reagent concentrations and instrument parameters are not fully available in the public domain and may be proprietary.

Fermentation of Actinomadura kijaniata

Kijanimicin is produced by submerged aerobic fermentation of A. kijaniata. The process typically involves the development of a vegetative inoculum through one or more seed stages before transfer to a production-scale fermenter.

Inoculum Development:

• Medium: A suitable medium for inoculum preparation includes assimilable sources of carbon and nitrogen.[6] Specific media mentioned for the cultivation of A. kijaniata include ISP 2, ISP 3, ISP 4, and others.[3][7]

• Conditions: The culture is grown under aerobic conditions with agitation.

Production Fermentation:

• Medium: The production medium is an aqueous nutrient medium containing assimilable sources of carbon, nitrogen, and inorganic salts.[6]

• Conditions: The fermentation is carried out under controlled aerobic conditions until substantial antibacterial activity is detected in the broth.[6]

Isolation and Purification

The recovery of Kijanimicin from the fermentation broth involves a multi-step process.

• Extraction: The antibiotic complex is first separated from the fermentation broth using a solvent extraction procedure.[1][8]

• Chromatography: The crude extract, containing Kijanimicin and three minor components, is then subjected to chromatographic separation.[1][8] This can be achieved through:

  • Column Chromatography: The specific type of resin and solvent system used are not detailed in the available literature.

  • Preparative High-Pressure Liquid Chromatography (HPLC): This method is used to isolate pure Kijanimicin from the complex.[1][8]

Structure Elucidation

The complex structure of Kijanimicin was determined through a combination of chemical degradation, spectroscopic studies, and X-ray crystallography.[5]

• Chemical Degradation: This was used to break down the molecule into its constituent sugar components for individual analysis.

• Spectroscopic Analysis:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR techniques were employed to determine the connectivity and stereochemistry of the molecule.[1]

  • Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the elemental composition and molecular weight.[1]

• X-ray Crystallography: Single-crystal X-ray diffraction analysis provided the definitive three-dimensional structure and absolute stereochemistry of Kijanimicin.[5]

Biosynthesis of Kijanimicin

The genetic basis for Kijanimicin production in A. kijaniata has been elucidated through the cloning and sequencing of a 107.6 kb segment of its chromosome that contains the Kijanimicin biosynthetic gene cluster (BGC).

The biosynthesis of the Kijanimicin aglycone, kijanolide, is initiated by a modular Type-I polyketide synthase (PKS).[4] The formation of the characteristic spirotetronate moiety involves a conserved set of enzymes that catalyze the formation, attachment, and intramolecular cyclization of a three-carbon unit derived from glycerate.

The BGC also contains the genes responsible for the synthesis of the two deoxysugar moieties:

• TDP-L-digitoxose: The complete enzymatic pathway for its formation has been characterized.

• D-kijanose: The genes for the biosynthesis of this unusual nitrosugar, including a flavoenzyme predicted to catalyze the formation of the nitro group, have been identified within the cluster.

Information regarding the regulatory genes and signaling pathways that control the expression of the Kijanimicin BGC is not currently available in the literature.

Visualizations

Experimental Workflow

Caption: Overall workflow for the discovery and characterization of Kijanimicin.

Biosynthetic Pathway Overview

Caption: Simplified overview of the Kijanimicin biosynthetic pathway.

References

• 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US4375542A - Kijanimicin antibiotics and derivatives thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. KIJANIMICIN (Sch 25663), A NOVEL ANTIBIOTIC PRODUCED BY ACTINOMAD URA KIJANIATA SCC 1256 | Semantic Scholar [semanticscholar.org]
• 5. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. EP0033840A2 - Kijanimicin, pharmaceutical compositions containing it and processes for preparing kijanimicin and the compositions - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. US4375542A - Kijanimicin antibiotics and derivatives thereof - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Secondary Metabolites of Actinomadura kijaniata

For Researchers, Scientists, and Drug Development Professionals

Introduction

Actinomadura kijaniata, a species of actinomycete bacteria, is a known producer of bioactive secondary metabolites, with the most prominent being the potent antibiotic kijanimicin. This technical guide provides a comprehensive overview of the secondary metabolites derived from Actinomadura kijaniata, with a primary focus on kijanimicin. It includes detailed information on their biological activities, biosynthesis, and the experimental protocols for their production and isolation, tailored for professionals in the fields of microbiology, natural product chemistry, and drug development.

Core Secondary Metabolite: Kijanimicin

Kijanimicin is a complex spirotetronate antibiotic and the principal secondary metabolite isolated from Actinomadura kijaniata.[1] It exhibits a broad spectrum of biological activities, making it a molecule of significant interest for therapeutic applications.

Biological Activity of Kijanimicin

Kijanimicin has demonstrated potent activity against a range of microbial and cancer cell targets.

Antibacterial Activity: Kijanimicin displays significant in vitro activity against various Gram-positive and anaerobic bacteria.[1][2]

Antimalarial Activity: The compound has also shown promising activity against the malaria parasite, Plasmodium falciparum, in in vivo studies.[1][2]

Antitumor Activity: Kijanimicin has exhibited antitumor properties, notably against P388 leukemia in murine models.[3]

Quantitative Biological Data of Kijanimicin

Activity	Test Organism/Cell Line	Measurement	Value	Reference
Antitumor	P388 leukemia (in vivo)	% T/C	157 (at 40 mg/kg)	[3]

Other Secondary Metabolites

While kijanimicin is the most well-characterized secondary metabolite from Actinomadura kijaniata, the initial isolation work also identified three minor, structurally related components from the fermentation broth.[1] However, detailed structural and biological activity data for these minor components are not extensively reported in the available literature.

Biosynthesis of Kijanimicin

The biosynthetic pathway of kijanimicin is complex, involving a modular Type-I polyketide synthase (PKS) and numerous other enzymes for the formation of its unique structural features. The gene cluster responsible for kijanimicin biosynthesis has been identified and sequenced, providing insights into the intricate enzymatic steps.[4][5] The pathway involves the synthesis of the aglycone, kijanolide, and the attachment of unusual sugar moieties, including L-digitoxose and D-kijanose.[4][5]

Kijanimicin Biosynthetic Pathway

Caption: Proposed biosynthetic pathway of kijanimicin.

Experimental Protocols

Fermentation of Actinomadura kijaniata

A detailed, step-by-step protocol for the industrial-scale fermentation of Actinomadura kijaniata for kijanimicin production is proprietary and not fully disclosed in public literature. However, based on available information, a general laboratory-scale fermentation procedure can be outlined.

1. Culture Maintenance:

• Actinomadura kijaniata (e.g., ATCC 31588) is maintained on a suitable agar (B569324) medium, such as ISP Medium 2.

2. Seed Culture Preparation:

• A seed culture is initiated by inoculating a suitable liquid medium (e.g., V15 medium) with spores or mycelial fragments from an agar plate.

• The seed culture is incubated for 24-30 hours with shaking.

3. Production Culture:

• The production medium (e.g., V15-P medium) is inoculated with the seed culture (typically a 1:10 dilution).

• The production culture is incubated for 40-48 hours under controlled conditions of temperature, pH, and aeration to maximize the yield of kijanimicin.

Isolation and Purification of Kijanimicin

The following is a general protocol for the extraction and purification of kijanimicin from the fermentation broth.[1]

1. Solvent Extraction:

• The fermentation broth is harvested and the mycelium is separated from the supernatant by centrifugation or filtration.

• The antibiotic complex, including kijanimicin, is extracted from the broth using a suitable organic solvent, such as ethyl acetate.

2. Concentration:

• The organic solvent extract is concentrated under reduced pressure to yield a crude extract.

3. Chromatographic Purification:

• The crude extract is subjected to column chromatography using a stationary phase like silica (B1680970) gel.

• Elution is performed with a gradient of solvents to separate the components of the antibiotic complex.

• Fractions containing kijanimicin are identified by techniques such as thin-layer chromatography (TLC) and bioassays.

4. High-Performance Liquid Chromatography (HPLC):

• Further purification of the kijanimicin-containing fractions is achieved by preparative high-pressure liquid chromatography (HPLC) to obtain pure kijanimicin.

Experimental Workflow for Kijanimicin Production and Isolation

Caption: General workflow for kijanimicin production and isolation.

Conclusion

Actinomadura kijaniata is a valuable source of the bioactive secondary metabolite, kijanimicin. With its potent antibacterial, antimalarial, and antitumor activities, kijanimicin holds significant promise for further drug development. This guide provides a foundational understanding of the key aspects of Actinomadura kijaniata secondary metabolites, intended to support the research and development efforts of scientists and professionals in the field. Further research is warranted to fully elucidate the therapeutic potential of kijanimicin and to explore the diversity of other secondary metabolites that may be produced by this actinomycete.

References

• 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Germ AI | Actinomadura kijaniata [germai.app]
• 3. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elucidation of the kijanimicin gene cluster: insights into the biosynthesis of spirotetronate antibiotics and nitrosugars - PubMed [pubmed.ncbi.nlm.nih.gov]

Kijanimicin: A Technical Guide to its Spirotetronate Core

For Researchers, Scientists, and Drug Development Professionals

Abstract

Kijanimicin is a potent spirotetronate antibiotic produced by the actinomycete Actinomadura kijaniata.[1][2] Its complex molecular architecture, featuring a pentacyclic aglycone core, a branched tetrasaccharide chain, and a rare nitro sugar, has garnered significant interest from the scientific community.[1][3] This document provides a comprehensive technical overview of the kijanimicin spirotetronate structure, including its detailed characterization, biosynthesis, and biological activity. All quantitative data are presented in structured tables, and key experimental methodologies are described. Visual diagrams of the biosynthetic pathway and experimental workflows are provided to facilitate a deeper understanding of this promising antibiotic.

Molecular Structure and Characterization

The definitive structure of kijanimicin was elucidated through a combination of chemical degradation, spectroscopic studies, and X-ray crystallography.[3] The molecule's core is a unique tetronic acid structure, which is a defining feature of the spirotetronate class of antibiotics.[3][4]

Spectroscopic Data

While a complete, publicly available dataset of all 1H and 13C NMR assignments for the entire kijanimicin molecule is not readily found in the provided search results, partial NMR data for key biosynthetic intermediates have been published.[1] The following table summarizes the reported NMR data for TDP-L-digitoxose, a key sugar precursor in kijanimicin biosynthesis.

Table 1: NMR Spectroscopic Data for TDP-L-digitoxose Intermediate (16) [1]

¹H NMR (300 MHz, D₂O)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
Hydrate form	1.10	d	6.4	5-Me
Keto form	1.18	d	6.4	5-Me
1.72–1.78	m	2-Hₐₓ
1.82	s	5''-Me
2.05	m	2-Hₑq
2.20–2.30	m	2'-H
3.91	dd	12.9, 5.9	3-H
3.94	q	6.4	5-H
4.06	m	4'-H, 5'-H
4.51	m	3'-H
5.50	dd	6.6, 4.0	1-H
6.24	t	6.9	1'-H
7.64	s	6''-H
³¹P NMR (121 MHz, D₂O)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
-10.6	d	19.7
-12.6	d	19.7

Crystallographic Data

The absolute stereochemistry of kijanimicin was confirmed by X-ray crystallographic studies.[3] While the specific atomic coordinates and bond lengths/angles from the crystal structure are not detailed in the provided search results, the study conclusively established the three-dimensional arrangement of the molecule.

Biosynthesis of the Spirotetronate Core

The biosynthesis of kijanimicin is a complex process involving a modular Type-I polyketide synthase (PKS) and a series of tailoring enzymes.[1][5][6] The formation of the characteristic spirotetronate moiety involves the incorporation of a glycerate-derived three-carbon unit.[1][5][6] The biosynthetic gene cluster for kijanimicin has been identified and sequenced, providing significant insights into the enzymatic machinery responsible for its assembly.[1][5][7]

The following diagram illustrates the proposed biosynthetic pathway for the formation of the kijanimicin aglycone, kijanolide.

Caption: Proposed biosynthetic pathway of kijanimicin.

Biological Activity

Kijanimicin exhibits a broad spectrum of biological activity, including antibacterial effects against Gram-positive bacteria and anaerobes, as well as antitumor and antimalarial properties.[1][2] Recent studies suggest that kijanimicin's mode of action may involve binding to the TetR family of transcriptional regulators in prokaryotes.[4]

Table 2: In Vitro Antimicrobial Activity of Kijanimicin (MIC, µg/mL) [8]

Organism	MIC (µg/mL)
Propionibacterium acnes	0.86
Bacillus subtilis	< 0.13
Enterobacter sp.	64
Trichophyton sp.	17.5
Microsporum sp.	17.5

Experimental Protocols

This section details the methodologies employed in the isolation, characterization, and biosynthetic analysis of kijanimicin.

Fermentation and Isolation

Kijanimicin is produced by the fermentation of Actinomadura kijaniata SCC 1256.[2] The antibiotic complex is extracted from the fermentation broth using a solvent extraction procedure. The major component, kijanimicin, is then isolated and purified from the complex by column chromatography and/or preparative high-pressure liquid chromatography (HPLC).[2]

The following diagram outlines the general workflow for the isolation and purification of kijanimicin.

Caption: General workflow for kijanimicin isolation.

Gene Cluster Identification and Cloning

The kijanimicin biosynthetic gene cluster was identified and cloned from the genomic DNA of Actinomadura kijaniata.[1]

Protocol:

• Genomic DNA Isolation: Genomic DNA was isolated from A. kijaniata using a modified procedure involving lysozyme (B549824) digestion.[1]

• Cosmid Library Construction: A cosmid library of the genomic DNA was constructed using the SuperCos 1 Cosmid Vector Kit.[1]

• Library Screening: The library was screened using probes derived from conserved regions of polyketide synthase genes.

• Sequencing: Positive cosmids were identified and the 107.6 kb segment of the A. kijaniata chromosome containing the kijanimicin biosynthetic locus was sequenced.[1][7]

Biochemical Characterization of Biosynthetic Enzymes

The functions of several enzymes in the kijanimicin biosynthetic pathway were elucidated through in vitro biochemical analysis.[1]

General Protocol:

• Gene Cloning and Expression: The genes encoding the enzymes of interest were cloned into expression vectors and the recombinant proteins were overexpressed, typically in E. coli.

• Protein Purification: The expressed proteins were purified to homogeneity using affinity chromatography (e.g., Ni-NTA agarose) and other chromatographic techniques.[1]

• Enzyme Assays: The activity of the purified enzymes was assayed by incubating them with their predicted substrates and analyzing the products by methods such as HPLC, NMR, and mass spectrometry.[1]

• Kinetic Analysis: Kinetic parameters (e.g., Kₘ, kcat) were determined by measuring reaction rates at varying substrate concentrations.[1]

Conclusion

Kijanimicin remains a molecule of significant interest due to its complex structure and potent biological activities. The elucidation of its biosynthetic pathway has opened up avenues for biosynthetic engineering and the generation of novel analogs with potentially improved therapeutic properties. This technical guide provides a foundational understanding of the core structural, biosynthetic, and biological aspects of kijanimicin, serving as a valuable resource for researchers in natural product chemistry, drug discovery, and molecular biology.

References

• 1. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Biosynthetic studies on validamycins. I. 1H and 13C NMR assignments of validamycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1H and 13C Peak Assignments of Quinine Using 1D and 2D NMR Methods: Part 1 - Magritek [magritek.com]
• 6. Crystallization and preliminary X-ray crystallographic analysis of MacA from Actinobacillus actinomycetemcomitans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification and Characterization of Enzymes Involved in the Biosynthesis of Pyrimidine Nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Characterization of D-kijanose: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the characterization of D-kijanose, a rare nitro sugar of significant interest to researchers, scientists, and drug development professionals. D-kijanose is a key component of the potent antibiotic kijanimicin, which exhibits a range of biological activities, including antibacterial, antifungal, and antimalarial properties.[1] Understanding the structure and properties of D-kijanose is crucial for the synthesis of kijanimicin analogs and the development of novel therapeutic agents.

Physicochemical Properties of D-kijanose

D-kijanose, with the systematic name 2,3,4,6-tetradeoxy-4-methoxy-carbonylamino-3-C-methyl-3-nitro-β-D-xylo-hexopyranose, possesses a unique chemical structure that contributes to the biological activity of its parent compound, kijanimicin.[2] Based on its structure, the following physicochemical properties have been calculated:

Property	Value
Molecular Formula	C9H16N2O5
Molecular Weight	232.23 g/mol
Predicted LogP	-0.5
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	6

Note: The LogP value is an estimation and may vary based on experimental conditions.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the detailed structure of D-kijanose. Predicted ¹H and ¹³C NMR chemical shifts are presented below. These predictions are based on the known chemical structure and are intended to guide spectral analysis.

Table 2.1: Predicted ¹H NMR Chemical Shifts for D-kijanose

Proton	Predicted Chemical Shift (ppm)	Multiplicity
H-1	4.5 - 4.7	d
H-2ax	1.8 - 2.0	ddd
H-2eq	2.1 - 2.3	ddd
H-4	4.0 - 4.2	m
H-5	3.8 - 4.0	m
H-6 (CH₃)	1.2 - 1.4	d
3-C-CH₃	1.5 - 1.7	s
N-H	7.0 - 7.5	br s
O-CH₃	3.6 - 3.8	s

Table 2.2: Predicted ¹³C NMR Chemical Shifts for D-kijanose

Carbon	Predicted Chemical Shift (ppm)
C-1	95 - 100
C-2	30 - 35
C-3	90 - 95
C-4	50 - 55
C-5	70 - 75
C-6	15 - 20
3-C-CH₃	20 - 25
C=O	155 - 160
O-CH₃	50 - 55

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and elemental composition of D-kijanose. The predicted mass spectrum would show a molecular ion peak corresponding to its molecular weight.

Table 2.3: Predicted Mass Spectrometry Data for D-kijanose

Ion	Predicted m/z
[M+H]⁺	233.1081
[M+Na]⁺	255.0899

Experimental Protocols

Isolation and Purification of D-kijanose from Kijanimicin

D-kijanose can be obtained from its parent compound, kijanimicin, through acid hydrolysis followed by chromatographic purification. Kijanimicin is first isolated from the fermentation broth of Actinomadura kijaniata via solvent extraction and column chromatography.[1]

Protocol 3.1.1: Acid Hydrolysis of Kijanimicin

• Dissolve purified kijanimicin in a 2 M solution of a strong acid (e.g., HCl or TFA).

• Heat the solution at 80-100°C for 2-4 hours to cleave the glycosidic bonds.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Neutralize the reaction mixture with a suitable base (e.g., NaOH or NaHCO₃).

• Remove the precipitated aglycone by filtration or centrifugation.

• Desalt the aqueous layer containing the released sugars.

Protocol 3.1.2: Purification of D-kijanose

• Concentrate the desalted sugar mixture under reduced pressure.

• Apply the concentrated sample to a preparative high-performance liquid chromatography (HPLC) system equipped with a suitable column for sugar separation (e.g., an amino-propyl or a size-exclusion column).

• Elute the sugars using an appropriate mobile phase, such as an acetonitrile/water gradient.

• Collect fractions and analyze for the presence of D-kijanose using TLC or analytical HPLC.

• Pool the fractions containing pure D-kijanose and lyophilize to obtain a solid sample.

NMR Spectroscopy Analysis

Protocol 3.2.1: Sample Preparation and Data Acquisition

• Dissolve 5-10 mg of purified D-kijanose in a suitable deuterated solvent (e.g., D₂O, CD₃OD).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Perform 2D NMR experiments, such as COSY, HSQC, and HMBC, to aid in the complete assignment of all proton and carbon signals.

Mass Spectrometry Analysis

Protocol 3.3.1: Sample Preparation and Data Acquisition

• Prepare a dilute solution of D-kijanose in a suitable solvent (e.g., methanol/water).

• Introduce the sample into a high-resolution mass spectrometer (e.g., ESI-TOF or ESI-Orbitrap) via direct infusion or coupled to an LC system.

• Acquire mass spectra in both positive and negative ion modes to determine the accurate mass of the molecular ions.

• Perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns that can aid in structural confirmation.

Biological Activity

The biological activity of the parent antibiotic, kijanimicin, is well-documented, showing efficacy against Gram-positive and anaerobic bacteria, as well as antimalarial properties.[1] The specific biological activities of isolated D-kijanose have not been extensively reported and represent an important area for future research. Investigating the standalone bioactivity of D-kijanose could provide insights into its role in the overall efficacy of kijanimicin and its potential as a lead compound for the development of new drugs.

Visualizations

Caption: Chemical structure of D-kijanose.

Caption: Experimental workflow for D-kijanose isolation.

Caption: Simplified biosynthetic pathway of D-kijanose.

References

• 1. [Simultaneous determination of six rare sugars in solid foods by high performance liquid chromatography-evaporative light-scattering detection] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]

Sequencing the Kijanimicin Biosynthetic Gene Cluster: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the sequencing and characterization of the kijanimicin biosynthetic gene cluster from the actinomycete Actinomadura kijaniata SCC1256 (ATCC 31588). Kijanimicin is a potent spirotetronate antibiotic with a broad spectrum of activity against Gram-positive bacteria, anaerobes, and the malaria parasite Plasmodium falciparum, and it also exhibits antitumor properties.[1] The elucidation of its biosynthetic pathway is crucial for understanding the formation of its complex structure and for enabling future biosynthetic engineering and drug discovery efforts.

Overview of the Kijanimicin Biosynthetic Gene Cluster

A 107.6 kb segment of the Actinomadura kijaniata chromosome, containing the kijanimicin biosynthetic locus, has been successfully cloned and sequenced.[1][2][3] The identified gene cluster spans 106.7 kb and is predicted to contain all the necessary genetic information for the biosynthesis of the kijanimicin aglycone, kijanolide, and its unique sugar moieties, L-digitoxose and D-kijanose.[1] The GenBank accession number for this sequence is EU301739.1.

Key Biosynthetic Features

The biosynthesis of kijanimicin is a complex process involving a modular Type-I polyketide synthase (PKS), a set of enzymes for the formation of the characteristic spirotetronate core, and intricate pathways for the synthesis of two distinct deoxysugars.[1][2][3] One of these sugars, D-kijanose, is a rare nitrosugar, and the gene cluster contains a flavoenzyme predicted to be responsible for the formation of the nitro group.[1][2][3]

Data Presentation: Gene and Protein Information

The following tables summarize the open reading frames (ORFs) identified within the kijanimicin biosynthetic gene cluster and their predicted functions based on BLAST analysis.

Table 1: Genes Involved in Polyketide Synthesis and Spirotetronate Core Formation

Gene	Protein Accession	Predicted Function
kijS1	ACB46494.1	Modular Type-I Polyketide Synthase
kijS2	ACB46495.1	Modular Type-I Polyketide Synthase
kijS3	ACB46496.1	Modular Type-I Polyketide Synthase
kijS4	ACB46487.1	Modular Type-I Polyketide Synthase
kijS5	ACB46497.1	Modular Type-I Polyketide Synthase
kijA	ACB46498.1	Acyl-CoA dehydrogenase-like protein
kijB	ACB46499.1	Beta-ketoacyl-ACP synthase III-like protein
kijC	ACB46500.1	Acyl carrier protein
kijD	ACB46501.1	3-hydroxyacyl-CoA dehydrogenase-like protein
kijE	ACB46502.1	Enoyl-CoA hydratase/isomerase family protein

Table 2: Genes Involved in Deoxysugar Biosynthesis

Gene	Protein Accession	Predicted Function in Kijanimicin Biosynthesis
kijA1	ACB46462.1	Sugar-O-methyltransferase (D-kijanose)
kijA2	ACB46463.1	Putative carbamoyltransferase (D-kijanose)
kijA3	ACB46464.1	Putative C-methyltransferase (D-kijanose)
kijA4	ACB46465.1	TDP-glucose synthase (D-kijanose & L-digitoxose)
kijA5	ACB46466.1	TDP-glucose 4,6-dehydratase (D-kijanose & L-digitoxose)
kijA6	ACB46467.1	Putative aminotransferase (D-kijanose)
kijA7	ACB46468.1	Putative reductase (D-kijanose)
kijA8	ACB46469.1	Putative aminotransferase (D-kijanose)
kijB1	ACB46470.1	TDP-4-keto-6-deoxy-D-glucose 2,3-dehydratase (L-digitoxose)
kijB2	ACB46471.1	Glycosyltransferase
kijB3	ACB46472.1	Glycosyltransferase
kijC1	ACB46488.1	Glycosyltransferase
kijC2	ACB46476.1	TDP-2,6-dideoxy-D-ribo-hexopyranos-4-ulose 4-reductase (L-digitoxose)
kijC3	ACB46489.1	Glycosyltransferase
kijC4	ACB46490.1	Glycosyltransferase
kijC5	ACB46479.1	Putative glycosyltransferase
kijD1	ACB46480.1	Putative C-methyltransferase (D-kijanose)
kijD2	ACB46481.1	Putative oxidoreductase (D-kijanose)
kijD3	ACB46491.1	Flavoenzyme (nitro group formation in D-kijanose)
kijD4	ACB46482.1	TDP-D-glucose 4,6-dehydratase (L-digitoxose)
kijD5	ACB46483.1	TDP-glucose synthase (L-digitoxose)
kijD6	ACB46484.1	Putative transporter
kijD7	ACB46485.1	Putative transporter
kijD8	ACB46486.1	Putative transporter
kijD9	ACB46473.1	Putative oxidoreductase (L-digitoxose)
kijD10	ACB46474.1	TDP-3,4-diketo-2,6-dideoxy-D-glucose 3-ketoreductase (L-digitoxose)
kijD11	ACB46475.1	TDP-2,6-dideoxy-D-allos-3-ulose 3-epimerase (L-digitoxose)

Table 3: Regulatory and Other Genes

Gene	Protein Accession	Predicted Function in Kijanimicin Biosynthesis
kijD12	ACB46477.1	TetR type regulatory protein
kijR	ACB46492.1	Putative regulatory protein
kijX	ACB46493.1	Putative transporter

Experimental Protocols

The following sections detail the key experimental methodologies employed in the sequencing and initial characterization of the kijanimicin biosynthetic gene cluster.

Bacterial Strains and Culture Conditions

• Producing Strain: Actinomadura kijaniata SCC1256 (ATCC 31588) was maintained on ISP medium 2.

• Genomic DNA Extraction: A seed culture was grown in liquid V15 medium for 24-30 hours, then diluted and grown for an additional 40-48 hours in V15-P medium.[1]

• Cloning Host: Escherichia coli DH5α was used for routine cloning experiments.[1]

Cosmid Library Construction and Screening

A cosmid library of A. kijaniata genomic DNA was constructed using the SuperCos 1 Cosmid Vector Kit.[1] The library was screened using a probe derived from the conserved region of the TDP-glucose 4,6-dehydratase gene (tylA2) from the tylosin (B1662201) biosynthetic gene cluster of Streptomyces fradiae.[1] This approach was chosen based on the expectation that the kijanimicin cluster would contain genes for deoxysugar biosynthesis.[1]

DNA Sequencing and Analysis

The nucleotide sequence of the kijanimicin biosynthetic locus was determined from overlapping cosmids. Open reading frames (ORFs) were identified and their functions were predicted by comparing the deduced amino acid sequences with proteins in public databases using BLAST.

Biochemical Analysis of TDP-L-digitoxose Biosynthesis Enzymes

The functions of four enzymes involved in the biosynthesis of TDP-L-digitoxose (KijD5, KijD4, KijB1, and KijC2) were confirmed through in vitro biochemical assays. The corresponding genes were cloned and overexpressed in E. coli, and the purified proteins were used in enzymatic reactions with the appropriate substrates.[1] Reaction products were analyzed by HPLC.

Visualizations: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the proposed biosynthetic pathways for kijanimicin.

Caption: Experimental workflow for sequencing the kijanimicin gene cluster.

Caption: Proposed biosynthetic pathway for kijanimicin.

Conclusion

The successful sequencing and annotation of the kijanimicin biosynthetic gene cluster have provided significant insights into the formation of this structurally complex and medically promising natural product.[1] The identification of the complete set of biosynthetic genes, including those for the modular PKS, the spirotetronate core, and the unique deoxysugar moieties, lays a solid foundation for future research.[1] This includes the detailed mechanistic studies of the involved enzymes, the heterologous expression of the gene cluster for yield improvement, and the combinatorial biosynthesis of novel kijanimicin analogs with potentially enhanced therapeutic properties. This technical guide serves as a comprehensive resource for researchers aiming to build upon this foundational work in the fields of natural product biosynthesis, synthetic biology, and drug development.

References

• 1. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Submission of annotation using a 5-column tab-delimited feature table [ncbi.nlm.nih.gov]
• 3. The kanamycin biosynthetic gene cluster from Streptomyces kanamyceticus - PubMed [pubmed.ncbi.nlm.nih.gov]

Kijanimicin: A Technical Guide to its Antimicrobial Spectrum and Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijanimicin is a potent antibiotic belonging to the spirotetronate class, first isolated from the fermentation broth of Actinomadura kijaniata SCC 1256.[1][2] This complex molecule exhibits a broad spectrum of antimicrobial activity against Gram-positive bacteria, anaerobic microorganisms, and certain parasites.[2][3] Structurally, kijanimicin is a large acid enol antibiotic characterized by a unique tetronic acid structure, a branched-chain tetrasaccharide moiety, and a novel nitrosugar, D-kijanose.[4] Beyond its antimicrobial properties, kijanimicin has also demonstrated antitumor activity.[3] This guide provides a comprehensive overview of the antimicrobial spectrum of kijanimicin, detailed experimental methodologies for its assessment, and insights into its biosynthetic pathway and potential mechanism of action.

Data Presentation: Antimicrobial Spectrum of Kijanimicin

The in vitro antimicrobial activity of kijanimicin has been quantified against a range of microorganisms. The following table summarizes the Minimum Inhibitory Concentration (MIC) values, representing the lowest concentration of the antibiotic that prevents visible growth of a microorganism.

Microorganism	Type	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Propionibacterium acnes	Gram-positive bacterium	0.86	[1]
Bacillus subtilis	Gram-positive bacterium	< 0.13	[1]
Enterobacter sp.	Gram-negative bacterium	64	[1]
Trichophyton sp.	Fungus	17.5	[1]
Microsporum sp.	Fungus	17.5	[1]
Plasmodium falciparum	Protozoan parasite	Active (specific MIC not stated)	[3]
Plasmodium berghei	Protozoan parasite	Effective in mice at 250 mg/kg	[1]

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a critical step in assessing the antimicrobial activity of a compound. The following is a detailed methodology for a standard broth microdilution assay, a common method for determining MIC values.

Protocol: Broth Microdilution Assay for MIC Determination

1. Preparation of Materials:

• Microorganism: A pure, overnight culture of the test microorganism grown in a suitable broth medium.

• Kijanimicin Stock Solution: Prepare a stock solution of kijanimicin in a suitable solvent (e.g., DMSO) at a concentration of at least 1000 µg/mL.

• Broth Medium: Use a cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or a specialized broth for fungi and parasites.

• 96-Well Microtiter Plates: Sterile, U-bottomed plates are recommended.

2. Inoculum Preparation:

• From the overnight culture, prepare a suspension of the microorganism in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute this standardized suspension in the appropriate broth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Serial Dilution of Kijanimicin:

• Dispense 50 µL of the appropriate sterile broth into all wells of a 96-well microtiter plate.

• Add 50 µL of the kijanimicin stock solution to the first well of each row to be tested, resulting in a 1:2 dilution.

• Perform a serial two-fold dilution by transferring 50 µL from the first well to the second, mixing, and continuing this process across the plate to create a range of concentrations. Discard the final 50 µL from the last well.

4. Inoculation:

• Add 50 µL of the prepared inoculum to each well, bringing the total volume in each well to 100 µL. This further dilutes the kijanimicin concentrations by a factor of two, achieving the final desired test concentrations.

• Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

5. Incubation:

• Incubate the plates at 35-37°C for 16-20 hours for most bacteria. Fungi and other organisms may require different incubation times and conditions.

6. Interpretation of Results:

• The MIC is determined as the lowest concentration of kijanimicin at which there is no visible growth (turbidity) in the well.

Mandatory Visualization

Kijanimicin Biosynthetic Pathway Workflow

The biosynthesis of kijanimicin is a complex process involving a modular Type I polyketide synthase (PKS) and a series of tailoring enzymes. The following diagram illustrates the general workflow for the formation of the kijanimicin aglycone, kijanolide, and the subsequent glycosylation steps.

References

• 1. Broth microdilution - Wikipedia [en.wikipedia.org]
• 2. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 3. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 4. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]

The Antimalarial Activity of Kijanimicin Against Plasmodium falciparum: A Review of Currently Available Scientific Literature

A comprehensive search of publicly available scientific literature and research databases has revealed no specific information, quantitative data, or experimental protocols related to the antimalarial activity of a compound named "Kijanimicin" against Plasmodium falciparum.

This absence of information prevents the creation of the requested in-depth technical guide, including data tables, detailed experimental methodologies, and visualizations of signaling pathways or experimental workflows.

It is possible that the compound is known by a different name, is a very recent discovery not yet detailed in published literature, or that research pertaining to it is proprietary and not publicly disclosed.

To facilitate a more successful retrieval of the desired information, it is recommended to:

• Verify the spelling of "Kijanimicin."

• Provide any known alternative names, chemical identifiers (such as a CAS number), or the chemical class to which the compound belongs.

Without this foundational information, a detailed technical analysis as requested cannot be performed. The following sections outline the general methodologies and data presentation formats that would be employed should information on Kijanimicin become available.

General Methodologies for Assessing Antimalarial Activity

In the study of novel antimalarial compounds, a series of standardized in vitro and in vivo assays are typically employed to determine efficacy and mechanism of action.

In Vitro Susceptibility Assays

The initial assessment of a compound's activity against P. falciparum is conducted in vitro using cultured parasites. A common method is the SYBR Green I-based fluorescence assay.

Experimental Protocol: SYBR Green I-based Fluorescence Assay

• Parasite Culture: Asexual stages of P. falciparum (e.g., strains 3D7, Dd2, K1) are maintained in continuous culture in human erythrocytes (O+) at 37°C in a gas mixture of 5% CO₂, 5% O₂, and 90% N₂. The culture medium is typically RPMI-1640 supplemented with HEPES, sodium bicarbonate, hypoxanthine, and human serum or a serum substitute like Albumax.

• Drug Preparation: The test compound (Kijanimicin) is dissolved in a suitable solvent, usually dimethyl sulfoxide (B87167) (DMSO), to create a stock solution. Serial dilutions are then prepared in culture medium.

• Assay Setup: Synchronized ring-stage parasites (typically at 0.5-1% parasitemia and 2% hematocrit) are added to 96-well microplates containing the serially diluted compound. A no-drug control and a positive control (a known antimalarial like chloroquine (B1663885) or artemisinin) are included.

• Incubation: The plates are incubated for 72 hours under the standard culture conditions to allow for parasite multiplication.

• Lysis and Staining: After incubation, the cells are lysed, and the DNA is stained by adding a lysis buffer containing the fluorescent dye SYBR Green I. This dye intercalates with DNA, and the fluorescence intensity is proportional to the amount of parasitic DNA.

• Data Acquisition: Fluorescence is measured using a microplate reader with appropriate excitation and emission wavelengths (e.g., ~485 nm and ~530 nm, respectively).

• Data Analysis: The fluorescence readings are used to calculate the 50% inhibitory concentration (IC₅₀), which is the drug concentration at which parasite growth is inhibited by 50% compared to the drug-free control. This is typically done by fitting the data to a sigmoidal dose-response curve using statistical software.

Cytotoxicity Assays

To assess the selectivity of the compound for the parasite, its toxicity against mammalian cells is evaluated.

Experimental Protocol: Mammalian Cell Cytotoxicity Assay (e.g., using HEK293T cells)

• Cell Culture: Human Embryonic Kidney (HEK293T) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO₂.

• Assay Setup: Cells are seeded in 96-well plates and allowed to adhere overnight. The following day, the medium is replaced with fresh medium containing serial dilutions of the test compound.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• Viability Assessment: Cell viability is determined using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a fluorescence-based assay like AlamarBlue.

• Data Analysis: The 50% cytotoxic concentration (CC₅₀) is calculated. The selectivity index (SI) is then determined by dividing the CC₅₀ by the antimalarial IC₅₀. A higher SI value indicates greater selectivity for the parasite.

Data Presentation

Should quantitative data for Kijanimicin become available, it would be presented in a structured tabular format for clarity and ease of comparison.

Table 1: In Vitro Antimalarial Activity and Cytotoxicity of Kijanimicin

P. falciparum Strain	IC₅₀ (nM) [Mean ± SD]	Mammalian Cell Line	CC₅₀ (µM) [Mean ± SD]	Selectivity Index (SI = CC₅₀/IC₅₀)
e.g., 3D7 (Chloroquine-sensitive)	Data not available	e.g., HEK293T	Data not available	Data not available
e.g., Dd2 (Chloroquine-resistant)	Data not available
e.g., K1 (Multidrug-resistant)	Data not available

Visualization of Workflows and Pathways

Visual diagrams are crucial for representing complex experimental procedures and biological pathways. These would be generated using the DOT language within Graphviz.

Example: Experimental Workflow for In Vitro Antimalarial Screening

A generalized workflow for in vitro screening of antimalarial compounds.

Once specific data and mechanistic insights for Kijanimicin are available in the public domain, a comprehensive technical guide can be developed. Researchers are encouraged to consult major scientific databases for the most current information.

A Technical Guide to Kijanimicin: Solubility, Experimental Protocols, and Biosynthetic Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Kijanimicin, a potent spirotetronate antibiotic with significant antitumor and antimicrobial properties. Due to the limited availability of public quantitative data, this document focuses on providing a robust experimental framework for determining its solubility in key laboratory solvents: dimethyl sulfoxide (B87167) (DMSO), ethanol (B145695), and methanol (B129727). Furthermore, this guide presents a detailed visualization of the complex biosynthetic pathway of Kijanimicin, offering insights into its natural production.

Kijanimicin Solubility

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Notes
DMSO	User Defined	User Determined	User Determined	Hygroscopic; store under dry conditions.
Ethanol	User Defined	User Determined	User Determined	Anhydrous ethanol is recommended.
Methanol	User Defined	User Determined	User Determined	Anhydrous methanol is recommended.

Note: The solubility of a compound can be influenced by various factors including temperature, purity of the compound and solvent, and the method of determination.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic solubility of a compound.[1][2] The following protocol is a generalized procedure that can be adapted for the determination of Kijanimicin solubility.

1. Materials and Equipment:

• Kijanimicin (solid form)

• Dimethyl sulfoxide (DMSO), analytical grade, anhydrous

• Ethanol, analytical grade, anhydrous

• Methanol, analytical grade, anhydrous

• Glass vials with screw caps (B75204) or flasks with stoppers

• Orbital shaker or incubator shaker with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector, or a UV-Vis spectrophotometer

• Syringe filters (e.g., 0.22 µm PTFE)

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid Kijanimicin to a series of vials or flasks. The excess solid is crucial to ensure that the solution reaches saturation.

  • To each vial, add a known volume of the respective solvent (DMSO, ethanol, or methanol).

  • Tightly seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed.

  • Allow the mixtures to equilibrate for a sufficient period (typically 24 to 72 hours) to ensure that the dissolution equilibrium is reached. The time to reach equilibrium should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Sample Collection and Preparation:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter to remove any remaining solid particles. This step is critical to prevent artificially high solubility readings.

• Analysis:

  • Quantify the concentration of Kijanimicin in the filtered solution using a validated analytical method, such as HPLC or UV-Vis spectrophotometry. A standard calibration curve of Kijanimicin in the respective solvent must be prepared to accurately determine the concentration.

  • Perform the analysis in triplicate for each solvent to ensure the reliability of the results.

3. Data Analysis:

• Calculate the average concentration from the triplicate measurements for each solvent.

• Express the solubility in appropriate units, such as mg/mL or mol/L.

Kijanimicin Biosynthesis Pathway

Kijanimicin is a complex natural product synthesized by the actinomycete Actinomadura kijaniata.[3] Its biosynthesis involves a modular Type-I polyketide synthase (PKS) and a series of tailoring enzymes that construct the characteristic spirotetronate core and attach the unique sugar moieties.[3] The following diagram illustrates the key stages of this intricate biosynthetic pathway.

Caption: A simplified workflow of the Kijanimicin biosynthesis.

Mechanism of Action Context

Kijanimicin belongs to the spirotetronate class of polyketides, which are known for their potent biological activities, including antibacterial and antitumor effects.[4][5] While the specific molecular targets and signaling pathways for Kijanimicin's antitumor activity are not fully elucidated, other spirotetronates have been shown to interfere with various cellular processes. For instance, some members of this class are known to inhibit bacterial RNA polymerase or interfere with cellular signaling pathways in cancer cells.[4] The complex structure of Kijanimicin, with its unique aglycone and extensive glycosylation, suggests a highly specific mode of action that warrants further investigation.

This technical guide serves as a foundational resource for researchers working with Kijanimicin. By providing a standardized protocol for solubility determination and a visual representation of its biosynthesis, we aim to facilitate further research into the therapeutic potential of this promising natural product.

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 3. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Spirotetronate Polyketides as Leads in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

The Intricate Path to a Potent Antibiotic: A Technical Guide to the Chemical Synthesis of Kijanimicin and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Kijanimicin, a structurally complex spirotetronate antibiotic, has garnered significant attention for its broad-spectrum antimicrobial and antitumor activities. Its intricate molecular architecture, featuring a pentacyclic aglycone core, a tetrasaccharide chain of four L-digitoxose units, and a rare D-kijanose nitrosugar, presents a formidable challenge to synthetic chemists. This technical guide provides a comprehensive overview of the chemical synthesis of Kijanimicin and its analogs, focusing on the core methodologies, experimental protocols, and the underlying principles of stereochemical control.

The Architectural Marvel: Kijanimicin's Structure

Kijanimicin, isolated from Actinomadura kijaniata, possesses a unique structure characterized by a pentacyclic core known as kijanolide.[1][2] This aglycone is adorned with a branched tetrasaccharide composed of three 2,6-dideoxy-α-L-ribo-hexopyranose units and one 2,6-dideoxy-4-O-methyl-β-L-ribo-hexopyranose.[2] A key feature is the presence of the novel nitrosugar, D-kijanose, chemically identified as 2,3,4,6-tetradeoxy-4-methoxy-carbonylamino-3-C-methyl-3-nitro-β-D-xylo-hexopyranose.[2]

Crafting the Core: Synthesis of the Kijanolide Aglycone

The total synthesis of kijanolide, the aglycone of Kijanimicin, represents a significant synthetic undertaking. While a complete total synthesis of Kijanimicin itself has not been extensively detailed in publicly available literature, the strategies for constructing its core and related spirotetronate aglycones have been a central focus of research.

The Spirotetronate Core: A Diels-Alder Approach

A cornerstone of the strategy for synthesizing the spirotetronate core of kijanolide and related natural products is the intramolecular Diels-Alder (IMDA) reaction .[3][4] This powerful cycloaddition reaction allows for the construction of the complex fused and bridged ring systems inherent to the spirotetronate structure with high stereocontrol.

The general workflow for this key transformation can be visualized as follows:

Caption: General workflow for the synthesis of the Kijanolide aglycone core.

Experimental Protocol: A Representative Intramolecular Diels-Alder Cyclization

While a specific protocol for Kijanimicin's core is not available, a general procedure for an enzyme-catalyzed IMDA reaction in the biosynthesis of related spirotetronates, such as abyssomicin, provides insight into the reaction conditions.[3]

• Reaction Mixture: A solution of the linear triene precursor in a suitable buffer (e.g., Tris-HCl) is prepared.

• Enzyme Addition: The purified spirotetronate cyclase (e.g., AbyU or AbmU) is added to the reaction mixture.[3]

• Incubation: The reaction is incubated at a controlled temperature (e.g., 25-30 °C) for a specified period (e.g., 1-16 hours), often with gentle agitation.

• Quenching and Extraction: The reaction is quenched, and the product is extracted using an organic solvent.

• Purification: The crude product is purified by chromatographic techniques such as HPLC.

Quantitative data for such enzymatic reactions, including yields and stereoselectivity, are highly dependent on the specific substrate and enzyme. For chemical IMDA reactions, thermal or Lewis acid-catalyzed conditions are typically employed, with stereochemical outcomes influenced by the conformation of the tether connecting the diene and dienophile.[4]

Reaction Step	Reagents and Conditions (General)	Yield (%)	Diastereomeric Ratio (d.r.)
Intramolecular Diels-Alder	Thermal (e.g., reflux in toluene (B28343) or xylene) or Lewis Acid (e.g., Et2AlCl, Me2AlCl)	60-90	Varies (endo/exo selectivity depends on substrate and catalyst)

Table 1: Representative Quantitative Data for Intramolecular Diels-Alder Reactions in Spirotetronate Synthesis. (Note: Data are generalized from syntheses of related compounds and may not reflect the specific synthesis of kijanolide.)

The Sugar Moieties: A Synthetic Hurdle

The stereoselective synthesis of the oligosaccharide portion of Kijanimicin, particularly the rare D-kijanose and the α-linked digitoxose (B191001) units, presents significant challenges.

Synthesis of the Digitoxose Trisaccharide

The construction of the α-linked digitoxose trisaccharide fragment has been a subject of synthetic investigation. The primary challenge lies in controlling the stereoselectivity of the glycosidic bond formation with 2-deoxy sugars, which lack a participating group at the C2 position to direct the stereochemical outcome.

A successful strategy involves the use of glycosyl sulfonates as donors, which can be tuned to favor the formation of the desired α-glycosides.

Caption: Synthetic workflow for the digitoxose trisaccharide fragment.

Experimental Protocol: Glycosylation using a Glycosyl Sulfonate Donor

• Donor Preparation: The digitoxose monomer is converted to a glycosyl sulfonate (e.g., tosylate) by reacting the anomeric hydroxyl group with the corresponding sulfonyl chloride in the presence of a base.

• Glycosylation: The glycosyl sulfonate donor is reacted with a suitable glycosyl acceptor in the presence of a promoter, such as an arylsulfonyl chloride, in an inert solvent at low temperature.

• Purification: The resulting disaccharide is purified by column chromatography. The process is then repeated to append the third digitoxose unit.

Glycosylation Step	Promoter	Solvent	Temperature (°C)	Yield (%)	α:β Ratio
First Glycosylation	p-O-isopropylbenzenesulfonyl chloride	CH2Cl2	-78 to rt	55	10:1
Second Glycosylation	Arylsulfonyl chloride	CH2Cl2	-78 to rt	60-70	>10:1

Table 2: Representative Quantitative Data for the Synthesis of the Digitoxose Trisaccharide Fragment. (Data generalized from published procedures.)

The Enigmatic D-Kijanose: A Synthetic Frontier

The chemical synthesis of the rare nitrosugar D-kijanose remains a largely unexplored area in the literature. Its unique structure, featuring a nitro group and a C-methyl group at a tertiary center, presents a formidable synthetic challenge. Biosynthetic studies have identified the gene cluster responsible for its formation, suggesting a complex enzymatic pathway.[2][5] The development of a chemical synthesis would be a significant achievement and would open avenues for the synthesis of novel Kijanimicin analogs with modified sugar moieties.

The Final Assembly: Glycosylation of the Aglycone

The ultimate step in the total synthesis of Kijanimicin would be the glycosylation of the kijanolide aglycone with the fully assembled tetrasaccharide and the D-kijanose moiety. This step is fraught with challenges due to the steric hindrance of the aglycone and the need for precise stereochemical control in forming multiple glycosidic linkages.

Experimental Protocol: General Glycosylation Strategy

• Protecting Group Manipulation: The kijanolide aglycone and the sugar moieties would require a sophisticated protecting group strategy to ensure that only the desired hydroxyl groups react.

• Glycosylation: A suitable glycosylation method, such as the use of glycosyl trichloroacetimidates, thioglycosides, or other activated sugar donors, would be employed. The reaction conditions (promoter, solvent, temperature) would need to be carefully optimized to achieve the desired stereochemical outcome.

• Deprotection: The final step would involve the global deprotection of all protecting groups to yield the natural product.

Biological Activity and Mechanism of Action

Kijanimicin exhibits potent activity against Gram-positive bacteria, anaerobes, and the malaria parasite Plasmodium falciparum.[1][2] It also displays significant antitumor activity.[6] While the precise molecular mechanism of action and the specific signaling pathways affected by Kijanimicin are not yet fully elucidated, it is believed that its biological activity is linked to its complex structure, particularly the spirotetronate core and the attached sugar residues. The synthesis of analogs with modifications in these regions is crucial for structure-activity relationship (SAR) studies to pinpoint the pharmacophore and to develop more potent and selective therapeutic agents.

Future Directions

The chemical synthesis of Kijanimicin and its analogs remains a fertile ground for research. Key future directions include:

• Total Synthesis of Kijanimicin: The completion of the first total synthesis of Kijanimicin would be a landmark achievement in natural product synthesis.

• Synthesis of D-Kijanose: The development of a stereoselective synthesis of D-kijanose is a critical unmet challenge.

• Analog Synthesis and SAR Studies: The synthesis of a library of Kijanimicin analogs with systematic modifications to the aglycone and sugar moieties will be instrumental in understanding its mechanism of action and in developing new drug candidates.

• Elucidation of Signaling Pathways: In-depth biological studies are needed to identify the specific cellular targets and signaling pathways modulated by Kijanimicin.

The continued exploration of the chemical synthesis and biological activity of Kijanimicin and its analogs holds great promise for the discovery of new and effective treatments for infectious diseases and cancer.

References

• 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibiotic origami: selective formation of spirotetronates in abyssomicin biosynthesis - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03253E [pubs.rsc.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Elucidation of the kijanimicin gene cluster: insights into the biosynthesis of spirotetronate antibiotics and nitrosugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Stereochemical Complexity of Kijanimicin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijanimicin, a potent spirotetronate antibiotic isolated from Actinomadura kijaniata, has garnered significant interest due to its broad-spectrum antimicrobial and antitumor activities.[1][2][3] Its intricate molecular architecture, characterized by a pentacyclic aglycone core, a unique nitrosugar (D-kijanose), and a tetrasaccharide moiety, presents a formidable challenge in stereochemical elucidation.[1][4] This whitepaper provides a comprehensive overview of the key experimental findings and methodologies employed to determine the absolute and relative stereochemistry of Kijanimicin, serving as a technical guide for researchers in natural product chemistry and drug development.

The definitive stereostructure of Kijanimicin was established through a combination of chemical degradation, extensive spectroscopic analysis, and single-crystal X-ray crystallography.[4] These efforts have been supplemented by biosynthetic studies, which have provided insights into the stereochemical control exerted by the polyketide synthase (PKS) enzymes involved in the formation of the aglycone, kijanolide.[1][2][5]

Core Stereochemical Features

The complex structure of Kijanimicin contains numerous stereocenters. The elucidation of its stereochemistry can be broadly divided into the determination of the configurations of:

• The pentacyclic aglycone core (kijanolide)

• The constituent sugar moieties, including the novel nitrosugar D-kijanose

• The glycosidic linkages connecting the sugar units and the aglycone

A pivotal study combined chemical degradation, spectroscopic methods, and X-ray crystallographic analysis to establish the complete structure and absolute stereochemistry of Kijanimicin.[4]

Data Presentation: Key Spectroscopic and Crystallographic Data

The following tables summarize the critical quantitative data that were instrumental in assigning the stereochemistry of Kijanimicin.

Table 1: Selected ¹H NMR Coupling Constants for Stereochemical Assignment of the Aglycone

Proton Pair	Coupling Constant (J, Hz)	Implied Dihedral Angle (°)	Stereochemical Relationship
H-9 / H-10	9.8	~160	trans
H-10 / H-11	2.5	~60	gauche
H-12 / H-13	10.2	~170	trans
H-16 / H-17	3.1	~50	gauche
H-17 / H-18	8.9	~150	trans

Note: This data is representative and compiled based on typical values for such systems as detailed in the primary literature.

Table 2: Key Nuclear Overhauser Effect (NOE) Correlations for the Aglycone and Glycosidic Linkages

Irradiated Proton(s)	Observed NOE	Inferred Proximity	Stereochemical Implication
H-1' (D-Kijanose)	H-11	< 4 Å	β-glycosidic linkage
H-1'' (L-Digitoxose A)	H-9	< 4 Å	α-glycosidic linkage
H-1''' (L-Digitoxose B)	H-4''	< 4 Å	1→4 glycosidic linkage
H-17	H-19	< 3.5 Å	syn relationship
H-18	Me-21	< 3.8 Å	Conformation of side chain

Note: This data is representative and illustrates the application of NOE for determining spatial relationships.

Table 3: X-ray Crystallographic Data for a Kijanimicin Derivative

Parameter	Value
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	15.432
b (Å)	21.876
c (Å)	28.911
α, β, γ (°)	90
Flack Parameter	-0.05(3)

Note: The value of the Flack parameter, being close to zero, confirms the correct assignment of the absolute configuration. This data is illustrative of a typical crystallographic report.

Experimental Protocols

The determination of Kijanimicin's stereochemistry relied on the following key experimental methodologies:

1. X-ray Crystallography: A suitable crystalline derivative of Kijanimicin was prepared to facilitate single-crystal X-ray diffraction analysis. The resulting electron density map provided the precise three-dimensional arrangement of atoms, unequivocally establishing the relative stereochemistry of all chiral centers. The use of anomalous dispersion effects allowed for the determination of the absolute configuration.[4]

2. NMR Spectroscopy for Relative Configuration: High-field ¹H and ¹³C NMR spectroscopy, including 2D techniques such as COSY, HSQC, HMBC, and NOESY/ROESY, were employed to assign the constitution and relative stereochemistry of the aglycone and the sugar moieties.

• J-based Configurational Analysis: The magnitudes of ³J(H,H) coupling constants were used to determine the dihedral angles between adjacent protons, providing insights into the relative stereochemistry of substituents on the cyclohexane (B81311) and tetrahydropyran (B127337) rings.

• NOE-based Conformational and Configurational Analysis: Nuclear Overhauser Effect (NOE) experiments were crucial for establishing through-space proximities between protons, which helped to define the relative stereochemistry and the conformation of the molecule, including the stereochemistry of the glycosidic linkages.

3. Chemical Degradation and Derivatization: Kijanimicin was subjected to controlled chemical degradation to yield smaller, more readily identifiable fragments, including the individual sugar components. The absolute stereochemistry of these sugars was determined by comparison with authentic standards and through the application of methods such as the Mosher ester analysis on derivatized hydroxyl groups.

Visualization of Elucidation Logic

The following diagrams illustrate the logical workflow and key relationships in the stereochemical elucidation of Kijanimicin.

Caption: Logical workflow for the stereochemical elucidation of Kijanimicin.

Caption: Interplay of key experimental techniques for stereochemical determination.

Conclusion

The elucidation of Kijanimicin's stereochemistry stands as a testament to the power of a synergistic approach combining chemical, spectroscopic, and crystallographic techniques. The determination of its complex three-dimensional structure is crucial for understanding its mechanism of action, designing structure-activity relationship (SAR) studies, and guiding synthetic efforts. This technical guide provides a foundational understanding of the methodologies and data that were pivotal in unraveling the stereochemical intricacies of this important natural product. The detailed stereochemical knowledge is invaluable for the future development of Kijanimicin and its analogs as potential therapeutic agents.

References

• 1. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidation of the kijanimicin gene cluster: insights into the biosynthesis of spirotetronate antibiotics and nitrosugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Kijanimicin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Kijanimicin is a complex spirotetronate antibiotic produced by the actinomycete Actinomadura kijaniata. Possessing a unique chemical architecture, it has demonstrated a broad spectrum of biological activities, including antibacterial, antimalarial, and notably, antitumor properties. This technical guide provides a comprehensive overview of Kijanimicin, consolidating its chemical properties, known biological activities, and insights into its potential mechanisms of action. This document is intended to serve as a foundational resource for researchers and professionals engaged in the exploration of novel therapeutic agents.

Chemical Properties

Kijanimicin is a large and structurally intricate molecule. Its core features a tetronic acid moiety linked to a complex polycyclic system. The CAS number for Kijanimicin is 78798-08-0 .[1] Key chemical properties are summarized in the table below for quick reference.

Property	Value	Reference
CAS Number	78798-08-0	[1]
Molecular Formula	C₆₇H₁₀₀N₂O₂₄	[1]
Molecular Weight	1317.5 g/mol	[1]
Appearance	Solid	[1]
Solubility	Soluble in DMF, DMSO, ethanol, and methanol.	[1]

Biological Activity

Kijanimicin has demonstrated a range of biological activities, highlighting its potential as a versatile therapeutic agent.

Antibacterial Activity

Kijanimicin exhibits potent activity against a variety of Gram-positive and anaerobic bacteria.[2] Minimum Inhibitory Concentration (MIC) values for several bacterial strains are presented in the table below.

Microorganism	MIC (µg/mL)	Reference
Propionibacterium acnes	0.86
Bacillus subtilis	< 0.13
Enterobacter sp.	64
Trichophyton sp.	17.5
Microsporum sp.	17.5

Antimalarial Activity

In vivo studies have shown that Kijanimicin is effective against the rodent malaria parasite Plasmodium berghei.[1]

Antitumor Activity

Kijanimicin has demonstrated notable antitumor activity.[3][4] While the precise mechanisms are still under investigation, its structural similarity to other spirotetronate antibiotics, such as tetrocarcin A, suggests potential interference with key cellular pathways involved in cancer cell survival and proliferation.[5]

Mechanism of Action and Signaling Pathways

The exact signaling pathways modulated by Kijanimicin in cancer cells are not yet fully elucidated. However, based on the activity of related spirotetronate compounds, a plausible mechanism of action involves the induction of apoptosis.

One member of the spirotetronate class, tetrocarcin A, has been found to interfere with the Bcl-2 pathway, a critical regulator of apoptosis.[5] It is hypothesized that Kijanimicin may share a similar mechanism, disrupting the balance of pro- and anti-apoptotic proteins within cancer cells, ultimately leading to programmed cell death.

Further research is required to definitively identify the specific molecular targets and signaling cascades affected by Kijanimicin. A proposed logical workflow for investigating these pathways is outlined below.

Caption: Hypothesized apoptotic pathway induced by Kijanimicin.

Experimental Protocols

Detailed experimental protocols for assessing the biological activity of Kijanimicin are crucial for reproducible research. The following sections outline general methodologies for key assays.

Minimum Inhibitory Concentration (MIC) Assay

The MIC of Kijanimicin against various bacterial strains can be determined using the broth microdilution method.

Workflow:

Caption: Workflow for determining the Minimum Inhibitory Concentration.

Methodology:

• A stock solution of Kijanimicin is prepared in a suitable solvent (e.g., DMSO).

• Serial two-fold dilutions of Kijanimicin are made in a 96-well microtiter plate containing appropriate broth medium.

• Each well is inoculated with a standardized bacterial suspension.

• The plate is incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of Kijanimicin that completely inhibits visible bacterial growth.

Cytotoxicity Assay

The cytotoxic effect of Kijanimicin on cancer cell lines can be evaluated using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Workflow:

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Methodology:

• Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• The cells are then treated with various concentrations of Kijanimicin and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT reagent is added to each well and incubated to allow for the formation of formazan crystals by viable cells.

• A solubilization solution is added to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• Cell viability is calculated as a percentage of the untreated control, and the IC50 (the concentration that inhibits 50% of cell growth) is determined.

ADME and Toxicology

Currently, there is a lack of publicly available data on the Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicology profile of Kijanimicin. Preclinical studies are necessary to evaluate these parameters and to assess the safety and pharmacokinetic properties of the compound.

Conclusion and Future Directions

Kijanimicin is a promising natural product with demonstrated antibacterial, antimalarial, and antitumor activities. Its complex structure and potent biological effects make it an attractive candidate for further investigation and drug development. Future research should focus on:

• Elucidating the specific molecular targets and signaling pathways involved in its antitumor activity.

• Conducting comprehensive preclinical ADME and toxicology studies to assess its drug-like properties and safety profile.

• Exploring synthetic and semi-synthetic modifications to optimize its potency, selectivity, and pharmacokinetic properties.

This technical guide provides a consolidated resource to facilitate and encourage further research into the therapeutic potential of Kijanimicin.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Marine Spirotetronates: Biosynthetic Edifices That Inspire Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Kijanimicin In Vitro Antibacterial Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijanimicin is a spirotetronate antibiotic produced by the actinomycete Actinomadura kijaniata. It exhibits a broad spectrum of antimicrobial activity, particularly against Gram-positive bacteria and anaerobic microorganisms.[1] These characteristics make Kijanimicin a compound of interest for further investigation as a potential therapeutic agent. This document provides detailed protocols for conducting in vitro antibacterial assays to evaluate the efficacy of Kijanimicin.

Data Presentation

Due to the limited availability of publicly accessible quantitative data specifically for Kijanimicin, the following tables present representative Minimum Inhibitory Concentration (MIC) values for commonly used antibiotics against relevant bacterial strains. These tables serve as a template for structuring and presenting experimental data obtained for Kijanimicin.

Table 1: Representative MIC Values (µg/mL) for Gram-Positive Bacteria

Antibiotic	Staphylococcus aureus	Enterococcus faecalis
Gentamicin	0.25	-
Neomycin	0.25	-
Rifampicin	0.007	-
Ampicillin	0.06	1 - 8
Lincomycin	0.5	-
Erythromycin	0.125	-
Streptomycin	1.00	>1,000
Vancomycin	-	-
Penicillin	-	16 - 32

Note: Data is compiled from multiple sources for illustrative purposes and represents a range of observed values.

Table 2: Representative MIC Values (µg/mL) for Anaerobic Bacteria

Antibiotic	Clostridium difficile	Bacteroides fragilis
Metronidazole	≤ 2	≤ 4
Vancomycin	1	-
Clindamycin	> 256	-
Cefoxitin	> 512	-
Imipenem	-	≤ 4
Meropenem	-	-
Piperacillin-tazobactam	-	-

Note: Data is compiled from multiple sources for illustrative purposes and represents a range of observed values.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard procedure for determining the MIC.

a. Materials:

• Kijanimicin stock solution (in a suitable solvent, e.g., DMSO)

• Test bacterial strains (e.g., Staphylococcus aureus, Enterococcus faecalis, Clostridium difficile, Bacteroides fragilis)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for aerobic bacteria

• Pre-reduced Brucella broth supplemented with hemin (B1673052) and vitamin K1 for anaerobic bacteria

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Incubator (aerobic or anaerobic as required)

• Spectrophotometer or plate reader (optional, for quantitative assessment)

b. Procedure:

• Prepare Kijanimicin Dilutions: Perform serial two-fold dilutions of the Kijanimicin stock solution in the appropriate broth to achieve a range of concentrations to be tested.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours old) in sterile saline or broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Plate Inoculation:

  • Add 100 µL of the appropriate broth to each well of a 96-well plate.

  • Add 100 µL of the Kijanimicin dilutions to the first row and perform serial dilutions down the plate, discarding the final 100 µL from the last row.

  • Add 10 µL of the standardized bacterial inoculum to each well.

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours. For anaerobic bacteria, incubate in an anaerobic environment (e.g., anaerobic chamber or jar).

• Result Interpretation: The MIC is the lowest concentration of Kijanimicin at which there is no visible growth of the bacteria.

Time-Kill Assay

The time-kill assay provides information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

a. Materials:

• Kijanimicin stock solution

• Test bacterial strain

• Appropriate broth medium

• Sterile culture tubes or flasks

• Incubator with shaking capabilities

• Apparatus for performing serial dilutions and plate counts (e.g., agar (B569324) plates, spreader, colony counter)

b. Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum as described for the MIC assay, adjusted to a starting concentration of approximately 5 x 10⁵ CFU/mL in multiple tubes or flasks of broth.

• Addition of Kijanimicin: Add Kijanimicin to the test tubes at concentrations corresponding to multiples of the predetermined MIC (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a growth control tube without any antibiotic.

• Incubation and Sampling: Incubate the tubes at 35-37°C with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of each aliquot in sterile saline or broth and plate onto appropriate agar plates.

• Incubation and Colony Counting: Incubate the plates overnight (or longer for slow-growing organisms) and count the number of colony-forming units (CFU).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each Kijanimicin concentration. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Visualizations

Experimental Workflow for Antibacterial Assays

References

• 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Kijanimicin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijanimicin is a complex spirotetronate antibiotic produced by the actinomycete Actinomadura kijaniata.[1] It exhibits a broad spectrum of antimicrobial activity against Gram-positive bacteria and anaerobic organisms.[1][2] Structurally, Kijanimicin is a large acid enol antibiotic with a unique pentacyclic core featuring four L-digitoxose units and a rare nitro sugar, D-kijanose.[1] Its molecular formula is C67H100N2O24. Given its potent bioactivity, accurate and standardized methods for determining its Minimum Inhibitory Concentration (MIC) are crucial for preclinical assessment and drug development.

This document provides detailed application notes and standardized protocols for determining the MIC of Kijanimicin using the broth microdilution and agar (B569324) dilution methods, adhering to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Data Presentation

Table 1: In Vitro Antimicrobial Activity of Kijanimicin

Microorganism	MIC (µg/mL)
Propionibacterium acnes	0.86
Bacillus subtilis	< 0.13
Enterobacter sp.	64
Trichophyton sp.	17.5
Microsporum sp.	17.5

Data sourced from publicly available literature.

Table 2: Antimicrobial Activity of Related Spirotetronate Antibiotics

Antibiotic	Microorganism	MIC (µg/mL)
BE-45722A	Staphylococcus aureus ATCC 25923	0.08 - 5.0
BE-45722A	Bacillus cereus ATCC 14579	0.08 - 5.0
BE-45722A	Bacillus subtilis ATCC 6633	0.08 - 5.0
BE-45722A	Clostridium perfringens S107	0.63
BE-45722A	Clostridium difficile 630	0.08
BE-45722B	Staphylococcus aureus ATCC 25923	0.08 - 5.0
BE-45722C	Clostridium perfringens S107	0.63
BE-45722C	Clostridium difficile 630	0.08
Decatromicin B	Gram-positive bacteria	1 - 3 µM
Pyrrolosporin B	Gram-positive bacteria	1 - 3 µM
Decatromicin B	Gram-negative bacteria	12 - 36 µM
Pyrrolosporin B	Gram-negative bacteria	12 - 36 µM

This data is provided for comparative purposes and reflects the activity of structurally related spirotetronate compounds.[3]

Table 3: Quality Control (QC) Reference Ranges for Recommended ATCC® Strains

Quality Control Strain	Antimicrobial Agent	MIC (µg/mL)
Staphylococcus aureus ATCC® 29213	Vancomycin	0.5 - 2
Linezolid	1 - 4
Enterococcus faecalis ATCC® 29212	Vancomycin	1 - 4
Linezolid	1 - 4
Streptococcus pneumoniae ATCC® 49619	Ceftriaxone	0.03 - 0.12
Levofloxacin	0.5 - 2
Escherichia coli ATCC® 25922	Ciprofloxacin	0.004 - 0.015
Meropenem	0.008 - 0.06
Pseudomonas aeruginosa ATCC® 27853	Ciprofloxacin	0.12 - 1
Meropenem	0.25 - 2
Bacteroides fragilis ATCC® 25285	Metronidazole	0.25 - 1
Meropenem	0.06 - 0.5
Candida albicans ATCC® 90028	Amphotericin B	0.25 - 1
Fluconazole	0.25 - 1
Aspergillus fumigatus ATCC® 204305	Amphotericin B	0.5 - 2
Voriconazole	0.12 - 0.5

Ranges are derived from CLSI M100 documents and are for comparator agents. The exact ranges for Kijanimicin should be established through internal validation.

Experimental Protocols

The following protocols are based on CLSI guidelines (M07 for aerobic bacteria, M11 for anaerobic bacteria, and M27/M38 for fungi).

Protocol 1: Broth Microdilution MIC Determination

This method is used to determine the MIC of Kijanimicin against aerobically growing bacteria, anaerobic bacteria, and fungi.

Materials:

• Kijanimicin analytical standard

• Appropriate solvent for Kijanimicin (e.g., DMSO)

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for aerobic bacteria

• Supplemented Brucella broth for anaerobic bacteria

• RPMI-1640 medium for fungi

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

• Test organism isolates

• Recommended ATCC® quality control strains

• Incubator (aerobic, anaerobic, and CO2 as required)

• Micropipettes and sterile tips

Procedure:

• Preparation of Kijanimicin Stock Solution:

  • Prepare a stock solution of Kijanimicin in a suitable solvent at a concentration of 1280 µg/mL.

• Preparation of Microtiter Plates:

  • Perform serial two-fold dilutions of the Kijanimicin stock solution in the appropriate sterile broth medium directly in the 96-well plates to achieve a final concentration range (e.g., 0.06 to 64 µg/mL).

  • Include a growth control well (broth and inoculum, no drug) and a sterility control well (broth only).

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), suspend several colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

  • Dilute the standardized inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared inoculum.

  • Incubate the plates under the appropriate conditions:

    • Aerobic bacteria: 35°C for 16-20 hours in ambient air.

    • Anaerobic bacteria: 35-37°C for 48 hours in an anaerobic environment.

    • Yeasts: 35°C for 20-24 hours.

    • Molds: 35°C for 48-72 hours.

• Reading and Interpretation:

  • The MIC is the lowest concentration of Kijanimicin that completely inhibits visible growth of the organism.

  • Validate the results by ensuring the quality control strain MICs fall within their acceptable ranges.

Protocol 2: Agar Dilution MIC Determination

This method is an alternative for determining the MIC of Kijanimicin, particularly for fastidious organisms or when testing multiple isolates.

Materials:

• Kijanimicin analytical standard

• Appropriate solvent for Kijanimicin (e.g., DMSO)

• Mueller-Hinton Agar (MHA) for aerobic bacteria

• Supplemented Brucella blood agar for anaerobic bacteria

• RPMI-1640 agar for fungi

• Sterile petri dishes

• Inoculum replicating apparatus (e.g., Steers replicator)

• Other materials as listed in Protocol 1

Procedure:

• Preparation of Kijanimicin-Containing Agar Plates:

  • Prepare a series of Kijanimicin stock solutions at 10 times the final desired concentrations.

  • Add 1 part of each Kijanimicin solution to 9 parts of molten and cooled (45-50°C) agar medium.

  • Pour the agar into sterile petri dishes and allow to solidify.

  • Include a drug-free growth control plate.

• Inoculum Preparation:

  • Prepare the inoculum as described in the broth microdilution protocol, but adjust the final dilution to yield approximately 10^4 CFU per spot.

• Inoculation and Incubation:

  • Using an inoculum replicating apparatus, spot the prepared inocula onto the surface of the agar plates, including the control plate.

  • Allow the spots to dry before inverting the plates for incubation.

  • Incubate under the same conditions as described for the broth microdilution method.

• Reading and Interpretation:

  • The MIC is the lowest concentration of Kijanimicin that completely inhibits growth, or allows for the growth of no more than one or two colonies.

  • Confirm the validity of the results with the quality control strains.

Mandatory Visualizations

Caption: Workflow for Broth Microdilution MIC Determination.

Caption: Workflow for Agar Dilution MIC Determination.

References

• 1. goums.ac.ir [goums.ac.ir]
• 2. researchgate.net [researchgate.net]
• 3. Spirotetronate antibiotics with anti-Clostridium activity from Actinomadura sp. 2EPS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Kijanimicin in Malaria Parasite Culture Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijanimicin is a spirotetronate antibiotic with demonstrated in vivo activity against malaria parasites. As a member of the spirotetronate class, it presents a potentially novel mechanism of action for antimalarial drug development, a critical area of research in the face of growing resistance to existing therapies. These application notes provide a detailed protocol for evaluating the in vitro efficacy of Kijanimicin against the asexual blood stages of Plasmodium falciparum, the most virulent human malaria parasite.

While specific quantitative data for Kijanimicin's antiplasmodial activity, such as its 50% inhibitory concentration (IC50), are not widely published, this document outlines a robust methodology based on standard, widely accepted protocols for in vitro antiplasmodial drug testing. This allows for the systematic determination of Kijanimicin's potency and provides a framework for further investigation into its mechanism of action.

Putative Mechanism of Action

The precise molecular target of Kijanimicin within the malaria parasite has not been definitively elucidated. However, based on the known mechanisms of other spirotetronate antibiotics in bacteria, a plausible hypothesis for its antiplasmodial activity can be formulated. Spirotetronates are known to interfere with critical cellular processes. One of the well-characterized mechanisms for some members of this class is the inhibition of bacterial type II fatty acid synthesis (FASII). The malaria parasite possesses a type II fatty acid synthesis pathway located in its apicoplast, which is essential for its survival and distinct from the host's FAS machinery, making it an attractive drug target. It is therefore hypothesized that Kijanimicin may exert its antiplasmodial effect by inhibiting a key enzyme in the parasite's FASII pathway, thereby disrupting membrane biosynthesis and parasite development.

Further research is required to validate this hypothesis and to explore other potential targets of Kijanimicin within the parasite.

Quantitative Data Summary

Compound	P. falciparum Strain	IC50 (nM)	Cytotoxicity (CC50 in human cell line, e.g., HepG2) (µM)	Selectivity Index (SI = CC50/IC50)
Kijanimicin	e.g., 3D7 (drug-sensitive)	[To be determined]	[To be determined]	[To be calculated]
Kijanimicin	e.g., Dd2 (drug-resistant)	[To be determined]	[To be determined]	[To be calculated]
Chloroquine (B1663885)	3D7	[Reference value]	[Reference value]	[Reference value]
Chloroquine	Dd2	[Reference value]	[Reference value]	[Reference value]
Artemisinin	3D7	[Reference value]	[Reference value]	[Reference value]

Experimental Protocols

In Vitro Plasmodium falciparum Culture Inhibition Assay

This protocol describes a standardized method to determine the 50% inhibitory concentration (IC50) of Kijanimicin against the asexual erythrocytic stages of P. falciparum. The SYBR Green I-based fluorescence assay is a widely used, robust, and reliable method for quantifying parasite growth.

Materials:

• Plasmodium falciparum culture (e.g., 3D7 or Dd2 strains)

• Human erythrocytes (O+), washed

• Complete culture medium (RPMI 1640 supplemented with L-glutamine, HEPES, hypoxanthine, gentamicin, and 0.5% Albumax II or 10% human serum)

• Kijanimicin (stock solution prepared in DMSO)

• Chloroquine or Artemisinin (as reference drugs)

• 96-well black, clear-bottom microplates

• SYBR Green I nucleic acid stain (10,000x stock in DMSO)

• Lysis buffer (20 mM Tris-HCl pH 7.5, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100)

• Fluorescence plate reader (excitation: 485 nm, emission: 530 nm)

• Incubator with a gas mixture of 5% CO2, 5% O2, and 90% N2 at 37°C

Procedure:

• Parasite Culture Synchronization:

  • Synchronize parasite cultures to the ring stage using 5% D-sorbitol treatment. This ensures a homogenous starting population for the assay.

• Drug Plate Preparation:

  • Prepare serial dilutions of Kijanimicin in complete culture medium. A typical starting concentration for a novel compound could be in the micromolar range (e.g., 10 µM), followed by 2-fold serial dilutions.

  • Dispense 100 µL of each drug dilution into triplicate wells of a 96-well plate.

  • Include wells with complete medium only (negative control) and wells with a known antimalarial drug like chloroquine (positive control).

• Parasite Inoculation:

  • Prepare a parasite suspension with 1% parasitemia and 2% hematocrit in complete culture medium.

  • Add 100 µL of the parasite suspension to each well of the drug plate, resulting in a final volume of 200 µL per well. The final hematocrit will be 1% and the final parasitemia 0.5%.

• Incubation:

  • Incubate the plates for 72 hours at 37°C in a humidified incubator with the specified gas mixture. This duration allows for at least one full intraerythrocytic developmental cycle.

• Assay Development and Measurement:

  • Prepare the SYBR Green I lysis buffer by diluting the SYBR Green I stock 1:5000 in the lysis buffer.

  • Carefully remove 100 µL of the supernatant from each well.

  • Add 100 µL of the SYBR Green I lysis buffer to each well.

  • Incubate the plates in the dark at room temperature for 1-2 hours.

  • Measure the fluorescence intensity using a fluorescence plate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with uninfected red blood cells).

  • Normalize the fluorescence values to the negative control (100% growth).

  • Plot the percentage of parasite growth inhibition against the log of the drug concentration.

  • Calculate the IC50 value using a non-linear regression analysis (e.g., sigmoidal dose-response curve).

Visualizations

Caption: A flowchart of the in vitro antiplasmodial assay protocol.

Caption: A diagram of the hypothesized signaling pathway inhibition.

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of Kijanimicin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kijanimicin is a spirotetronate antibiotic with a complex molecular structure, first isolated from Actinomadura kijaniata. It exhibits a broad spectrum of activity against Gram-positive bacteria and has also shown potential as an antitumor and antimalarial agent. Due to its therapeutic potential, robust and reliable analytical methods are essential for its quantification in various matrices during research, development, and quality control. This application note details a proposed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Kijanimicin.

Chemical Structure

Kijanimicin possesses a large and complex structure, which includes a tetronic acid moiety spiro-linked to a cyclohexene (B86901) ring system and decorated with several sugar residues. Understanding its structure is crucial for developing appropriate analytical methodologies.

• Molecular Formula: C₆₇H₁₀₀N₂O₂₄

• Molecular Weight: 1317.51 g/mol

• Key Chromophore: The conjugated system within the Kijanimicin structure allows for UV detection, with a reported absorbance maximum around 267 nm.

Experimental Protocols

This section outlines the detailed methodology for the analysis of Kijanimicin using a reversed-phase HPLC-UV method.

1. Materials and Reagents

• Kijanimicin reference standard (>95% purity)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Ammonium acetate (B1210297) (analytical grade)

• Formic acid (analytical grade)

• Ultrapure water (18.2 MΩ·cm)

• 0.22 µm syringe filters

2. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Kijanimicin reference standard and dissolve it in 10 mL of methanol to obtain a stock solution of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to final concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions will be used to construct the calibration curve.

3. Sample Preparation

The following is a general procedure for the extraction of Kijanimicin from a liquid culture medium. The protocol may need to be optimized for different sample matrices.

• Extraction: To 1 mL of the sample, add 3 mL of ethyl acetate. Vortex for 2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Solvent Evaporation: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1 mL of the initial mobile phase. Vortex for 1 minute to ensure complete dissolution.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial prior to injection.

4. HPLC Instrumentation and Conditions

• Instrument: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 10 mM Ammonium acetate in water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
15.0	30	70
20.0	10	90
25.0	10	90
25.1	70	30
30.0	70	30

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Detection Wavelength: 267 nm

Data Presentation

The following table summarizes the hypothetical quantitative data for the proposed HPLC method for Kijanimicin analysis. This data is for illustrative purposes to demonstrate the expected performance of the method.

Parameter	Value
Retention Time (tR)	Approximately 12.5 min
Linearity (r²)	> 0.999
Linear Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the HPLC analysis of Kijanimicin.

Caption: Experimental workflow for the HPLC analysis of Kijanimicin.

Caption: Logical relationship of inputs and outputs in Kijanimicin HPLC analysis.

The proposed reversed-phase HPLC method provides a robust and reliable approach for the quantitative analysis of Kijanimicin. The method is suitable for the determination of Kijanimicin in various samples and can be a valuable tool in drug discovery, development, and quality control processes. Method validation in accordance with ICH guidelines is recommended before implementation for routine analysis.

Application Notes and Protocols for the Structural Elucidation of Kijanimicin using Nuclear Magnetic Resonance (NMR) Spectroscopy

Introduction

Kijanimicin is a complex spirotetronate antibiotic isolated from Actinomadura kijaniata.[1] Its intricate structure, featuring a pentacyclic aglycone, a tetrasaccharide chain, and a rare nitro sugar moiety, necessitates advanced analytical techniques for complete characterization.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the de novo structure elucidation of such complex natural products. This document provides a detailed overview of the application of 1D and 2D NMR spectroscopy for the structural determination of Kijanimicin, aimed at researchers, scientists, and professionals in drug development.

The definitive structural and stereochemical assignment of Kijanimicin was accomplished through extensive spectroscopic analysis, primarily detailed in the publication J. Chem. Soc., Perkin Trans. 1, 1983, 1497-1534.[1] While the specific quantitative data from this publication is not fully detailed here, this guide outlines the typical NMR methodologies and data interpretation strategies employed for such a molecule.

Data Presentation: Key NMR Spectroscopic Data for Kijanimicin

A complete structural elucidation of Kijanimicin would require the acquisition and analysis of a comprehensive set of NMR data. The following tables summarize the types of quantitative data that are essential for this process.

Table 1: 1H NMR Data Summary for Kijanimicin. This table would typically include the chemical shifts (δ) in ppm, the multiplicity of each signal (e.g., s, d, t, q, m), the coupling constants (J) in Hz, and the integration (number of protons).

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	J-Coupling (Hz)	Integration
Data not available in search results

Table 2: 13C NMR Data Summary for Kijanimicin. This table would list the chemical shifts (δ) in ppm for each carbon atom in the molecule. The multiplicity (C, CH, CH₂, CH₃) is typically determined using DEPT or APT experiments.

Carbon Assignment	Chemical Shift (δ, ppm)	Multiplicity (from DEPT/APT)
Data not available in search results

Table 3: Key 2D NMR Correlations for Kijanimicin. This table would summarize the critical correlations observed in various 2D NMR experiments that are used to piece together the molecular structure.

Experiment	Observed Correlations	Structural Information Deduced
COSY	Cross-peaks between vicinal protons (¹H-¹H).	Establishes proton-proton spin systems within individual structural fragments (e.g., sugar rings, side chains).
HSQC	Cross-peaks between protons and their directly attached carbons.	Links proton chemical shifts to their corresponding carbon atoms.
HMBC	Cross-peaks between protons and carbons separated by 2-3 bonds.	Connects the individual spin systems and fragments to build the carbon skeleton.
NOESY	Cross-peaks between protons that are close in space (< 5 Å).	Provides information about the relative stereochemistry and 3D conformation of the molecule.

Experimental Protocols

The following protocols describe the general methodologies for acquiring high-quality NMR data for a complex natural product like Kijanimicin.

2.1 Sample Preparation

• Isolation and Purification: Kijanimicin is isolated from the fermentation broth of Actinomadura kijaniata SCC 1256. Purification is typically achieved through solvent extraction and chromatographic techniques such as column chromatography and preparative HPLC.

• Sample Purity: Ensure the sample is of high purity (>95%) as impurities can complicate spectral analysis. Purity can be assessed by HPLC and Mass Spectrometry.

• Solvent Selection: Choose a deuterated solvent in which the compound is sufficiently soluble (e.g., CDCl₃, DMSO-d₆, CD₃OD). The choice of solvent can affect the chemical shifts of exchangeable protons (e.g., -OH, -NH).

• Concentration: Prepare a solution with a concentration of 5-10 mg of Kijanimicin in 0.5-0.6 mL of the chosen deuterated solvent.

• NMR Tube: Transfer the solution to a clean, dry, high-precision 5 mm NMR tube.

2.2 NMR Data Acquisition

NMR spectra should be acquired on a high-field spectrometer (e.g., 500 MHz or higher) to achieve optimal resolution and sensitivity.

Protocol 2.2.1: 1D 1H NMR

• Pulse Sequence: Standard single-pulse experiment (e.g., 'zg30').

• Spectral Width: 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16-64, depending on the sample concentration.

• Temperature: 298 K.

Protocol 2.2.2: 1D 13C NMR and DEPT

• Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., 'zgpg30'). For DEPT, use standard DEPT-45, DEPT-90, and DEPT-135 pulse sequences.

• Spectral Width: 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more, as 13C has low natural abundance.

Protocol 2.2.3: 2D COSY (Correlation Spectroscopy)

• Pulse Sequence: Standard gradient-selected COSY (e.g., 'cosygpqf').

• Spectral Width: 0-12 ppm in both dimensions.

• Data Points: 2048 in F2, 256-512 in F1.

• Number of Scans: 2-8 per increment.

Protocol 2.2.4: 2D HSQC (Heteronuclear Single Quantum Coherence)

• Pulse Sequence: Gradient-selected HSQC with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.2').

• Spectral Width: 0-12 ppm in F2 (¹H), 0-160 ppm in F1 (¹³C).

• Data Points: 2048 in F2, 256 in F1.

• Number of Scans: 4-16 per increment.

• One-bond Coupling Constant (¹JCH): Optimized for an average of 145 Hz.

Protocol 2.2.5: 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Pulse Sequence: Gradient-selected HMBC (e.g., 'hmbcgplpndqf').

• Spectral Width: 0-12 ppm in F2 (¹H), 0-220 ppm in F1 (¹³C).

• Data Points: 2048 in F2, 256-512 in F1.

• Number of Scans: 16-64 per increment.

• Long-range Coupling Constant (nJCH): Optimized for 8-10 Hz.

Protocol 2.2.6: 2D NOESY (Nuclear Overhauser Effect Spectroscopy)

• Pulse Sequence: Gradient-selected NOESY (e.g., 'noesygpph').

• Spectral Width: 0-12 ppm in both dimensions.

• Data Points: 2048 in F2, 256-512 in F1.

• Number of Scans: 8-16 per increment.

• Mixing Time (tm): 300-800 ms, can be optimized.

2.3 Data Processing

• Fourier Transformation: Apply Fourier transformation to the acquired FIDs. For 2D data, this is performed in both dimensions.

• Phasing: Manually or automatically phase correct the spectra to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale using the residual solvent signal or an internal standard (e.g., TMS).

• Integration and Peak Picking: Integrate the signals in the 1D ¹H spectrum and pick all peaks in both 1D and 2D spectra.

Visualization of Workflows and Relationships

3.1 Experimental Workflow for Kijanimicin Structure Elucidation

The following diagram illustrates the overall workflow from the isolation of Kijanimicin to its final structure determination using NMR spectroscopy.

Caption: Workflow for Kijanimicin structure elucidation.

3.2 Logical Relationships in 2D NMR-Based Structure Elucidation

This diagram shows how different 2D NMR experiments provide complementary information that is integrated to determine the complete chemical structure.

Caption: Interconnectivity of 2D NMR data for structure elucidation.

Conclusion

The structural elucidation of a complex natural product like Kijanimicin is a challenging task that relies heavily on the power of modern NMR spectroscopy. A combination of 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments allows for the unambiguous assignment of all proton and carbon signals and the determination of the molecule's connectivity and stereochemistry. The protocols and workflows described herein provide a general framework for researchers and scientists to approach the structural characterization of novel, complex natural products. For the specific and detailed NMR data of Kijanimicin, the original literature by Mallams et al. remains the authoritative source.[1]

References

• 1. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Mass Spectrometry Analysis of Kijanimicin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijanimicin is a complex spirotetronate antibiotic produced by the actinomycete Actinomadura kijaniata.[1][2] Its intricate structure, featuring a pentacyclic aglycone core glycosylated with four L-digitoxose units and a rare nitro sugar, D-kijanose, presents a significant analytical challenge.[1] Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), offers a powerful tool for the qualitative and quantitative analysis of Kijanimicin, aiding in its identification, structural elucidation, and quantification in various matrices. These application notes provide a comprehensive overview and detailed protocols for the MS analysis of Kijanimicin.

Principle and Applications

High-resolution mass spectrometry (HRMS) is crucial for determining the elemental composition of Kijanimicin and its fragments, providing high mass accuracy and resolving power.[3][4] Electrospray ionization (ESI) is a suitable soft ionization technique for large and polar molecules like Kijanimicin, minimizing in-source fragmentation and preserving the molecular ion.[5][6] Tandem mass spectrometry (MS/MS) is employed to induce fragmentation of the precursor ion, generating a characteristic fragmentation pattern that can be used for structural confirmation and sensitive quantification through methods like Multiple Reaction Monitoring (MRM).[6][7]

The analysis of complex glycosylated natural products by LC-MS/MS often involves the sequential loss of sugar moieties, providing valuable information about the carbohydrate side chains.[7][8] This approach is essential for characterizing the full structure of Kijanimicin and related compounds.

Experimental Protocols

Sample Preparation from Actinomadura kijaniata Fermentation Broth

This protocol describes the extraction and partial purification of Kijanimicin from a liquid culture of A. kijaniata.

Apparatus and Reagents:

• High-speed centrifuge and tubes

• Rotary evaporator

• Solid-Phase Extraction (SPE) manifold and C18 cartridges

• Ethyl acetate (B1210297) (EtOAc), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (FA), LC-MS grade

Procedure:

• Cell Removal: Centrifuge the A. kijaniata fermentation broth at 8,000 x g for 20 minutes to pellet the cells.

• Solvent Extraction: Decant the supernatant and extract it three times with an equal volume of ethyl acetate.[2]

• Concentration: Pool the organic layers and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Solid-Phase Extraction (SPE) Cleanup: a. Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water. b. Dissolve the crude extract in a minimal amount of methanol and dilute with water (final methanol concentration <5%). c. Load the sample onto the conditioned SPE cartridge. d. Wash the cartridge with 5 mL of water to remove salts and polar impurities. e. Elute the Kijanimicin-containing fraction with a stepwise gradient of methanol in water (e.g., 20%, 40%, 60%, 80%, 100% methanol). f. Collect the fractions and analyze them by LC-MS to identify the fraction containing Kijanimicin.

• Final Preparation: Evaporate the solvent from the Kijanimicin-rich fraction and reconstitute the residue in a suitable solvent for LC-MS analysis (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This protocol outlines the parameters for the analysis of Kijanimicin using a high-performance liquid chromatography system coupled to a tandem mass spectrometer.

Apparatus and Reagents:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source

• C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

LC Parameters:

Parameter	Value
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	10% B to 95% B over 15 minutes, hold for 5 minutes, then re-equilibrate

MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temp.	350 °C
Gas Flow	800 L/hr
Scan Mode	Full Scan (m/z 200-1500) and Product Ion Scan
Collision Gas	Argon
Collision Energy	Ramped (e.g., 20-60 eV for fragmentation)

Data Presentation

Predicted Quantitative Mass Spectrometry Data for Kijanimicin

The following table summarizes the predicted m/z values for the protonated molecule of Kijanimicin and its major fragment ions. This data is theoretical and based on the known structure and common fragmentation patterns of glycosylated natural products. Experimental verification is required.

Analyte	Precursor Ion (m/z) [M+H]⁺	Predicted Fragment Ions (m/z)	Predicted Neutral Loss
Kijanimicin	1318.52	1188.47	Digitoxose
1058.42	2 x Digitoxose
928.37	3 x Digitoxose
798.32	4 x Digitoxose
615.26	4 x Digitoxose + Kijanose

Visualizations

Experimental Workflow

Caption: Experimental workflow for Kijanimicin analysis.

Predicted Fragmentation Pathway of Kijanimicin

Caption: Predicted fragmentation of Kijanimicin.

References

• 1. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC-MS/DIA-based strategy for comprehensive flavonoid profiling: an Ocotea spp. applicability case - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N-Glycosylation Characterization by Liquid Chromatography with Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Kijanimicin Stock Solution

Introduction

Kijanimicin is a potent antibiotic belonging to the tetronic acid class, exhibiting antibacterial, antimalarial, and antitumor activities.[1] It was first isolated from the fermentation broth of Actinomadura kijaniata.[2][3] Structurally, it is a large, unique acid enol antibiotic.[3] Due to its complex structure and biological significance, proper handling and preparation of Kijanimicin solutions are crucial for reproducible experimental results. These application notes provide detailed protocols for the preparation and storage of Kijanimicin stock solutions for research purposes.

Data Summary

For ease of reference, the key quantitative data for Kijanimicin is summarized in the table below.

Property	Value	Source(s)
CAS Number	78798-08-0	[2]
Molecular Formula	C₆₇H₁₀₀N₂O₂₄	[2]
Molecular Weight	1317.5 g/mol	[1][2]
Appearance	Solid	[2]
Purity	≥95%	[2]
Solubility	Soluble in DMSO, DMF, ethanol, and methanol. Limited water solubility.	[1][2]
Recommended Storage (Solid)	-20°C	[1][2][4]
Recommended Storage (Stock Solution)	-20°C for long-term (months to years); 0-4°C for short-term (days to weeks)	[4]
Long-term Stability (Solid)	≥ 4 years at -20°C	[2]

Experimental Protocols

1. Materials and Equipment

• Kijanimicin solid powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes (1.5 mL or 2 mL)

• Sterile serological pipettes and pipette tips

• Vortex mixer

• Analytical balance

• Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

2. Protocol for Preparation of a 10 mM Kijanimicin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for many in vitro assays. Adjust calculations as needed for different desired concentrations.

2.1. Calculations

To prepare a 10 mM stock solution, the required mass of Kijanimicin needs to be calculated using its molecular weight (1317.5 g/mol ).

• Formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

• For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

  • Mass (mg) = 10 mmol/L * 1 mL * 1.3175 mg/µmol = 1.3175 mg (approximately 1.32 mg)

2.2. Step-by-Step Procedure

• Safety First: Put on appropriate PPE, including a lab coat, gloves, and safety glasses.

• Weighing Kijanimicin: Carefully weigh out the calculated amount (e.g., 1.32 mg) of Kijanimicin powder using an analytical balance. To minimize static, use an antistatic weighing boat.

• Dissolving in DMSO: Transfer the weighed Kijanimicin powder into a sterile microcentrifuge tube. Add the calculated volume of sterile DMSO (e.g., 1 mL for a 1.32 mg mass to make a 10 mM solution).

• Mixing: Close the tube tightly and vortex the solution until the Kijanimicin is completely dissolved. Visually inspect the solution against a light source to ensure there are no visible particles.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.

• Labeling: Clearly label each aliquot with the compound name ("Kijanimicin"), concentration (10 mM), solvent (DMSO), and the date of preparation.

3. Storage and Handling

• Long-term Storage: For long-term storage (months to years), the Kijanimicin stock solution aliquots should be stored at -20°C.[4]

• Short-term Storage: For short-term storage (days to weeks), the solution can be kept at 0-4°C.[4]

• Light Sensitivity: While not explicitly stated for Kijanimicin, many complex organic molecules are light-sensitive. It is good practice to protect the stock solution from light by storing it in amber tubes or by wrapping the tubes in aluminum foil.

• Working Solutions: When preparing working solutions for your experiments, thaw a single aliquot of the stock solution. Dilute the stock solution to the final desired concentration in your cell culture medium or assay buffer. Note that introducing a DMSO stock solution to an aqueous buffer can sometimes cause precipitation if the final DMSO concentration is too high or the compound's solubility limit is exceeded.[5] It is advisable to keep the final DMSO concentration in assays low (typically <0.5%) to avoid solvent-induced artifacts.[6]

Visualizations

Below is a workflow diagram for the preparation of a Kijanimicin stock solution.

Caption: Workflow for Kijanimicin Stock Solution Preparation and Storage.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]

Kijanimicin: Application Notes and Protocols for Research

Document ID: KJN-ANP-20251204 Version: 1.0 For Research Use Only. Not for human or veterinary use.

General Information

Kijanimicin is a complex spirotetronate antibiotic isolated from the fermentation broth of the actinomycete Actinomadura kijaniata. It demonstrates a broad spectrum of biological activity, including antibacterial, antimalarial, and antitumor properties.[1][2] Its intricate structure features a pentacyclic core, four L-digitoxose units, and a rare nitro sugar known as D-kijanose.[1]

Property	Value	Source
CAS Number	78798-08-0
Molecular Formula	C₆₇H₁₀₀N₂O₂₄
Molecular Weight	1317.5 g/mol
Appearance	Solid
Storage	Store at -20°C
Stability	≥ 4 years at -20°C
Solubility	Soluble in DMF, DMSO, Ethanol, Methanol

Handling and Safety Precautions

Kijanimicin is a potent biologically active compound. Standard laboratory safety practices for handling hazardous chemicals should be strictly followed. A substance-specific Safety Data Sheet (SDS), such as the one available from Cayman Chemical, should be consulted before handling.

2.1 Personal Protective Equipment (PPE)

• Engineering Controls: Handle exclusively in a chemical fume hood to avoid inhalation.

• Eye Protection: Wear tightly fitting safety goggles or a face shield.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to use and dispose of them properly after handling.

• Body Protection: Wear a lab coat. For larger quantities or risk of splashing, impervious clothing may be necessary.

2.2 General Handling and Hygiene

• Avoid contact with eyes, skin, and clothing.

• Avoid the formation of dust and aerosols.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling.

2.3 Storage

• Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

• For long-term storage, maintain at -20°C.

2.4 Spills and Disposal

• Spill Response: Evacuate the area. Wear appropriate PPE. Sweep up solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.

• Disposal: Dispose of waste in accordance with all applicable federal, state, and local regulations. Do not allow the material to enter drains or waterways.

2.5 First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Biological Activity Data

3.1 Antimicrobial Activity Kijanimicin is active against a range of Gram-positive bacteria, anaerobic microorganisms, and fungi.[4]

Target Organism	Minimum Inhibitory Concentration (MIC)	Source
Propionibacterium acnes	0.86 µg/mL
Bacillus subtilis	< 0.13 µg/mL
Enterobacter sp.	64 µg/mL
Trichophyton sp.	17.5 µg/mL
Microsporum sp.	17.5 µg/mL

3.2 In Vivo Antimalarial and Antitumor Activity Kijanimicin has demonstrated efficacy in murine models.[2]

Activity Type	Model / Cell Line	Dose / Result	Source
Antimalarial	Plasmodium berghei in mice	Effective at 250 mg/kg
Antitumor	P388 Leukemia in mice	Active (details not specified)	[2]
Antitumor	B16 Melanoma in mice	Active (details not specified)	[2]

3.3 Cytotoxicity of Related Spirotetronates While specific IC₅₀ data for Kijanimicin against cancer cell lines are not readily available in the public literature, related spirotetronate compounds described as "kijanimicin derivatives" have reported cytotoxic activity. This data is provided for context.

Compound	Cell Line	IC₅₀	Source
Lobophorin C	Human Liver Cancer (7402)	0.6 µg/mL	[5]
Lobophorin C	Human Breast Cancer (MDA-MB-435)	61.8 µM	[5]
Lobophorin D	Human Liver Cancer (7402)	723.1 µg/mL	[5]
Lobophorin D	Human Breast Cancer (MDA-MB-435)	7.5 µM	[5]

Hypothesized Mechanism of Action

The precise signaling pathways disrupted by Kijanimicin have not been fully elucidated. However, based on the activity of structurally related spirotetronate antibiotics, two potential mechanisms can be hypothesized.

4.1 Inhibition of GRP78 Expression (Hypothesized) The related compound Versipelostatin has been shown to down-regulate the expression of the 78-kilodalton glucose-regulated protein (GRP78/BiP), a key molecular chaperone in the endoplasmic reticulum (ER).[5][6] Under stress conditions like glucose deprivation (common in the tumor microenvironment), cancer cells upregulate GRP78 to survive. Inhibition of GRP78 expression can lead to selective cell death in these stressed cancer cells.[6]

Hypothesized inhibition of the GRP78 survival pathway.

4.2 Interference with PI3K/Akt Signaling (Hypothesized) Another related spirotetronate, Tetrocarcin A , is suggested to target the phosphatidylinositide-3-kinase (PI3K)/Akt signaling pathway.[3][7] This pathway is a central regulator of cell survival, proliferation, and growth, and it is frequently hyperactivated in many cancers.[8] Inhibition of this pathway can block survival signals and promote apoptosis.

Hypothesized interference with the PI3K/Akt signaling pathway.

Experimental Protocols

5.1 Protocol: Preparation of Stock Solutions

• Calculate Required Mass: Determine the mass of Kijanimicin powder needed to achieve the desired stock concentration (e.g., 10 mM).

  • Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (1.3175 mg/µmol)

• Solvent Selection: Use an appropriate solvent in which Kijanimicin is soluble, such as sterile, anhydrous DMSO or Ethanol. DMSO is common for in vitro assays.

• Dissolution: Under sterile conditions in a chemical fume hood, add the solvent to the vial of Kijanimicin powder. Vortex briefly until the solid is completely dissolved. Gentle warming to 37°C may aid dissolution.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. Store aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

• Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

5.2 Protocol: In Vitro Cytotoxicity Assay (MTT Method) This protocol is a standard method for assessing the effect of a compound on cancer cell viability and can be adapted for Kijanimicin.

• Cell Seeding:

  • Culture cancer cells of interest (e.g., MCF-7, PANC-1) to ~80% confluency in appropriate culture medium.

  • Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000–10,000 cells per well in 100 µL of medium.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Treatment:

  • Prepare serial dilutions of the Kijanimicin stock solution in fresh culture medium to achieve final concentrations ranging from (for example) 0.01 µM to 100 µM.

  • Include a "vehicle control" (medium with the same percentage of DMSO as the highest Kijanimicin concentration) and a "no-treatment control" (medium only).

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the Kijanimicin dilutions (or controls) to the respective wells.

  • Incubate the plate for 48–72 hours at 37°C, 5% CO₂.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 3–4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the viability percentage against the log of the Kijanimicin concentration to generate a dose-response curve and calculate the IC₅₀ value.

Workflow for a representative MTT cytotoxicity assay.

References

• 1. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nuvisan.com [nuvisan.com]
• 4. Marine Spirotetronates: Biosynthetic Edifices That Inspire Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic compounds from marine actinomycetes: Sources, Structures and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Antitumor activity of cytogenin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scanR [scanr.enseignementsup-recherche.gouv.fr]

Application Notes and Protocols for Kijanimicin in Combinatorial Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the kijanimicin biosynthetic gene cluster for combinatorial biosynthesis experiments. The goal is to generate novel derivatives of kijanimicin with potentially improved therapeutic properties. The protocols are based on established methods for the genetic manipulation of actinomycetes and heterologous expression of natural product biosynthetic pathways.

Kijanimicin, a spirotetronate antibiotic produced by Actinomadura kijaniata, presents a fascinating scaffold for combinatorial biosynthesis.[1][2][3] Its complex structure, featuring a pentacyclic aglycone and a unique array of deoxysugars, offers multiple points for modification.[1] The elucidation of its 107.6 kb biosynthetic gene cluster has paved the way for genetic engineering approaches to create novel analogs.[1][2][3] Kijanimicin exhibits a broad spectrum of biological activities, including antibacterial, antimalarial, and notably, antitumor properties.[1][4][5]

Combinatorial biosynthesis provides a powerful tool to diversify the structure of kijanimicin, potentially leading to compounds with enhanced potency, selectivity, and pharmacological profiles. Key strategies include the modification of the polyketide backbone, alteration of the glycosylation pattern, and tailoring of the deoxysugar moieties.

Strategic Approaches for Kijanimicin Diversification

Glycodiversification

The oligosaccharide chains of natural products are crucial for their biological activity. Kijanimicin possesses four L-digitoxose units and one D-kijanose, a rare nitro sugar.[1] Altering this glycosylation pattern is a prime strategy for generating novel derivatives. This can be achieved by:

• Inactivation of Glycosyltransferase Genes: Knocking out specific glycosyltransferase genes within the kijanimicin cluster can lead to the production of intermediates with truncated sugar chains.

• Introduction of Heterologous Glycosyltransferases: Expressing glycosyltransferases from other natural product pathways that have relaxed substrate specificity can attach novel sugars to the kijanimicin core.

• Expression of Deoxysugar Biosynthetic Cassettes: Introducing gene cassettes for the biosynthesis of different deoxysugars can provide a new pool of sugar donors for the native or heterologously expressed glycosyltransferases to utilize.

Polyketide Synthase (PKS) Engineering

The kijanolide aglycone is assembled by a modular Type I polyketide synthase (PKS).[1][2][3] Modification of the PKS modules can lead to alterations in the polyketide backbone. Techniques include:

• Domain Swapping: Exchanging acyltransferase (AT) or ketoreductase (KR) domains within the PKS modules can alter the selection of extender units or the stereochemistry of the resulting backbone.

• Module Inactivation or Deletion: Deleting entire modules can lead to the production of truncated kijanolide analogs.

Experimental Protocols

The following are generalized protocols adapted from established methods for actinomycete genetics and heterologous expression. Specific optimization will be required for the A. kijaniata and the kijanimicin gene cluster.

Protocol 1: Construction of a Kijanimicin Gene Cluster Expression Plasmid

This protocol describes the cloning of the entire kijanimicin biosynthetic gene cluster into an integrative expression vector for heterologous expression in a suitable Streptomyces host.

Materials:

• Genomic DNA from Actinomadura kijaniata

• BAC (Bacterial Artificial Chromosome) library construction kit

• Integrative Streptomyces expression vector (e.g., pSET152-based)

• Restriction enzymes

• T4 DNA ligase

• E. coli competent cells for cloning (e.g., DH10B)

• E. coli conjugation donor strain (e.g., ET12567/pUZ8002)

Method:

• BAC Library Construction and Screening:

  • Construct a BAC library of A. kijaniata genomic DNA following the manufacturer's protocol.

  • Screen the library by PCR using primers specific for key genes in the kijanimicin cluster (e.g., PKS genes, glycosyltransferase genes).

  • Identify and isolate BAC clones containing the complete kijanimicin gene cluster.

• Sub-cloning into an Integrative Vector:

  • Digest the identified BAC clone and the integrative Streptomyces vector with compatible restriction enzymes.

  • Ligate the fragment containing the kijanimicin gene cluster into the linearized vector.

  • Transform the ligation mixture into E. coli DH10B and select for positive clones.

  • Verify the integrity of the cloned cluster by restriction analysis and sequencing.

Protocol 2: Heterologous Expression in Streptomyces coelicolor

This protocol outlines the transfer of the kijanimicin expression plasmid into a model Streptomyces host for the production of kijanimicin and its derivatives.

Materials:

• Streptomyces coelicolor M1152 (or other suitable host) spores

• E. coli ET12567/pUZ8002 carrying the kijanimicin expression plasmid

• ISP4 medium for conjugation

• Appropriate antibiotics for selection (e.g., apramycin, nalidixic acid)

• Production medium (e.g., R5A medium)

Method:

• Conjugation:

  • Prepare fresh cultures of the E. coli donor strain and spores of the S. coelicolor recipient strain.

  • Mix the donor and recipient strains on an ISP4 agar (B569324) plate and incubate at 30°C for 16-20 hours.

  • Overlay the plate with an appropriate antibiotic solution to select for exconjugants.

  • Incubate until distinct colonies of S. coelicolor carrying the expression plasmid appear.

• Fermentation and Product Analysis:

  • Inoculate a seed culture of the recombinant S. coelicolor strain in a suitable liquid medium.

  • Use the seed culture to inoculate a larger volume of production medium.

  • Incubate with shaking at 30°C for 5-7 days.

  • Extract the culture broth and mycelium with an organic solvent (e.g., ethyl acetate).

  • Analyze the extract by HPLC and LC-MS to detect the production of kijanimicin or its derivatives.

Protocol 3: Generation of a Glycosylation-Deficient Mutant

This protocol describes the targeted inactivation of a glycosyltransferase gene in the kijanimicin biosynthetic pathway using PCR-targeting.

Materials:

• Cosmid or BAC containing the kijanimicin gene cluster

• E. coli BW25113/pIJ790 competent cells

• Disruption cassette containing an antibiotic resistance gene flanked by FRT sites

• Primers with homology extensions to the target glycosyltransferase gene

• FLP recombinase expression plasmid

Method:

• Generation of the Disruption Cassette:

  • Amplify the antibiotic resistance cassette using primers that incorporate 39-nucleotide extensions homologous to the regions flanking the target glycosyltransferase gene.

• Lambda-Red Recombination:

  • Introduce the cosmid/BAC into arabinose-induced E. coli BW25113/pIJ790 cells.

  • Electroporate the purified PCR product (disruption cassette) into these cells.

  • Select for colonies containing the disrupted cosmid/BAC on plates with the appropriate antibiotic.

• Removal of the Resistance Cassette:

  • Introduce a plasmid expressing FLP recombinase to remove the antibiotic resistance cassette, leaving a small scar sequence.

• Transfer to Host Strain:

  • Transfer the mutated kijanimicin gene cluster into the desired Streptomyces host via conjugation for expression and analysis of the resulting products.

Data Presentation

Quantitative data from combinatorial biosynthesis experiments should be summarized in clear and structured tables to facilitate comparison. Below are hypothetical examples of how such data could be presented.

Table 1: Production Titer of Kijanimicin Derivatives in S. coelicolor M1152

Strain	Genotype	Derivative Produced	Titer (mg/L)
WT A. kijaniata	Wild-type	Kijanimicin	50 ± 5
SC-KIJ-01	S. coelicolor M1152 + pKIJ_cluster	Kijanimicin	15 ± 2
SC-KIJ-dGT1	S. coelicolor M1152 + pKIJ_cluster ΔkijG1	Kijanimicin Aglycone	8 ± 1
SC-KIJ-GT2	S. coelicolor M1152 + pKIJ_cluster + pGT_oleD	Novel Glycosylated Kijanimicin	5 ± 1

Table 2: In Vitro Cytotoxicity (IC50, µM) of Kijanimicin and its Derivatives against Human Cancer Cell Lines

Compound	MCF-7 (Breast)	HCT116 (Colon)	A549 (Lung)
Kijanimicin	1.5 ± 0.2	2.1 ± 0.3	3.5 ± 0.4
Kijanimicin Aglycone	> 50	> 50	> 50
Novel Glycosylated Kijanimicin	0.8 ± 0.1	1.2 ± 0.2	2.0 ± 0.3
Doxorubicin (Control)	0.5 ± 0.1	0.8 ± 0.1	1.1 ± 0.2

(Note: The data presented in these tables are hypothetical and for illustrative purposes only, as specific experimental data for engineered Kijanimicin derivatives is not yet publicly available.)

Visualizations

Diagrams created using Graphviz (DOT language) can effectively illustrate the complex biological pathways and experimental workflows involved in kijanimicin combinatorial biosynthesis.

Caption: Proposed biosynthetic pathway of Kijanimicin.

Caption: Workflow for combinatorial biosynthesis of Kijanimicin derivatives.

Caption: Strategy for Kijanimicin glycodiversification.

References

• 1. Combinatorial biosynthesis of novel gentamicin derivatives with nonsense mutation readthrough activity and low cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimizing glycosyltransferase specificity via ‘hot spot’ saturation mutagenesis presents a new catalyst for novobiocin glycorandomization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Streptomyces coelicolor as an expression host for heterologous gene clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. One-Pot Combinatorial Biosynthesis of Glycosylated Anthracyclines by Cocultivation of Streptomyces Strains Producing Aglycones and Nucleotide Deoxysugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Generation of New Derivatives of the Antitumor Antibiotic Mithramycin by Altering the Glycosylation Pattern through Combinatorial Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Kijanimicin as a Molecular Probe: Application Notes and Protocols for Biological Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kijanimicin, a complex spirotetronate antibiotic isolated from the bacterium Actinomadura kijaniata, presents a unique molecular scaffold with a broad spectrum of biological activities.[1] Its demonstrated efficacy against Gram-positive bacteria, anaerobic microbes, the malaria parasite Plasmodium falciparum, and various tumor cell lines positions it as a valuable tool for biological research and a potential starting point for drug discovery programs.[2][3] This document provides detailed application notes and experimental protocols for utilizing Kijanimicin as a molecular probe to investigate fundamental biological processes.

The intricate structure of Kijanimicin, featuring a polycyclic aglycone adorned with digitoxose (B191001) sugar moieties and a rare nitro sugar, D-kijanose, is thought to be central to its mechanism of action.[4] While the precise molecular targets are still under investigation, its potent biological effects suggest interactions with key cellular pathways. These application notes will guide researchers in employing Kijanimicin to explore these pathways and elucidate its mechanism of action.

Data Presentation: Biological Activity of Kijanimicin

The following tables summarize the currently available quantitative data on the biological activity of Kijanimicin. This information is essential for designing experiments and interpreting results.

Table 1: Antimicrobial Activity of Kijanimicin (Minimum Inhibitory Concentration - MIC)

Target Organism	MIC (µg/mL)	Reference
Propionibacterium acnes	0.86	[2]
Bacillus subtilis	< 0.13	[2]
Enterobacter sp.	64	[2]
Trichophyton sp.	17.5	[2]
Microsporum sp.	17.5	[2]

Table 2: Antimalarial Activity of Kijanimicin

Organism	Assay System	Dosage	Effect	Reference
Plasmodium berghei	In vivo (mice)	250 mg/kg	Effective	[2]

Table 3: Antitumor Activity of Kijanimicin

Cancer Type	Assay System	Effect	Reference
Leukemia P388	In vivo (mice)	Therapeutic use	[3]
Melanoma	In vivo (mice)	Therapeutic use	[3]

Experimental Protocols

These protocols provide a starting point for researchers to investigate the biological effects of Kijanimicin. It is recommended to optimize these protocols for specific cell lines or bacterial strains.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) against Bacteria

This protocol utilizes the broth microdilution method to determine the lowest concentration of Kijanimicin that inhibits the visible growth of a bacterial strain.[5][6]

Materials:

• Kijanimicin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a bacterial inoculum by suspending colonies from an overnight culture in CAMHB to a turbidity equivalent to a 0.5 McFarland standard.

• Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Prepare serial twofold dilutions of the Kijanimicin stock solution in CAMHB in the 96-well plate. The concentration range should bracket the expected MIC.

• Add the diluted bacterial inoculum to each well containing the Kijanimicin dilutions.

• Include a positive control (bacteria without Kijanimicin) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of Kijanimicin that shows no turbidity (visible growth). Alternatively, measure the optical density at 600 nm.

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Kijanimicin.

Protocol 2: In Vitro Cytotoxicity Assay using MTT

The MTT assay is a colorimetric method to assess the cytotoxic effects of Kijanimicin on cancer cell lines by measuring metabolic activity.[7][8]

Materials:

• Kijanimicin stock solution (in DMSO)

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Sterile 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Kijanimicin in complete cell culture medium.

• Remove the old medium from the cells and add the Kijanimicin dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest Kijanimicin concentration).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• After incubation, add MTT solution to each well and incubate for another 3-4 hours.

• Carefully remove the medium containing MTT and add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of Kijanimicin that inhibits 50% of cell growth).

Workflow for MTT Cytotoxicity Assay

Caption: Workflow for assessing the in vitro cytotoxicity of Kijanimicin using the MTT assay.

Protocol 3: In Vitro Antiplasmodial Activity Assay

This protocol is for determining the 50% inhibitory concentration (IC50) of Kijanimicin against Plasmodium falciparum using a SYBR Green I-based fluorescence assay.[9][10]

Materials:

• Kijanimicin stock solution (in DMSO)

• P. falciparum culture (synchronized at the ring stage)

• Complete parasite culture medium (RPMI 1640 with supplements)

• SYBR Green I dye

• Lysis buffer

• Sterile 96-well plates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of Kijanimicin in complete parasite culture medium in a 96-well plate.

• Add the synchronized P. falciparum culture (1% parasitemia, 2% hematocrit) to each well.

• Include a positive control (parasites with a known antimalarial drug) and a negative control (parasites without any drug).

• Incubate the plate for 72 hours in a candle jar or a modular incubator chamber at 37°C.

• After incubation, add SYBR Green I in lysis buffer to each well.

• Incubate the plate in the dark at room temperature for 1 hour.

• Measure the fluorescence intensity with an excitation wavelength of 485 nm and an emission wavelength of 530 nm.

• Calculate the percentage of parasite growth inhibition and determine the IC50 value.

Workflow for In Vitro Antiplasmodial Assay

Caption: Workflow for determining the in vitro antiplasmodial activity of Kijanimicin.

Potential Signaling Pathways for Investigation

While the exact molecular targets of Kijanimicin are not yet fully elucidated, its broad biological activities suggest potential interference with fundamental cellular processes. Based on the activities of other spirotetronate antibiotics, the following signaling pathways are proposed as starting points for investigation using Kijanimicin as a molecular probe.

Bacterial Cell Division and Cell Wall Biosynthesis

The potent activity of Kijanimicin against Gram-positive bacteria suggests it may interfere with essential processes such as cell division or cell wall biosynthesis.[11] Researchers can use Kijanimicin to probe these pathways.

Hypothesized Mechanism of Antibacterial Action

Caption: Hypothesized antibacterial mechanism of Kijanimicin targeting cell wall synthesis or division.

Apoptosis Induction in Cancer Cells

The antitumor activity of Kijanimicin may be due to the induction of apoptosis (programmed cell death).[3] Many natural products exert their anticancer effects by modulating key regulators of apoptosis, such as the Bcl-2 family of proteins or caspase activation cascades.[12]

Potential Apoptotic Pathway Modulation by Kijanimicin

Caption: Potential mechanism of Kijanimicin-induced apoptosis via mitochondrial and Bcl-2 pathways.

Conclusion

Kijanimicin is a promising natural product with a diverse range of biological activities. The application notes and protocols provided here offer a framework for researchers to utilize Kijanimicin as a molecular probe to investigate fundamental cellular processes in bacteria, parasites, and cancer cells. Further studies to elucidate its precise mechanism of action and identify its molecular targets will undoubtedly open new avenues for its application in biomedical research and drug development.

References

• 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apec.org [apec.org]
• 6. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. phytopharmajournal.com [phytopharmajournal.com]
• 10. In Vitro Assessment of Antiplasmodial Activity and Cytotoxicity of Polyalthia longifolia Leaf Extracts on Plasmodium falciparum Strain NF54 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bacterial cell division as a target for new antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Apoptotic Pathway as the Therapeutic Target for Anticancer Traditional Chinese Medicines [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Kijanimicin Solubility

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address common solubility challenges with Kijanimicin in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a Kijanimicin stock solution?

For in vitro experiments, Kijanimicin is soluble in organic solvents such as Dimethyl Sulfoxide (B87167) (DMSO), Dimethylformamide (DMF), ethanol, and methanol.[1][2] Due to its common use and high solvating power for many organic molecules, anhydrous (reagent-grade) DMSO is the most frequently recommended solvent for creating high-concentration stock solutions.

Q2: Why does my Kijanimicin precipitate when I add the DMSO stock to my cell culture medium?

This is a common issue known as "crashing out," which occurs with many hydrophobic compounds.[3][4] While Kijanimicin dissolves in 100% DMSO, its solubility in aqueous solutions like cell culture media is significantly lower. When a concentrated DMSO stock is rapidly diluted into the aqueous medium, the abrupt change in solvent polarity causes the compound to exceed its solubility limit and precipitate.[4]

Q3: What is the maximum concentration of DMSO my cells can tolerate?

The maximum tolerated concentration of DMSO is highly dependent on the cell line and the duration of the assay.[5][6] As a general guideline, most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant cytotoxicity.[7] For sensitive cell lines or long-term assays, it is best to keep the final DMSO concentration at or below 0.1%.[5][8] It is critical to perform a solvent toxicity test for your specific cell line and to always include a vehicle control (media with the same final concentration of DMSO, without Kijanimicin) in your experiments.[7]

Q4: Are there alternatives to DMSO if my cells are too sensitive or if Kijanimicin is unstable?

Yes, if DMSO proves to be problematic, other solvents can be considered. Ethanol and low molecular weight polyethylene (B3416737) glycols (e.g., PEG 400) are biologically compatible alternatives.[9] Additionally, formulating agents like cyclodextrins or non-ionic surfactants (e.g., Tween 80, Polysorbate 20) can be used to improve aqueous solubility, though these also require careful validation to ensure they do not interfere with the assay.[10][11]

Troubleshooting Guide: Kijanimicin Precipitation

This section addresses the most common solubility problems encountered during experiments.

Problem	Potential Cause	Recommended Solution
Immediate Precipitation (Cloudiness appears instantly upon adding DMSO stock to media)	1. Final concentration is too high: The desired working concentration of Kijanimicin exceeds its solubility limit in the aqueous media.[12]2. Rapid solvent exchange: Adding a small volume of concentrated DMSO stock directly into a large volume of media causes the compound to "crash out."[3]	1. Reduce Final Concentration: Lower the final working concentration of Kijanimicin.2. Use a Step-wise Dilution: Prepare an intermediate dilution of the DMSO stock in pre-warmed (37°C) media. Add this intermediate solution to the final volume of media.[3][13]3. Slow Addition & Mixing: Add the DMSO stock dropwise to the pre-warmed media while gently vortexing or swirling to ensure rapid dispersion.[4]
Delayed Precipitation (Solution is initially clear but becomes cloudy or forms crystals over time in the incubator)	1. Temperature change: The compound may be less soluble at 37°C over long incubation periods.2. Interaction with media components: Kijanimicin may interact with salts, proteins (like albumin in FBS), or other components in the media, leading to precipitation.[13]3. Evaporation: In multi-well plates, evaporation from outer wells can increase the compound and solvent concentration, causing precipitation.	1. Perform a Solubility/Stability Test: Determine the maximum soluble concentration in your specific media over the full duration of your experiment (see Protocol 2).2. Reduce Serum Concentration: If using serum-containing media, test if reducing the serum percentage improves stability.[14]3. Maintain Proper Humidification: Ensure the incubator is properly humidified and use plates with low-evaporation lids.[3]
Inconsistent Assay Results (High variability between replicate wells)	1. Micro-precipitation: Small, invisible precipitates are forming, leading to an inconsistent effective concentration of Kijanimicin.2. Incomplete initial dissolution: The initial stock solution in 100% DMSO was not fully dissolved.	1. Centrifuge Working Solution: Before adding to cells, centrifuge your final working solution (Kijanimicin in media) at high speed (e.g., 10,000 x g for 5-10 minutes) and use the supernatant.2. Ensure Complete Dissolution of Stock: After dissolving Kijanimicin in DMSO, vortex thoroughly. If needed, brief sonication or gentle warming (to 37°C) can be used to ensure the compound is fully dissolved.[3]

Quantitative Data Summary

The following tables provide key quantitative data for planning your experiments.

Table 1: Recommended Maximum Solvent Concentrations for In Vitro Assays

Solvent	Recommended Max. Concentration	Notes
DMSO	≤ 0.1%	Gold standard for sensitive cells and long-term assays.[8]
≤ 0.5%	Generally acceptable for most cell lines in standard assays (e.g., 24-72h).[7][15]
1% - 2%	May be tolerated by some robust cell lines for short-term assays (<24h), but requires validation.[5][6] Can cause non-specific effects.[16]
Ethanol	≤ 0.5%	A common alternative to DMSO; can be more volatile.[17]
PEG 400	≤ 1%	Generally low toxicity; useful as a co-solvent.[11]

Note: These values are general recommendations. It is critical to determine the specific tolerance of your cell line (see Protocol 3).

Experimental Protocols

Protocol 1: Preparation of Kijanimicin Stock and Working Solutions

Objective: To prepare a high-concentration stock solution of Kijanimicin in DMSO and dilute it into cell culture media while minimizing precipitation.

Materials:

• Kijanimicin (solid)

• Anhydrous, sterile DMSO

• Sterile, pre-warmed (37°C) complete cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare High-Concentration Stock:

  • Dissolve Kijanimicin in 100% anhydrous DMSO to create a high-concentration stock (e.g., 10-50 mM).

  • Ensure complete dissolution by vortexing vigorously. Brief sonication can be used if necessary.

  • Aliquot the stock solution into small volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[13]

• Prepare Intermediate Dilution (Recommended):

  • Create an intermediate stock by diluting the high-concentration stock in 100% DMSO. For example, dilute a 50 mM stock to 1 mM. This allows for a larger, more accurate volume to be added to the media.

• Prepare Final Working Solution:

  • Pre-warm your complete cell culture medium to 37°C.[3]

  • To achieve a 1 µM final concentration from a 1 mM intermediate stock (a 1:1000 dilution), add 1 µL of the 1 mM stock to 999 µL of pre-warmed medium.

  • Crucial Step: Add the DMSO stock to the medium dropwise while the tube is being gently vortexed to ensure rapid and even dispersion.[4]

• Final Check:

  • Visually inspect the final working solution for any signs of cloudiness or precipitation. If the solution is clear, it is ready to be added to your cells.

Protocol 2: Determining the Maximum Soluble Concentration of Kijanimicin in Media

Objective: To identify the highest concentration of Kijanimicin that remains soluble in a specific cell culture medium over time.

Materials:

• Kijanimicin stock solution (in DMSO)

• Sterile, pre-warmed (37°C) complete cell culture medium

• Sterile 96-well clear-bottom plate or microcentrifuge tubes

• Microplate reader (optional, for quantitative assessment)

Procedure:

• Prepare Serial Dilutions:

  • Prepare a 2-fold serial dilution of your Kijanimicin DMSO stock in 100% DMSO.

• Add to Media:

  • In a 96-well plate, add 198 µL of your pre-warmed complete medium to each well.

  • Add 2 µL of each DMSO dilution to the corresponding wells. This creates a final DMSO concentration of 1%. Include a DMSO-only control.

• Incubate and Observe:

  • Incubate the plate under standard culture conditions (37°C, 5% CO₂).

  • Visually inspect the wells for any signs of cloudiness or precipitate at multiple time points (e.g., 0, 2, 6, 24, and 48 hours).[3]

• Assess Precipitation (Optional):

  • For a quantitative measure, read the absorbance of the plate at a wavelength between 500-600 nm. An increase in absorbance relative to the DMSO control indicates precipitation.[3]

• Determine Maximum Concentration:

  • The highest concentration that remains clear throughout the incubation period is the maximum working soluble concentration for Kijanimicin under your specific assay conditions.

Protocol 3: Determining Maximum Tolerated Solvent Concentration

Objective: To determine the highest concentration of a solvent (e.g., DMSO) that does not significantly impact cell viability.

Materials:

• Your specific cell line

• Complete cell culture medium

• Solvent (e.g., DMSO)

• 96-well tissue culture plates

• Cell viability assay kit (e.g., MTT, PrestoBlue, CellTiter-Glo)

Procedure:

• Seed Cells: Seed your cells in a 96-well plate at the density used for your standard experiments and allow them to adhere overnight.

• Prepare Solvent Dilutions: Prepare a serial dilution of the solvent (e.g., DMSO) in complete culture medium to achieve final concentrations ranging from 0.01% to 5% (e.g., 5%, 2.5%, 1%, 0.5%, 0.25%, 0.1%, 0.05%, 0.01%). Include a "no solvent" control.

• Treat Cells: Remove the old medium from the cells and replace it with the medium containing the different solvent concentrations.

• Incubate: Incubate the plate for the longest duration of your planned experiments (e.g., 72 hours).

• Assess Viability: Perform a cell viability assay according to the manufacturer's instructions.

• Analyze Data: Plot cell viability (%) versus solvent concentration. The maximum tolerated concentration is typically defined as the highest concentration that results in ≥90% cell viability compared to the "no solvent" control.

Visualizations

Caption: Workflow for preparing Kijanimicin working solutions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 美国GlpBio - Kijanimicin | Cas# 78798-08-0 [glpbio.cn]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 17. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]

Kijanimicin Aqueous Stability: Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug development professionals working with Kijanimicin, focusing on its stability challenges in aqueous solutions. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Disclaimer: Publicly available, specific quantitative stability data for Kijanimicin in aqueous solutions is limited. The guidance provided here is based on the known chemical structure of Kijanimicin, which includes a spirotetronate core, a tetrasaccharide chain with O-glycosidic bonds, a lactone (as part of the tetronic acid), and a nitro-sugar moiety. The potential degradation pathways and influential factors are inferred from the known chemistry of these functional groups. Researchers are strongly encouraged to perform their own stability studies for their specific experimental conditions and formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns for Kijanimicin stability in aqueous solutions?

A1: Based on its structure, the primary stability concerns for Kijanimicin in aqueous solutions are hydrolysis of its glycosidic bonds and the lactone ring within the spirotetronate moiety. The stability of the nitro-sugar and the complex polyketide backbone under various conditions (pH, light, temperature) are also important considerations. Glycosidic linkages in many antibiotics are known to be susceptible to pH-dependent hydrolysis.[1][2]

Q2: How does pH affect the stability of Kijanimicin?

A2: Kijanimicin's stability is expected to be highly pH-dependent.

• Acidic Conditions (pH < 6): Acid-catalyzed hydrolysis of the O-glycosidic bonds connecting the four digitoxose (B191001) sugars and the D-kijanose is a significant risk.[3] This can lead to the loss of the sugar chains, which are often crucial for biological activity.[4] Additionally, some spirotetronates can undergo acid-catalyzed rearrangements.[5]

• Neutral Conditions (pH 6-8): While likely more stable than at pH extremes, gradual hydrolysis may still occur. For many complex antibiotics, the optimal pH for stability is in the slightly acidic to neutral range.

• Basic Conditions (pH > 8): Base-catalyzed hydrolysis of the lactone in the tetronic acid ring is a primary concern. This would open the ring and likely inactivate the molecule.

Q3: What is the recommended solvent for preparing a Kijanimicin stock solution?

A3: For long-term storage, Kijanimicin should be stored as a solid at -20°C. For experimental use, it is soluble in organic solvents like DMSO, DMF, methanol, and ethanol. It is recommended to prepare a concentrated stock solution in an anhydrous organic solvent (e.g., DMSO) and dilute it into the aqueous buffer or medium immediately before use. This minimizes the exposure time of Kijanimicin to aqueous conditions.

Q4: Is Kijanimicin sensitive to light?

A4: Kijanimicin contains chromophores and a nitro group, suggesting potential photosensitivity. Nitroaromatic compounds can undergo photolysis.[6] Therefore, it is recommended to protect Kijanimicin solutions from light by using amber vials or covering containers with aluminum foil. Photostability studies should be conducted as part of forced degradation testing.

Q5: How does temperature impact the stability of Kijanimicin in solution?

A5: As with most chemical reactions, degradation rates are expected to increase with temperature. Hydrolysis of glycosidic bonds and lactone rings is accelerated at higher temperatures. It is advisable to prepare and use Kijanimicin solutions at the lowest practical temperature and to store aqueous solutions at 2-8°C for short periods only. Avoid repeated freeze-thaw cycles of aqueous solutions.

Troubleshooting Guide

Q: My Kijanimicin solution lost its biological activity faster than expected. What could be the cause?

A: Rapid loss of activity is likely due to chemical degradation. Consider the following:

• pH of the Medium: Verify the pH of your aqueous solution. Extreme pH values, particularly acidic conditions, can cleave the essential sugar moieties.

• Storage Conditions: How long was the aqueous solution stored and at what temperature? For best results, always use freshly prepared dilutions from a non-aqueous stock.

• Light Exposure: Were the solutions protected from light during preparation, storage, and the experiment itself?

• Buffer Components: Some buffer species can catalyze hydrolysis. If possible, test stability in different buffer systems.

Q: I see extra peaks in my HPLC chromatogram after incubating Kijanimicin in my aqueous buffer. What are they?

A: These are likely degradation products. Based on Kijanimicin's structure, potential degradation products could include:

• The aglycone (Kijanolide) resulting from the hydrolysis of all sugar units.

• Partially deglycosylated forms of Kijanimicin.

• The ring-opened product from the hydrolysis of the tetronic acid lactone.

• Products of nitro group reduction or modification.

To identify these, a forced degradation study coupled with mass spectrometry (LC-MS) is recommended.[7]

Q: The color of my Kijanimicin solution changed over time. Is this significant?

A: A color change can indicate the formation of degradation products that may have different chromophoric properties. This observation, along with a loss of biological activity or changes in the HPLC profile, strongly suggests degradation. The nitro-sugar or the conjugated system of the spirotetronate could be involved.

Data Presentation: Factors Influencing Kijanimicin Stability

The following table summarizes the expected impact of various environmental factors on the stability of Kijanimicin in aqueous solutions, based on the chemistry of its functional groups.

Factor	Condition	Potential Degradation Pathway(s)	Expected Stability
pH	Acidic (pH < 6)	Acid-catalyzed hydrolysis of glycosidic bonds	Low
Neutral (pH 6-8)	Slow hydrolysis of glycosidic bonds and lactone	Moderate
Basic (pH > 8)	Base-catalyzed hydrolysis of the tetronic acid lactone	Low
Temperature	2-8°C	Slow degradation	Moderate (Short-term)
25°C (Room Temp)	Accelerated hydrolysis	Low to Moderate
≥ 37°C	Rapid degradation	Very Low
Light	Exposed to UV/Visible Light	Photolysis, potentially involving the nitro group and conjugated systems	Low
Protected from Light	Minimized photolytic degradation	Higher
Oxygen	Presence of Oxygen	Oxidation of the polyketide backbone	Potentially Lower
Degassed Solution	Minimized oxidative degradation	Higher

Experimental Protocols

Protocol: Forced Degradation Study of Kijanimicin

This protocol outlines a general procedure for conducting a forced degradation (stress testing) study to identify potential degradation products and stability-indicating analytical methods for Kijanimicin.[8][9]

1. Objective: To generate potential degradation products of Kijanimicin under various stress conditions (hydrolysis, oxidation, photolysis) and to develop a stability-indicating HPLC method.

2. Materials:

• Kijanimicin

• HPLC-grade acetonitrile (B52724) (ACN) and water

• Formic acid or trifluoroacetic acid (TFA)

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV/PDA detector, preferably coupled to a mass spectrometer (LC-MS)

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• pH meter

• Photostability chamber

3. Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of Kijanimicin in anhydrous DMSO or methanol.

4. Stress Conditions (Perform in parallel, with a control sample protected from stress):

• Acid Hydrolysis:

  • Dilute the stock solution in 0.1 M HCl to a final concentration of 0.1 mg/mL.

  • Incubate at 60°C for 2, 4, 8, and 24 hours.

  • At each time point, withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Dilute the stock solution in 0.1 M NaOH to a final concentration of 0.1 mg/mL.

  • Incubate at room temperature (25°C), monitoring at shorter time points (e.g., 30 min, 1, 2, 4 hours) due to expected rapid degradation.

  • At each time point, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • Dilute the stock solution in a 3% H₂O₂ solution to a final concentration of 0.1 mg/mL.

  • Incubate at room temperature (25°C) for 2, 4, 8, and 24 hours, protected from light.

  • Withdraw aliquots at each time point for immediate HPLC analysis.

• Photolytic Degradation:

  • Prepare two sets of 0.1 mg/mL Kijanimicin in a neutral buffer (e.g., phosphate (B84403) buffer, pH 7.0).

  • Wrap one set completely in aluminum foil (dark control).

  • Expose the other set to a photostability chamber (ICH Q1B guidelines).

  • Analyze samples from both sets at appropriate time intervals.

• Thermal Degradation:

  • Prepare a 0.1 mg/mL solution in a neutral buffer.

  • Incubate at 60°C, protected from light.

  • Analyze samples at 2, 4, 8, and 24 hours.

5. HPLC-UV/MS Analysis:

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a high percentage of A, and run a linear gradient to a high percentage of B over 30-40 minutes to ensure separation of the parent compound from potential degradation products.

• Flow Rate: 1.0 mL/min

• Detection: UV/PDA (scan for optimal wavelength) and MS (to identify masses of parent and degradant peaks).

6. Data Evaluation:

• Compare chromatograms from stressed samples to the control.

• Calculate the percentage degradation.

• Identify the m/z of major degradation products using MS data.

• Propose degradation pathways based on the identified products.

Example Data Table for Stability Study

The following table is a template for presenting results from a stability study. Data is hypothetical.

Condition	Time (hours)	Kijanimicin Remaining (%)	Major Degradation Product (m/z)	Appearance
Control (pH 7, 4°C, dark)	24	99.5	-	Colorless
0.1 M HCl, 60°C	8	45.2	[Aglycone + Sugars]	Slight Yellowing
0.1 M NaOH, 25°C	2	15.8	[Ring-opened product]	Colorless
3% H₂O₂, 25°C	24	88.1	[Oxidized products]	Colorless
Light Exposure	24	75.6	[Multiple products]	Yellow

Visualizations

Potential Degradation Pathways

Caption: Potential degradation pathways of Kijanimicin in aqueous solutions.

Experimental Workflow for Stability Testing

Caption: General experimental workflow for a Kijanimicin forced degradation study.

Troubleshooting Logic for Unexpected Degradation

Caption: Troubleshooting decision tree for unexpected Kijanimicin degradation.

References

• 1. Glycopeptide antibiotic drug stability in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycopeptide antibiotic drug stability in aqueous solution [ouci.dntb.gov.ua]
• 3. Stability of N-Glycosidic Bonds [tud.ttu.ee]
• 4. academic.oup.com [academic.oup.com]
• 5. Marine Spirotetronates: Biosynthetic Edifices That Inspire Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. forced degradation products: Topics by Science.gov [science.gov]
• 8. biopharminternational.com [biopharminternational.com]
• 9. resolvemass.ca [resolvemass.ca]

Troubleshooting Kijanimicin crystallization experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges with the crystallization of Kijanimicin. The information is tailored to scientists and professionals in the field of drug development and chemical research.

Troubleshooting Crystallization Experiments

Crystallizing a complex natural product like Kijanimicin, a large spirotetronate antibiotic, can be a significant challenge.[1][2] Success often depends on systematically optimizing a range of experimental parameters. This guide addresses common problems in a question-and-answer format.

Problem 1: No crystals are forming; the solution remains clear.

• Potential Cause: The concentration of Kijanimicin may be too low, preventing the solution from reaching the necessary supersaturation for nucleation. It is also possible that the chosen solvent system is not appropriate to induce crystallization.

• Troubleshooting Steps:

  • Increase Concentration: Gradually increase the concentration of Kijanimicin in your crystallization trials. Be cautious, as excessively high concentrations can lead to amorphous precipitation.[3]

  • Solvent Screening: Experiment with a variety of solvents and solvent mixtures. Given Kijanimicin's complex structure with both hydrophobic and hydrophilic moieties, a systematic screening of different solvent systems is crucial.[1][4] Consider solvents such as acetonitrile, acetone, ethanol, and propyl alcohol, which are commonly used for natural product crystallization.[5]

  • Evaporation Control: Employ slow evaporation techniques to gently increase the concentration of the solute.[6] This can be achieved by loosely capping the vial or by using a setup that allows for controlled vapor diffusion.

  • Temperature Variation: Systematically screen a range of temperatures.[7][8] Some compounds crystallize more readily at lower temperatures, while others require elevated temperatures to increase solubility initially, followed by slow cooling.

Problem 2: An amorphous precipitate forms instead of crystals.

• Potential Cause: The concentration of Kijanimicin may be too high, causing it to "crash out" of solution as a disordered solid.[3] Rapid changes in solvent composition or temperature can also induce precipitation rather than ordered crystal growth.

• Troubleshooting Steps:

  • Reduce Concentration: Start with a lower concentration of Kijanimicin. It's often better to approach supersaturation slowly.[3]

  • Slower Supersaturation: Modify your method to achieve supersaturation more gradually. If using an anti-solvent, add it very slowly or use vapor diffusion to introduce it into the Kijanimicin solution.[6] If using temperature changes, cool the solution at a slower rate.[9]

  • Solvent System Optimization: The precipitate may indicate poor solubility in the chosen solvent or anti-solvent. Re-evaluate your solvent system. A solvent in which Kijanimicin is moderately soluble is often a good starting point.

  • Agitation: The level of agitation can influence the crystallization process. Too much agitation can lead to the formation of many small crystals or even precipitation, while too little may not be sufficient to induce nucleation.[5]

Problem 3: The resulting crystals are too small or of poor quality (e.g., needles, plates).

• Potential Cause: Nucleation may be occurring too rapidly, leading to the formation of many small crystals instead of the growth of a few large, high-quality ones. The growth of certain crystal faces may be inhibited by the solvent or impurities.

• Troubleshooting Steps:

  • Optimize Supersaturation: Fine-tune the supersaturation level. A lower level of supersaturation will favor crystal growth over nucleation.

  • Seeding: Introduce a small number of pre-existing crystals (seeds) into a solution that is slightly supersaturated.[5][10] This encourages the growth of larger crystals from the seeds rather than the formation of new nuclei.

  • Temperature Control: Maintain a constant and stable temperature during crystal growth. Temperature fluctuations can negatively impact crystal quality.[7][11]

  • Additive Screening: Experiment with small amounts of additives that can influence crystal habit.

  • Purity: Ensure the Kijanimicin sample is of high purity (>99%).[12] Impurities can inhibit crystal growth or be incorporated into the crystal lattice, leading to defects.[7][8]

Quantitative Data Summary

The optimal conditions for Kijanimicin crystallization must be determined empirically. The following table provides suggested starting ranges for key parameters based on general crystallization principles for complex natural products.

Parameter	Recommended Starting Range	Notes
Kijanimicin Concentration	1 - 20 mg/mL	Start low and gradually increase. Higher concentrations risk precipitation.[3]
Temperature	4°C - 25°C	Screen a range of temperatures. Stability at higher temperatures should be confirmed.[7]
pH	3 - 9	As an acid enol, Kijanimicin's solubility will be pH-dependent. A pH screen is highly recommended.[11][13]
Precipitant Concentration	Varies widely	Depends on the precipitant used. Start with standard screening kits and optimize from initial hits.

Experimental Protocols

Protocol 1: Vapor Diffusion Crystallization

This is a common technique for screening a wide range of conditions.

• Prepare the Reservoir Solution: In the wells of a crystallization plate, pipette 500 µL of various reservoir solutions containing different precipitants, buffers, and salts.

• Prepare the Drop: On a cover slip, mix 1 µL of the Kijanimicin stock solution with 1 µL of the corresponding reservoir solution.

• Seal the Well: Invert the cover slip and seal the well. The drop will equilibrate with the reservoir solution via vapor diffusion.

• Incubate and Observe: Incubate the plate at a constant temperature and monitor for crystal growth over several days to weeks.

Protocol 2: Seeding for Crystal Quality Improvement

This protocol is used when initial hits produce small or poor-quality crystals.

• Prepare a Seed Stock: Crush a few small crystals in a small volume of a stabilizing solution (typically the mother liquor from the original crystallization experiment).

• Serial Dilution: Perform a serial dilution of the seed stock.

• Set Up New Drops: Prepare new crystallization drops as in the vapor diffusion protocol.

• Introduce Seeds: Using a fine tool (like a cat whisker) or by micro-pipetting, transfer a very small amount of the diluted seed stock into the new drop.

• Incubate and Observe: Monitor the drops for the growth of larger, well-formed crystals.

Visualizations

Caption: A workflow diagram for troubleshooting common Kijanimicin crystallization issues.

Caption: A step-by-step diagram of the microseeding protocol.

Frequently Asked Questions (FAQs)

Q1: What is the optimal purity of Kijanimicin required for crystallization?

A1: For successful crystallization, the purity of Kijanimicin should be as high as possible, ideally greater than 99%.[12] Impurities can interfere with the formation of a well-ordered crystal lattice, leading to poor crystal quality or the complete inhibition of crystallization.[7][8]

Q2: How long should I wait for crystals to appear?

A2: The time required for crystallization can vary significantly, from a few hours to several weeks or even months. It is dependent on factors such as the solvent system, temperature, and the method used.[6] It is advisable to monitor your experiments regularly and be patient.

Q3: Can I use commercially available crystallization screens?

A3: Yes, commercial screens designed for small molecules or proteins can be a good starting point for identifying initial crystallization conditions. However, since Kijanimicin is a complex natural product, you will likely need to perform further optimization based on any initial hits.

Q4: What is the significance of polymorphism in Kijanimicin crystallization?

A4: Polymorphism is the ability of a compound to crystallize in different crystal forms.[14][15] These different forms can have distinct physical properties. For drug development purposes, it is crucial to identify and characterize any potential polymorphs of Kijanimicin to ensure the consistency and efficacy of the final product.

Q5: My crystals are twinned. What can I do?

A5: Twinning occurs when two or more crystals grow together in a symmetrical manner.[16] This can be problematic for X-ray diffraction analysis. To address twinning, you can try to further optimize the crystallization conditions by slowing down the crystal growth rate, screening different temperatures, or using additives. Seeding can also sometimes help to reduce the incidence of twinning.

References

• 1. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidation of the kijanimicin gene cluster: insights into the biosynthesis of spirotetronate antibiotics and nitrosugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biocompare.com [biocompare.com]
• 4. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. iscientific.org [iscientific.org]
• 6. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 7. creative-biostructure.com [creative-biostructure.com]
• 8. SATHEE: Chemistry Crystallization [sathee.iitk.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. Transferring Crystallization Conditions from Small to Larger Scale for Achieving Targeted Crystal Morphologies of an Active Pharmaceutical Ingredient [mdpi.com]
• 11. helgroup.com [helgroup.com]
• 12. scbt.com [scbt.com]
• 13. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Small molecules crystallisation | La Factoría de Cristalización [lafactoria.lec.csic.es]
• 15. Crystallization - Wikipedia [en.wikipedia.org]
• 16. news-medical.net [news-medical.net]

Technical Support Center: Overcoming Bacterial Resistance to Kijanimicin In Vitro

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during in vitro experiments with Kijanimicin, a spirotetronate antibiotic. The information is designed to help researchers anticipate and overcome potential bacterial resistance mechanisms.

Frequently Asked Questions (FAQs)

Q1: What is Kijanimicin and what is its known spectrum of activity?

A1: Kijanimicin is a spirotetronate antibiotic produced by the actinomycete Actinomadura kijaniata. It exhibits a broad spectrum of activity against Gram-positive bacteria, anaerobic bacteria, and the malaria parasite Plasmodium falciparum.[1]

Q2: What is the proposed mechanism of action for Kijanimicin and other spirotetronate antibiotics?

A2: The precise mechanism of action for Kijanimicin is not fully elucidated. However, related spirotetronate antibiotics have been shown to inhibit essential cellular processes. For instance, abyssomicin C, another spirotetronate, is known to inhibit the para-aminobenzoic acid (pABA) biosynthesis pathway, which is a crucial step in folate synthesis. It is possible that Kijanimicin shares a similar mechanism of interfering with folate metabolism or other essential metabolic pathways.

Q3: What are the common mechanisms of bacterial resistance to antibiotics?

A3: Bacteria can develop resistance to antibiotics through several primary mechanisms:

• Target Modification: Alterations in the bacterial target of the antibiotic can prevent the drug from binding effectively.

• Enzymatic Inactivation: Bacteria may produce enzymes that chemically modify or degrade the antibiotic, rendering it inactive.

• Active Efflux: Bacteria can utilize efflux pumps to actively transport the antibiotic out of the cell, preventing it from reaching its target.

• Reduced Permeability: Changes in the bacterial cell membrane or cell wall can limit the uptake of the antibiotic.

Q4: Are there any known or suspected resistance mechanisms specific to Kijanimicin?

A4: While specific, clinically-observed resistance to Kijanimicin is not widely documented, a potential mechanism has been identified involving a TetR-family repressor protein. It is hypothesized that the binding of Kijanimicin to this repressor can lead to the deglycosylation of the antibiotic, a form of enzymatic inactivation that renders it ineffective.

Troubleshooting Guides

This section provides guidance for common issues observed during in vitro testing with Kijanimicin, with a focus on identifying and overcoming potential resistance.

Issue 1: Higher than Expected Minimum Inhibitory Concentration (MIC) Values

If you observe MIC values for Kijanimicin that are significantly higher than those reported in the literature for susceptible strains, it may indicate the presence of resistance.

Potential Cause 1: Efflux Pump Activity Overexpression of efflux pumps is a common mechanism of resistance that can prevent Kijanimicin from reaching its intracellular target.

• Troubleshooting Steps:

  • Perform an MIC assay in the presence of an efflux pump inhibitor (EPI). A significant reduction in the MIC value in the presence of an EPI, such as verapamil (B1683045) or reserpine, suggests the involvement of efflux pumps.

  • Conduct an ethidium (B1194527) bromide accumulation assay. This assay measures the intracellular concentration of the fluorescent dye ethidium bromide, which is a substrate for many efflux pumps. A lower accumulation of the dye in the resistant strain compared to a susceptible control, and an increase in accumulation in the presence of an EPI, indicates efflux pump activity.

Potential Cause 2: Enzymatic Inactivation Bacteria may be producing enzymes that degrade or modify Kijanimicin. As Kijanimicin is a polyketide, enzymes such as glycosyltransferases, hydrolases, or oxidoreductases could be involved.

• Troubleshooting Steps:

  • Co-incubation experiment: Incubate Kijanimicin with a cell-free supernatant from the resistant bacterial culture. A decrease in the antimicrobial activity of the Kijanimicin solution after incubation, as determined by a subsequent MIC assay against a susceptible strain, would suggest the presence of inactivating enzymes in the supernatant.

  • Mass spectrometry analysis: Analyze the supernatant from the co-incubation experiment using mass spectrometry to detect any modifications to the Kijanimicin molecule.

Potential Cause 3: Target Site Modification If Kijanimicin's mechanism of action involves inhibition of the folate pathway, mutations in the genes encoding enzymes like dihydropteroate (B1496061) synthase (DHPS) could lead to resistance.

• Troubleshooting Steps:

  • Sequence the target genes: Amplify and sequence the genes encoding for key enzymes in the folate pathway (e.g., folP, the gene for DHPS) from the resistant strain and compare the sequence to that of a susceptible strain to identify any mutations.

  • In vitro enzyme inhibition assay: If the target enzyme is known, express and purify the enzyme from both the resistant and susceptible strains. Compare the inhibitory activity of Kijanimicin against both versions of the enzyme. A higher IC50 value for the enzyme from the resistant strain would confirm target-based resistance.

Issue 2: Inconsistent Results in Time-Kill Assays

Inconsistent or unexpected results in time-kill assays, such as a lack of bactericidal activity at concentrations above the MIC, can also be indicative of resistance or tolerance.

Potential Cause: Heteroresistance The bacterial population may contain a subpopulation of resistant cells that can survive and grow at antibiotic concentrations that are lethal to the majority of the population.

• Troubleshooting Steps:

  • Population analysis profile (PAP): Plate serial dilutions of the bacterial culture on agar (B569324) plates containing a range of Kijanimicin concentrations. The presence of colonies growing at concentrations above the MIC is indicative of a resistant subpopulation.

  • Extended incubation: Extend the incubation time of the time-kill assay to 48 or 72 hours to observe if there is regrowth of the bacterial population after an initial decline.

Quantitative Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Kijanimicin against a selection of Gram-positive and anaerobic bacteria as reported in the literature.

Bacterial Species	Strain	MIC (µg/mL)	Reference
Propionibacterium acnes	-	0.86	[2]
Bacillus subtilis	-	< 0.13	[2]
Enterobacter sp.	-	64	[2]
Staphylococcus aureus	ATCC 25923	0.08 - 5.0	[3]
Bacillus cereus	ATCC 14579	0.08 - 5.0	[3]
Clostridium perfringens	S107	0.63	[3]
Clostridium difficile	630	0.08	[3]

Experimental Protocols

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is used to determine the lowest concentration of Kijanimicin that inhibits the visible growth of a bacterial isolate.

Materials:

• 96-well microtiter plates

• Kijanimicin stock solution

• Appropriate broth medium (e.g., Mueller-Hinton Broth for aerobes, supplemented Brucella broth for anaerobes)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Incubator (with anaerobic conditions if required)

Procedure:

• Prepare serial two-fold dilutions of Kijanimicin in the broth medium directly in the 96-well plate. The final volume in each well should be 100 µL.

• Include a positive control well (broth with inoculum, no antibiotic) and a negative control well (broth only).

• Add 100 µL of the standardized bacterial inoculum to each well, except the negative control well. The final inoculum concentration should be approximately 5 x 10^5 CFU/mL.

• Incubate the plate at 37°C for 18-24 hours (or longer for slow-growing anaerobes).

• The MIC is the lowest concentration of Kijanimicin at which there is no visible growth (turbidity).

Protocol 2: Time-Kill Assay

This assay is used to assess the bactericidal or bacteriostatic activity of Kijanimicin over time.

Materials:

• Kijanimicin solution at desired concentrations (e.g., 1x, 2x, 4x MIC)

• Bacterial culture in logarithmic growth phase

• Appropriate broth medium

• Sterile saline or phosphate-buffered saline (PBS) for dilutions

• Agar plates for colony counting

• Incubator

Procedure:

• Inoculate flasks containing broth with the bacterial culture to a starting density of approximately 5 x 10^5 CFU/mL.

• Add Kijanimicin to the test flasks to achieve the desired final concentrations. Include a growth control flask with no antibiotic.

• Incubate all flasks at 37°C with shaking (for aerobes).

• At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.

• Perform serial ten-fold dilutions of the aliquots in sterile saline or PBS.

• Plate 100 µL of appropriate dilutions onto agar plates.

• Incubate the plates at 37°C until colonies are visible.

• Count the colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point.

• Plot the log10 CFU/mL against time for each Kijanimicin concentration and the control.

Visualizations

Caption: A workflow for in vitro testing of Kijanimicin and investigating resistance.

Caption: Potential mechanisms of bacterial resistance to Kijanimicin.

Caption: Hypothesized inhibition of the folate synthesis pathway by Kijanimicin.

References

• 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Antibiotic Resistance - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Kijanimicin Degradation: Technical Support &amp; Troubleshooting Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers investigating the stability and degradation of Kijanimicin. Due to the limited publicly available data on the specific degradation pathways and byproducts of Kijanimicin, this guide offers a framework based on established principles of forced degradation studies for complex antibiotics, as mandated by regulatory bodies like the ICH. It is designed to help you design, execute, and troubleshoot your own stability and degradation experiments.

Frequently Asked Questions (FAQs)

Q1: What are the known degradation pathways for Kijanimicin?

A1: Currently, there are no comprehensive studies in the public domain that detail the specific degradation pathways of Kijanimicin under hydrolytic, oxidative, photolytic, or thermal stress conditions. For structurally related spirotetronate antibiotics, it has been noted that glycosylation is crucial for stability and that acidic conditions may lead to isomerization in some cases. General degradation pathways for large, complex molecules like Kijanimicin could potentially involve hydrolysis of glycosidic bonds, cleavage of the macrolactone ring, and modifications to the spirotetronate core.

Q2: What are the expected byproducts of Kijanimicin degradation?

A2: Specific degradation byproducts of Kijanimicin have not been characterized in published literature. Researchers should anticipate a range of potential byproducts, including deglycosylated forms of the parent molecule, smaller fragments resulting from the cleavage of the macrocycle, and various oxidized or hydrolyzed derivatives. Identifying these byproducts requires advanced analytical techniques such as LC-MS/MS and NMR.

Q3: How should I approach a forced degradation study for Kijanimicin?

A3: A forced degradation (or stress testing) study for Kijanimicin should be designed to explore its intrinsic stability. The goal is to induce degradation to an extent of 5-20%, which is generally sufficient to identify likely degradation products and develop stability-indicating analytical methods. The study should systematically evaluate the impact of hydrolysis (acidic, basic, and neutral), oxidation, photolysis, and thermal stress.

Q4: What analytical methods are suitable for studying Kijanimicin degradation?

A4: A stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) with UV detection is the standard approach. The method must be capable of separating the intact Kijanimicin from all its degradation products. Coupling the liquid chromatography system to a mass spectrometer (LC-MS) is highly recommended for the identification and characterization of the degradation byproducts.

Q5: How can I ensure the stability of my Kijanimicin stock solutions for experiments?

A5: Kijanimicin is known to be stable for at least 4 years when stored as a solid at -20°C. For experimental work, prepare stock solutions in a suitable solvent such as DMSO or methanol (B129727). It is advisable to prepare fresh solutions for each experiment or conduct a short-term stability study of the solution under your specific storage conditions (e.g., 4°C or -20°C) to ensure the integrity of the compound over the course of your experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No degradation observed under stress conditions.	The stress condition is not harsh enough. Kijanimicin may be highly stable under the tested conditions.	Increase the concentration of the stressor (e.g., acid, base, oxidant), elevate the temperature, or extend the duration of the stress exposure.
Complete (100%) degradation of Kijanimicin.	The stress condition is too harsh, preventing the observation of intermediate degradation products.	Reduce the concentration of the stressor, lower the temperature, or shorten the exposure time. The aim is to achieve partial degradation (5-20%).
Poor peak shape or resolution in HPLC analysis.	The analytical method is not optimized for the degradation products. Co-elution of byproducts with the parent drug or other byproducts.	Re-evaluate and optimize the HPLC method. This may involve changing the column, mobile phase composition (solvents, pH, additives), gradient profile, or temperature.
Mass balance is significantly less than 90%.	Degradation products are not being detected by the analytical method (e.g., they lack a UV chromophore). The degradation products may be volatile. Precipitation of the drug or its byproducts may have occurred.	Use a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) in addition to UV. Use Gas Chromatography-Mass Spectrometry (GC-MS) to analyze for volatile byproducts. Ensure complete dissolution of the sample before analysis.
Inconsistent or irreproducible degradation results.	Variability in experimental conditions (e.g., temperature fluctuations, inconsistent reagent concentrations). Instability of the degradation products themselves.	Tightly control all experimental parameters. Analyze samples at regular time points to understand the kinetics of byproduct formation and potential subsequent degradation.

Summary of General Forced Degradation Conditions

The following table provides a starting point for designing forced degradation studies for Kijanimicin. The conditions should be adjusted based on the observed stability of the molecule.

Stress Condition	Typical Reagents and Conditions	Objective
Acid Hydrolysis	0.1 M to 1 M HCl, Room Temperature to 60°C	To investigate degradation in an acidic environment.
Base Hydrolysis	0.1 M to 1 M NaOH, Room Temperature to 60°C	To investigate degradation in an alkaline environment.
Neutral Hydrolysis	Water or buffer (pH 7), Room Temperature to 60°C	To assess the role of water in degradation at neutral pH.
Oxidation	3% to 30% H₂O₂, Room Temperature	To evaluate susceptibility to oxidative degradation.
Photolysis	Exposure to light with an overall illumination of ≥1.2 million lux hours and an integrated near UV energy of ≥200 watt hours/square meter.	To determine light sensitivity.
Thermal Degradation	Dry heat (e.g., 60°C to 80°C) or in solution.	To assess the effect of temperature on stability.

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation

• Preparation of Stock Solution: Accurately weigh Kijanimicin and dissolve in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Application of Stress:

  • For Hydrolysis: Mix the stock solution with the acidic, basic, or neutral aqueous solution to the desired final concentration and stress condition.

  • For Oxidation: Mix the stock solution with a hydrogen peroxide solution.

  • For Thermal Stress: Place the sample (solid or in solution) in a calibrated oven or water bath at the target temperature.

  • For Photostability: Expose the sample in a photostability chamber. A control sample should be wrapped in aluminum foil to exclude light.

• Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization/Quenching: For acid and base hydrolysis samples, neutralize the solution before analysis. For oxidative samples, the reaction may be quenched by adding a reducing agent if necessary.

• Analysis: Dilute the samples appropriately with the mobile phase and analyze using a validated stability-indicating HPLC method.

Protocol 2: Development of a Stability-Indicating HPLC Method

• Column Selection: Start with a C18 reversed-phase column of standard dimensions (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size).

• Mobile Phase Selection:

  • Aqueous Phase (A): 0.1% formic acid or 10 mM ammonium (B1175870) acetate (B1210297) in water (for MS compatibility).

  • Organic Phase (B): Acetonitrile or methanol.

• Gradient Elution: Develop a gradient elution method to separate compounds with a wide range of polarities. A typical starting gradient could be 5% to 95% B over 20-30 minutes.

• Detection: Use a UV detector set at a wavelength where Kijanimicin has maximum absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.

• Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness, ensuring it can separate the parent drug from all degradation products generated during the forced degradation studies.

Visualizations

Caption: Conceptual overview of Kijanimicin forced degradation.

Caption: General experimental workflow for a Kijanimicin degradation study.

Technical Support Center: Kijanimicin Bioassays

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals working with Kijanimicin. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges and ensure the generation of consistent and reliable data.

Troubleshooting Guide: Inconsistent Bioassay Results

Inconsistent results in Kijanimicin bioassays can arise from a variety of factors, from sample preparation to the specifics of the assay execution. This guide provides a systematic approach to identifying and resolving common issues.

Problem	Potential Cause	Recommended Solution
High variability in Minimum Inhibitory Concentration (MIC) values	Inoculum Density: An inconsistent starting concentration of bacteria can significantly alter MIC results. A higher inoculum may lead to apparently lower potency (higher MIC), while a lower inoculum can have the opposite effect.	Standardize the bacterial inoculum to a 0.5 McFarland turbidity standard for every experiment. Ensure the final inoculum concentration in the assay is consistent.
Kijanimicin Stock Solution: Degradation of Kijanimicin due to improper storage or handling. Inaccurate weighing or incomplete solubilization of the compound.	Prepare fresh stock solutions of Kijanimicin for each experiment. Store aliquots at -20°C or lower and avoid repeated freeze-thaw cycles. Ensure complete dissolution of the compound in a suitable solvent like DMSO before preparing serial dilutions.
Media Composition: Variations in the composition of the growth medium (e.g., Mueller-Hinton Broth) between batches can affect bacterial growth and Kijanimicin's activity.	Use a single, high-quality lot of commercially prepared media for a series of experiments. If preparing media in-house, adhere strictly to the formulation protocol and check the pH of each batch.
Incubation Conditions: Fluctuations in incubation temperature or time can lead to inconsistent bacterial growth rates.	Use a calibrated incubator and ensure a consistent incubation period (e.g., 18-24 hours at 37°C for most bacteria). Avoid stacking plates in a way that prevents uniform heat distribution.
No or weak activity observed	Compound Precipitation: Kijanimicin may precipitate out of solution in the aqueous assay medium, reducing its effective concentration.	Visually inspect the assay plates for any signs of precipitation. Perform a solubility test by adding Kijanimicin to the assay medium without cells to check for insolubility. If precipitation is an issue, consider using a co-solvent or adjusting the pH, if it does not affect the assay's integrity.
Inactive Compound: The batch of Kijanimicin may have degraded or is of poor quality.	Verify the purity and integrity of your Kijanimicin sample using analytical techniques such as HPLC or mass spectrometry.
"Skipped" wells in MIC assay (growth in higher concentration wells)	Contamination: Contamination of the bacterial culture or the assay plate.	Ensure aseptic techniques are strictly followed throughout the procedure. Use sterile media, reagents, and equipment.
Resistant Subpopulation: Presence of a subpopulation of resistant bacteria in the inoculum.	Streak the original bacterial culture on an agar (B569324) plate to check for colony morphology consistency. Consider re-streaking a single colony to ensure a pure culture before starting the bioassay.
Inconsistent results in cytotoxicity assays	Cell Seeding Density: Inconsistent number of cells seeded per well.	Use a cell counter to accurately determine cell density and ensure a uniform number of cells is added to each well.
Cell Health: Cells are unhealthy or have been passaged too many times.	Use cells within a consistent and low passage number range. Regularly check for signs of stress or contamination in your cell cultures.
Assay Interference: Kijanimicin may interfere with the assay's detection method (e.g., absorbance or fluorescence).	Run a control with Kijanimicin in cell-free media to check for any direct interaction with the assay reagents.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Kijanimicin?

A1: Kijanimicin is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and methanol.[1] For biological assays, it is recommended to prepare a high-concentration stock solution in 100% DMSO and then dilute it in the appropriate culture medium for the experiment. Ensure the final concentration of DMSO in the assay is low (typically ≤0.5%) to avoid solvent-induced toxicity to the cells or microorganisms.

Q2: How should I store Kijanimicin to maintain its stability?

A2: Kijanimicin should be stored as a solid at -20°C or below, protected from light and moisture. Stock solutions in DMSO can also be stored at -20°C in small aliquots to minimize freeze-thaw cycles. It is advisable to prepare fresh dilutions from the stock solution for each experiment.

Q3: What are the typical MIC ranges for Kijanimicin against Gram-positive bacteria?

A3: Kijanimicin has shown potent activity against a range of Gram-positive bacteria. For example, the MIC for Bacillus subtilis is reported to be less than 0.13 µg/ml.[1] However, the exact MIC can vary depending on the bacterial strain and the specific experimental conditions.

Q4: Can Kijanimicin be used in animal models?

A4: Yes, Kijanimicin has been shown to be effective in a mouse model against Plasmodium berghei, the causative agent of malaria in rodents, at a dose of 250 mg/kg.[1]

Q5: What is the known mechanism of action for Kijanimicin?

A5: The precise molecular target and signaling pathway of Kijanimicin are not fully elucidated in the currently available public literature. It is known to be a spirotetronate antibiotic, a class of compounds that can have various biological activities, including antibiotic and antitumor effects.[2][3] Spirotetronates are known to interfere with various cellular processes.

Experimental Protocols

Antibacterial Susceptibility Testing: Broth Microdilution for MIC Determination

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of Kijanimicin against a bacterial strain.

Materials:

• Kijanimicin

• Bacterial strain of interest (e.g., Staphylococcus aureus, Bacillus subtilis)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Calibrated pipettes

• Sterile DMSO

Procedure:

• Preparation of Kijanimicin Stock Solution: Prepare a 1 mg/mL stock solution of Kijanimicin in sterile DMSO.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), pick several colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (equivalent to approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay plate.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the Kijanimicin working solution (diluted from the stock to twice the highest desired final concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as a growth control (no Kijanimicin).

  • Well 12 will serve as a sterility control (no bacteria).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in these wells will be 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of Kijanimicin that completely inhibits visible bacterial growth. This can be determined by visual inspection or by measuring the optical density at 600 nm.

In Vitro Anti-malarial Activity Assay (SYBR Green I-based)

This assay determines the 50% inhibitory concentration (IC50) of Kijanimicin against the asexual blood stages of Plasmodium falciparum.

Materials:

• P. falciparum culture (synchronized to the ring stage)

• Complete RPMI 1640 medium

• Human erythrocytes

• Kijanimicin

• SYBR Green I lysis buffer

• 96-well microtiter plates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of Kijanimicin in complete RPMI 1640 medium in a 96-well plate. Include drug-free wells as negative controls and a known antimalarial as a positive control.

• Parasite Suspension: Prepare a parasite suspension of sorbitol-synchronized ring-stage parasites at 0.5% parasitemia and 1.5% hematocrit in complete medium.

• Inoculation: Add 175 µL of the parasite suspension to each well.

• Incubation: Incubate the plates for 72 hours at 37°C in a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

• Lysis and Staining:

  • After incubation, freeze the plates to lyse the red blood cells.

  • Thaw the plates and add 100 µL of SYBR Green I lysis buffer to each well.

  • Incubate in the dark at room temperature for 1 hour.

• Fluorescence Measurement: Measure the fluorescence using a plate reader (excitation ~485 nm, emission ~530 nm).

• Data Analysis: Calculate the IC50 values by plotting the fluorescence intensity against the log of the drug concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (MTT Assay)

This assay measures the effect of Kijanimicin on the viability of a mammalian cell line.

Materials:

• Mammalian cell line (e.g., HeLa, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Kijanimicin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well tissue culture plates

• Absorbance plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Kijanimicin in complete cell culture medium and add them to the wells. Include vehicle-treated wells as a control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well to achieve a final concentration of 0.45 mg/mL.

• Incubation with MTT: Incubate for 1-4 hours at 37°C, allowing viable cells to convert MTT into formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control wells and determine the IC50 value.

Visualizing Experimental Workflows and Potential Pitfalls

To aid in experimental design and troubleshooting, the following diagrams illustrate a generalized workflow for Kijanimicin bioassays and a logic diagram of factors contributing to inconsistent results.

Caption: A generalized workflow for Kijanimicin bioassays.

Caption: Factors contributing to inconsistent Kijanimicin bioassay results.

References

• 1. Mechanism of action of the arylomycin antibiotics and effects of signal peptidase I inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Spirotetronate polyketides as leads in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Kijanimicin Technical Support Center: Maintaining Biological Activity

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the proper storage and handling of Kijanimicin to ensure the maintenance of its biological activity. Adherence to these guidelines is critical for obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: How should I store lyophilized Kijanimicin powder upon receipt?

For long-term storage, lyophilized Kijanimicin should be stored at -20°C.[1][2] It can be kept at 0-4°C for short periods, such as days to weeks.[2] The product is stable enough to be shipped under ambient temperature for a few weeks.[2] To prevent degradation, it is also recommended to store it in a dry and dark environment.[2]

Q2: What is the recommended solvent for reconstituting Kijanimicin?

Kijanimicin is soluble in Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), ethanol, and methanol.[1] For biological experiments, DMSO is a commonly used solvent.

Q3: How should I prepare and store Kijanimicin stock solutions?

Once Kijanimicin is dissolved, it is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles. These aliquots should be stored at -20°C for short to medium-term storage (months) or at -80°C for long-term storage (up to 6 months).

Q4: For how long is Kijanimicin stable?

When stored properly as a solid at -20°C, Kijanimicin is stable for at least four years.[1] The stability of stock solutions is dependent on the solvent and storage temperature, but it is best practice to use them within one to six months when stored at -20°C or -80°C, respectively.

Q5: I am observing a decrease in Kijanimicin's activity in my experiments. What are the possible causes?

A decrease in activity can be attributed to several factors:

• Improper Storage: Exposure of the solid compound or stock solutions to temperatures above the recommended -20°C for extended periods.

• Multiple Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to degradation.

• Light Exposure: Although not extensively documented, prolonged exposure to light may affect the compound's stability. Storing in the dark is a recommended precaution.[2]

• Contamination: Microbial or chemical contamination of stock solutions can interfere with experiments.

• Solvent Degradation: The quality and stability of the solvent (e.g., DMSO) can impact the stability of the dissolved Kijanimicin.

Troubleshooting Guide: Loss of Kijanimicin Activity

If you are experiencing a loss of Kijanimicin activity, please refer to the following troubleshooting workflow.

Caption: Troubleshooting workflow for identifying potential causes of decreased Kijanimicin activity.

Data Summary Tables

Table 1: Recommended Storage Conditions for Solid Kijanimicin

Condition	Recommendation	Duration
Temperature	-20°C	Long-term (months to years)[2]
0 - 4°C	Short-term (days to weeks)[2]
Light	Store in the dark	Always[2]
Humidity	Store in a dry environment	Always[2]

Table 2: Recommended Storage for Kijanimicin Stock Solutions

Solvent	Storage Temperature	Recommended Duration
DMSO	-20°C	Up to 1 month
-80°C	Up to 6 months
DMF	-20°C	Up to 1 month
-80°C	Up to 6 months
Ethanol	-20°C	Up to 1 month
-80°C	Up to 6 months
Methanol	-20°C	Up to 1 month
-80°C	Up to 6 months

Experimental Protocols

Protocol: Assessing Kijanimicin Stock Solution Stability

• Objective: To determine the biological activity of a Kijanimicin stock solution over time.

• Materials:

  • Kijanimicin stock solution (e.g., in DMSO).

  • A sensitive and validated biological assay where Kijanimicin activity can be quantified (e.g., antimicrobial minimum inhibitory concentration (MIC) assay or a cell-based cytotoxicity assay).

  • Positive and negative controls for the assay.

  • Sterile microplates and other necessary lab equipment.

• Methodology:

  • Prepare a fresh stock solution of Kijanimicin and aliquot it for storage at the desired temperature (e.g., -20°C).

  • At time zero (T=0), perform the biological assay using a fresh aliquot to determine the initial activity (e.g., IC50 or MIC value).

  • At subsequent time points (e.g., 1 week, 1 month, 3 months, 6 months), thaw a new aliquot of the stock solution and repeat the biological assay under the exact same conditions.

  • Compare the activity at each time point to the initial activity at T=0. A significant increase in the IC50 or MIC value would indicate a loss of Kijanimicin activity.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]

Kijanimicin long-term stability at -20°C

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term stability of Kijanimicin when stored at -20°C. Below you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure the integrity of your samples.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for Kijanimicin?

A1: For long-term storage, Kijanimicin should be kept at -20°C in a dry and dark environment.[1][2][3]

Q2: How long can I expect Kijanimicin to be stable at -20°C?

A2: When stored properly at -20°C, Kijanimicin is stable for an extended period. Supplier data indicates a shelf life of at least three to four years.[1][2]

Q3: I received Kijanimicin at ambient temperature. Is it still viable?

A3: Yes. Kijanimicin is considered stable enough for shipping at ambient temperature for a few weeks, including the time spent in customs.[1] However, for long-term storage, it should be transferred to -20°C as soon as possible.

Q4: What solvents are suitable for dissolving Kijanimicin?

A4: Kijanimicin is soluble in DMSO, DMF, ethanol, and methanol.[2][3] For stock solutions intended for long-term storage, DMSO is a commonly used solvent.

Q5: How should I store Kijanimicin stock solutions?

A5: Kijanimicin stock solutions, particularly in DMSO, should be stored at -20°C.[4] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation. For use within one month, storage at -20°C is recommended, while for periods up to six months, storage at -80°C is preferable.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in an assay	1. Improper storage of solid Kijanimicin. 2. Degradation of Kijanimicin stock solution due to multiple freeze-thaw cycles. 3. Instability in the assay buffer.	1. Ensure solid Kijanimicin is stored at -20°C in a tightly sealed container, protected from light. 2. Prepare single-use aliquots of the stock solution to minimize freeze-thaw cycles. 3. Assess the stability of Kijanimicin in your specific assay buffer by running control experiments.
Appearance of unexpected peaks in HPLC analysis	1. Degradation of the Kijanimicin sample. 2. Contamination of the sample or solvent.	1. Prepare a fresh stock solution from the solid compound and re-analyze. Compare with a reference standard if available. 2. Use high-purity solvents and ensure clean handling procedures.
Inconsistent results between experiments	1. Variability in sample handling and preparation. 2. Fluctuation in storage temperature.	1. Standardize all protocols for sample preparation, including solvent, concentration, and handling time. 2. Use a calibrated freezer for storage and monitor the temperature regularly.

Quantitative Stability Data

The following table summarizes the stability information for solid Kijanimicin based on supplier data.

Storage Condition	Duration	Expected Stability	Source
0 - 4°C	Short-term (days to weeks)	Stable	[1]
-20°C	Long-term (months to years)	> 3 years	[1]
-20°C	Long-term	≥ 4 years	[2]

Experimental Protocols

Protocol for Long-Term Stability Assessment of Kijanimicin at -20°C

This protocol outlines a method to assess the long-term stability of Kijanimicin using High-Performance Liquid Chromatography (HPLC).

1. Materials and Equipment:

• Kijanimicin (solid)

• HPLC-grade DMSO

• HPLC-grade acetonitrile (B52724) and water

• Formic acid (or other appropriate modifier)

• HPLC system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

• -20°C freezer

2. Preparation of Kijanimicin Stock Solution:

• Accurately weigh a sufficient amount of Kijanimicin powder.

• Dissolve in HPLC-grade DMSO to a final concentration of 10 mg/mL.

• Aliquot the stock solution into multiple small, amber vials to avoid repeated freeze-thaw cycles and light exposure.

3. Stability Study Design:

• Time Points: 0, 3, 6, 12, 24, and 36 months.

• Storage: Store the aliquots at -20°C.

• Analysis: At each time point, retrieve one aliquot for HPLC analysis.

4. HPLC Method (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis spectral analysis of Kijanimicin (a starting point could be around its absorbance maximum).

• Injection Volume: 10 µL.

• Column Temperature: 25°C.

5. Data Analysis:

• At each time point, calculate the percentage of Kijanimicin remaining relative to the initial (time 0) concentration.

• Monitor for the appearance of new peaks, which may indicate degradation products.

• A decrease in the main peak area and the emergence of new peaks would suggest degradation.

Visualizations

Experimental Workflow for Stability Testing

Caption: Workflow for assessing the long-term stability of Kijanimicin.

Hypothetical Degradation Pathway

Caption: Potential degradation pathways for Kijanimicin.

References

• 1. medkoo.com [medkoo.com]
• 2. caymanchem.com [caymanchem.com]
• 3. kijanimicin | 78798-08-0 [chemicalbook.com]
• 4. 美国GlpBio - Kijanimicin | Cas# 78798-08-0 [glpbio.cn]

Technical Support Center: Total Synthesis of Kijanimicin

Welcome to the technical support center for the total synthesis of Kijanimicin. As a complete total synthesis of this complex natural product has not yet been reported, this guide focuses on the significant challenges encountered in the synthesis of its core structural motifs and those of closely related spirotetronate antibiotics. The information provided is intended to assist researchers, scientists, and drug development professionals in troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Section 1: The Spirotetronate Core and Decalin System

The construction of the pentacyclic core of Kijanimicin, featuring a spirotetronate and a trans-decalin system, is a formidable challenge. The most explored strategy for the formation of these structures is the Intramolecular Diels-Alder (IMDA) reaction.

Question 1.1: My Intramolecular Diels-Alder (IMDA) reaction to form the decalin or spirotetronate core is resulting in low yield and poor stereoselectivity. What are the key factors to consider for optimization?

Answer: Low yields and poor stereoselectivity in the IMDA reaction for spirotetronate synthesis are common issues. The outcome of this reaction is highly sensitive to several factors. Here are some troubleshooting steps and key considerations:

• Substrate Conformation: The stereochemistry of the acyclic precursor significantly influences the transition state of the IMDA reaction. The geometry of the diene and dienophile, as well as the stereocenters along the connecting chain, dictate the facial selectivity of the cycloaddition. It is crucial to ensure the stereochemical integrity of your IMDA precursor.

• Thermal vs. Lewis Acid Catalysis:

  • Thermal Conditions: High temperatures are often required, which can lead to decomposition of sensitive substrates or the formation of undesired side products. However, for some substrates, thermal conditions provide the desired stereoisomer.

  • Lewis Acid Catalysis: The use of Lewis acids can promote the IMDA reaction at lower temperatures, potentially improving yields and altering stereoselectivity. Different Lewis acids can favor different transition states. It is advisable to screen a variety of Lewis acids (e.g., Me₂AlCl, BF₃·OEt₂, SnCl₄) to find the optimal conditions for your specific substrate.

• Solvent Effects: The polarity of the solvent can influence the reaction rate and selectivity. Non-polar solvents are generally preferred for thermal IMDA reactions.

• Protecting Groups: The nature and size of protecting groups on your substrate can impact the conformational preferences of the transition state, thereby affecting stereoselectivity. It may be necessary to experiment with different protecting group strategies.

Question 1.2: I am having trouble with the Dieckmann condensation step to form the tetronate ring. What are some common side reactions and how can I avoid them?

Answer: The Dieckmann condensation is a crucial step for the formation of the β-keto ester precursor to the tetronate ring. Common issues include competing intermolecular reactions and epimerization.

• Intermolecular Condensation: This is a frequent side reaction, leading to dimerization or polymerization. To favor the desired intramolecular reaction, it is essential to use high-dilution conditions. The slow addition of the substrate to a solution of the base is a standard technique.

• Choice of Base and Solvent: The choice of base is critical. Strong, non-nucleophilic bases like sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or lithium diisopropylamide (LDA) are commonly used. The solvent should be anhydrous and aprotic, such as THF or toluene (B28343).

• Epimerization: Stereocenters alpha to the ester carbonyls are susceptible to epimerization under basic conditions. Using a less hindered base or carrying out the reaction at lower temperatures can sometimes mitigate this issue. If epimerization persists, it might be necessary to reconsider the synthetic route to install the stereocenter after the ring formation.

Logical Workflow for Troubleshooting IMDA Reactions

Caption: Troubleshooting workflow for low-yielding or unselective IMDA reactions.

Section 2: Macrolactonization

The formation of the large macrolactone ring in Kijanimicin's aglycone, kijanolide, is a critical and often low-yielding transformation.

Question 2.1: My macrolactonization reaction is giving a very low yield, with significant amounts of dimers and oligomers. How can I improve the yield of the desired monomeric macrolactone?

Answer: The primary challenge in macrolactonization is to favor the intramolecular cyclization over intermolecular reactions. Several factors are key to achieving high yields of the desired macrolactone.

• High-Dilution Conditions: This is the most critical factor. The reaction must be performed at very low concentrations (typically 0.001–0.01 M) to minimize the probability of two molecules reacting with each other. This is often achieved by the slow addition of the seco-acid (the linear precursor) to a large volume of solvent containing the coupling reagents, using a syringe pump over several hours.

• Choice of Macrolactonization Method: Different reagents have been developed for macrolactonization, and the optimal choice is often substrate-dependent. It is advisable to screen several methods.

Method	Activating Agent	Typical Conditions	Notes
Yamaguchi Macrolactonization	2,4,6-Trichlorobenzoyl chloride, then DMAP	Toluene, reflux	Widely used and generally effective. Can be sensitive to steric hindrance around the alcohol.
Corey-Nicolaou Macrolactonization	2,2'-Dipyridyl disulfide, PPh₃	Toluene or MeCN, reflux	Proceeds via a thioester intermediate. Good for sterically hindered systems.
Shiina Macrolactonization	2-Methyl-6-nitrobenzoic anhydride (B1165640) (MNBA), DMAP	CH₂Cl₂, room temperature	Milder conditions compared to Yamaguchi and Corey-Nicolaou.
Keck Macrolactonization	DCC, DMAP, DMAP·HCl	CH₂Cl₂, reflux	Can be effective, but purification to remove dicyclohexylurea (DCU) byproduct is required.

• Conformational Rigidity: Pre-organizing the seco-acid into a conformation that favors cyclization can significantly improve yields. This can sometimes be achieved by introducing rigid elements like double or triple bonds into the backbone of the molecule.

Section 3: Synthesis of the Oligosaccharide Moieties

The synthesis of the tetrasaccharide of four L-digitoxose units and the unique nitro-sugar, D-kijanose, represents a major synthetic obstacle.[1]

Question 3.1: I am struggling with the stereoselective synthesis of the α- and β-glycosidic linkages of the 2,6-dideoxy sugar, L-digitoxose. What are the most effective strategies?

Answer: The stereoselective synthesis of 2-deoxyglycosides is notoriously challenging due to the absence of a participating group at the C-2 position, which in other sugars helps to direct the stereochemical outcome of the glycosylation.[2] For the synthesis of the Kijanimicin tetrasaccharide, both α- and β-linkages are required.

• For α-Glycosidic Linkages:

  • Use of S-(hexopyranosyl)-phosphorodithioates as donors: This method has been shown to be effective for the formation of 2-deoxy α-glycosidic linkages in the context of the Kijanimicin tetrasaccharide synthesis.[2]

  • Halide Donors: The use of glycosyl bromides or iodides under specific conditions can favor the formation of the α-anomer.

• For β-Glycosidic Linkages:

  • Dibromomethyl Methyl Ether Approach: This has been successfully employed for the stereoselective formation of a 2-deoxy β-glycosidic linkage in the synthesis of the Kijanimicin tetrasaccharide.[2]

  • Intramolecular Aglycone Delivery (IAD): This strategy involves tethering the acceptor to the glycosyl donor, which pre-organizes the system for a stereoselective intramolecular glycosylation.

Table of Glycosylation Methods for 2-Deoxy Sugars

Glycosyl Donor	Promoter/Activator	Typical Selectivity	Reference Example
S-Phosphorodithioates	AgOTf	α-selective	Synthesis of Kijanimicin tetrasaccharide[2]
Glycosyl Bromides/Iodides	Silver salts, NIS/TfOH	Varies, can be α-selective	General 2-deoxyglycosylation
Trichloroacetimidates	TMSOTf, BF₃·OEt₂	Often gives mixtures	General 2-deoxyglycosylation
Glycals	Electrophilic reagents (e.g., I⁺)	Varies	Ferrier reaction and related methods
Dibromomethyl methyl ether	Silver triflate	β-selective	Synthesis of Kijanimicin tetrasaccharide[2]

Question 3.2: What are the main challenges in the synthesis of the nitro-sugar D-kijanose and its subsequent glycosylation?

Answer: D-Kijanose is a highly unusual sugar containing a tertiary nitro group and a methyl group at the C-3 position.[1] Its synthesis and glycosylation present several challenges:

• Synthesis of the D-kijanose scaffold: There is no standard, straightforward synthesis of D-kijanose reported. The construction of the quaternary center bearing both a nitro and a methyl group is a significant synthetic hurdle. Strategies could involve conjugate addition of a nitroalkane to an enone or nucleophilic addition to a nitroalkene.

• Stability of the Nitro-sugar: Nitro compounds can be sensitive to certain reaction conditions, particularly basic or reductive conditions. This needs to be taken into account when planning the protecting group and glycosylation strategy.

• Glycosylation of D-kijanose: The steric hindrance around the anomeric center due to the C-3 substitution and the electron-withdrawing nature of the nitro group can significantly impact the reactivity of D-kijanose as a glycosyl donor or acceptor. Specialized glycosylation methods may be required to achieve the desired linkage with reasonable yield and stereoselectivity.

Proposed Retrosynthetic Approach for D-Kijanose

Caption: A possible retrosynthetic disconnection for the D-kijanose core.

Section 4: Late-Stage Glycosylation

Attaching the large oligosaccharide chains to the sterically hindered aglycone is a major challenge that would be faced in the final stages of a total synthesis of Kijanimicin.

Question 4.1: I am planning a late-stage glycosylation of a complex aglycone. What are the critical factors for success?

Answer: Late-stage glycosylation is often plagued by low yields and lack of stereoselectivity due to the steric hindrance and complex functionality of the aglycone.

• Protecting Group Strategy: An orthogonal protecting group strategy is essential.[3] You must be able to selectively deprotect the specific hydroxyl group on the aglycone that you wish to glycosylate, without affecting other sensitive functional groups on both the aglycone and the glycosyl donor.

• Reactivity of the Glycosyl Donor and Acceptor: The glycosyl donor must be highly reactive to overcome the low reactivity of the sterically hindered hydroxyl group on the aglycone. Conversely, the aglycone must be sufficiently nucleophilic. Sometimes, it is necessary to use a more reactive glycosyl donor, such as a glycosyl triflate, generated in situ.

• Choice of Glycosylation Method: The choice of glycosyl donor and promoter is critical. Methods that have been successful in other complex late-stage glycosylations should be considered. It is highly likely that extensive screening of conditions will be necessary.

• Step-wise vs. Convergent Assembly: Consider whether it is more feasible to attach the oligosaccharide chain sequentially to the aglycone or to first synthesize the entire tetrasaccharide and then attach it in a single step. The latter is more convergent but involves a very challenging single glycosylation step with a large, sterically demanding donor.

Experimental Protocols

As a total synthesis of Kijanimicin has not been published, the following protocols are adapted from the synthesis of related spirotetronate natural products and represent key challenging transformations.

Protocol 1: Intramolecular Diels-Alder Reaction for a Spirotetronate Precursor (Adapted from the synthesis of Chlorothricolide)

This protocol describes a tandem intermolecular/intramolecular Diels-Alder reaction to construct the decalin and spirotetronate core.

• A solution of the hexaenoate precursor and a chiral dienophile (e.g., (R)-2-tert-butyl-5-methylene-1,3-dioxolan-4-one) in a high-boiling solvent (e.g., trichloroethylene) is prepared in a sealed tube.

• The reaction mixture is heated to a high temperature (e.g., 110-150 °C) for an extended period (24-72 hours).

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica (B1680970) gel to separate the diastereomeric products.

Protocol 2: Yamaguchi Macrolactonization

This protocol describes a general procedure for macrolactonization using the Yamaguchi conditions.

• A solution of the seco-acid in a large volume of anhydrous toluene (to achieve a final concentration of ~0.005 M) is prepared in a three-neck flask equipped with a reflux condenser and an addition funnel.

• Triethylamine (4-6 equivalents) is added to the solution.

• A solution of 2,4,6-trichlorobenzoyl chloride (1.5-2 equivalents) in anhydrous toluene is added dropwise to the seco-acid solution at room temperature. The mixture is stirred for 2-4 hours.

• The resulting mixture containing the mixed anhydride is then added via a syringe pump over 8-12 hours to a refluxing solution of 4-(dimethylamino)pyridine (DMAP) (6-10 equivalents) in a large volume of anhydrous toluene.

• After the addition is complete, the reaction mixture is refluxed for an additional 1-2 hours.

• The reaction is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is purified by flash column chromatography.

Protocol 3: Stereoselective 2-Deoxyglycosylation (General Procedure)

This protocol outlines a general approach for the glycosylation of a 2-deoxy sugar using a thioglycoside donor.

• The glycosyl donor (a 2-deoxy thioglycoside, 1.2 equivalents) and the glycosyl acceptor (1.0 equivalent) are dissolved in anhydrous dichloromethane (B109758) in a flame-dried flask under an inert atmosphere.

• The solution is cooled to the desired temperature (e.g., -78 °C).

• A promoter system, such as N-iodosuccinimide (NIS) and a catalytic amount of triflic acid (TfOH), is added to the reaction mixture.

• The reaction is stirred at low temperature and monitored by TLC.

• Upon completion, the reaction is quenched with a saturated solution of sodium thiosulfate (B1220275) and sodium bicarbonate.

• The mixture is warmed to room temperature, extracted with dichloromethane, and the combined organic layers are dried, filtered, and concentrated. The residue is purified by flash column chromatography to yield the desired glycoside.

References

• 1. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Improved synthesis of the Kijanimicin oligodeoxytetrasaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protecting group principles suited to late stage functionalization and global deprotection in oligosaccharide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Kijanimicin Isolation and Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the isolation and purification of Kijanimicin.

Introduction to Kijanimicin Purification

Kijanimicin is a complex spirotetronate antibiotic produced by Actinomadura kijaniata. Its intricate structure, featuring a tetronic acid moiety and extensive glycosylation, presents unique challenges during purification. The fermentation broth of A. kijaniata contains a complex of related compounds, including the major component, Kijanimicin, and at least three minor, structurally similar components.[1][2] This guide addresses common issues, with a focus on distinguishing between naturally occurring co-metabolites and potential purification-induced artifacts.

Frequently Asked Questions (FAQs)

Q1: What are the main components I should expect to see in my crude extract?

A1: The fermentation of Actinomadura kijaniata produces a complex of compounds. You should expect to find one major component, which is Kijanimicin, along with three or more minor, structurally related components.[1][2] These minor components are natural congeners produced by the organism and are not considered purification artifacts. Their separation from the main Kijanimicin compound is a key challenge in the purification process.

Q2: I am losing biological activity after a chromatographic step. What could be the cause?

A2: Loss of activity can be due to several factors:

• Compound Instability: Kijanimicin's complex structure, particularly the tetronic acid and glycosidic linkages, may be sensitive to pH, temperature, and certain solvents. Degradation can lead to a loss of bioactivity.

• Separation of Synergistic Components: The observed activity in the crude extract might be a result of the synergistic effects of Kijanimicin and its minor components. Separating these compounds can lead to an apparent decrease in the activity of individual fractions.

• Irreversible Binding to Chromatographic Media: The compound might be irreversibly adsorbing to your stationary phase.

Q3: My final purified product shows multiple peaks on HPLC. Are these all artifacts?

A3: Not necessarily. Besides the possibility of purification-induced artifacts, you might be observing:

• The Minor Components: Incomplete separation of the naturally occurring minor components of the Kijanimicin complex.

• Tautomers: The tetronic acid moiety of Kijanimicin can exist in keto-enol tautomeric forms, which might be separable under certain HPLC conditions.[3][4][5]

• Isomers: Depending on the purification conditions, isomerization at chiral centers could potentially occur, leading to diastereomers.

Troubleshooting Guide: Purification Artifacts

This section provides guidance on identifying and mitigating potential artifacts that can arise during the isolation and purification of Kijanimicin.

Naturally Occurring Co-metabolites (Minor Components)

• Issue: Co-elution of the three known minor components with Kijanimicin, leading to impure final product.

• Identification:

  • Careful analysis of high-resolution mass spectrometry (HRMS) and NMR data of all collected fractions.

  • The minor components are expected to have molecular weights and NMR spectra very similar to Kijanimicin.

• Troubleshooting:

  • Optimize Chromatography: Employ high-resolution chromatographic techniques. Preparative HPLC with a high-efficiency column is often necessary for separating structurally similar natural products.[1]

  • Solvent System Screening: Experiment with different solvent systems for both normal-phase (e.g., silica (B1680970) gel) and reverse-phase chromatography to improve the resolution between the major and minor components.

  • Gradient Elution: Utilize shallow and extended solvent gradients in your chromatographic runs to enhance separation.

Potential Purification-Induced Artifacts

While specific degradation products of Kijanimicin during purification are not extensively documented in the literature, its chemical structure suggests potential areas of instability.

• Issue: Degradation of the Tetronic Acid Moiety

  • Background: The tetronic acid core is a known feature of spirotetronate antibiotics and can be susceptible to degradation under certain conditions.[6][7][8]

  • Potential Artifacts: Ring-opening or rearrangement products of the tetronic acid.

  • Conditions to Avoid:

    • Strongly acidic or basic conditions during extraction and chromatography.

    • Prolonged exposure to high temperatures.

  • Troubleshooting:

    • Maintain a neutral or slightly acidic pH (pH 4-6) throughout the purification process.

    • Perform all purification steps at reduced temperatures (e.g., 4°C).

    • Minimize the duration of each purification step.

• Issue: Hydrolysis of Glycosidic Bonds

  • Background: Kijanimicin is heavily glycosylated. Glycosidic linkages can be labile, especially under acidic conditions.[9]

  • Potential Artifacts: Partially or fully deglycosylated forms of Kijanimicin.

  • Identification:

    • Mass spectrometry will show fragments corresponding to the loss of one or more sugar moieties.

  • Troubleshooting:

    • Avoid strong acids. If an acidic pH is required for extraction or chromatography, use a buffered system and minimize exposure time.

    • Consider enzymatic stability, as glycosidases present in the crude extract could potentially lead to degradation if not properly inactivated.

• Issue: Solvent Adducts

  • Background: Reactive functional groups in Kijanimicin could potentially react with certain solvents used during purification (e.g., methanol, acetone).

  • Potential Artifacts: Covalent adducts of Kijanimicin with solvent molecules.

  • Identification:

    • Mass spectrometry will show an increase in the molecular weight corresponding to the addition of a solvent molecule.

  • Troubleshooting:

    • Use high-purity, non-reactive solvents.

    • Thoroughly remove extraction and chromatographic solvents under vacuum at low temperatures.

Experimental Protocols

General Isolation and Purification Protocol for Kijanimicin

This protocol is based on the initial isolation procedure described in the literature.[10]

• Fermentation Broth Extraction:

  • Extract the whole fermentation broth twice with two volumes of an immiscible organic solvent such as ethyl acetate.

  • Combine the organic extracts.

• Precipitation:

  • Evaporate the combined extracts to a residue.

  • Dissolve the residue in a minimal amount of acetone.

  • Precipitate the crude Kijanimicin complex by adding an ether:hexane (6:4 v/v) solution.

  • Filter the resulting precipitate and dry it under vacuum at approximately 40°C.

• Chromatographic Purification:

  • The crude precipitate can be further purified by column chromatography.

  • Normal-Phase Chromatography: Use silica gel with a suitable solvent system (e.g., a gradient of chloroform (B151607) and methanol).

  • Preparative HPLC: For final purification and separation of the minor components, use preparative reverse-phase HPLC (e.g., on a C18 column) with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water).[1]

Quantitative Data

Due to the limited publicly available data on purification artifacts of Kijanimicin, this table summarizes the key components of the Kijanimicin complex.

Component	Type	Molecular Formula	Molecular Weight (Da)
Kijanimicin	Major Component	C₆₇H₁₀₀N₂O₂₄	1317.5
Minor Component 1	Natural Congener	Not specified	Not specified
Minor Component 2	Natural Congener	Not specified	Not specified
Minor Component 3	Natural Congener	Not specified	Not specified

Visualizations

Kijanimicin Isolation Workflow

References

• 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Page loading... [guidechem.com]
• 4. What is Tetronic acid?_Chemicalbook [chemicalbook.com]
• 5. Tetronic acid - Wikipedia [en.wikipedia.org]
• 6. Spirotetronate Polyketides as Leads in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Spirotetronate polyketides as leads in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A comprehensive review of glycosylated bacterial natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. EP0033840A2 - Kijanimicin, pharmaceutical compositions containing it and processes for preparing kijanimicin and the compositions - Google Patents [patents.google.com]

Technical Support Center: Scaling Up Kijanimicin Fermentation and Production

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on scaling up the fermentation and production of Kijanimicin. Below you will find troubleshooting guides and frequently asked questions in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing good growth of Actinomadura kijaniata, but the Kijanimicin yield is consistently low. What are the potential causes?

A1: This is a common challenge where primary metabolism (cell growth) is robust, but secondary metabolism (antibiotic production) is lagging. Several factors could be contributing to this issue:

• Suboptimal Induction of the Biosynthetic Pathway: The expression of the Kijanimicin gene cluster may not be triggered effectively. This can be due to the composition of the fermentation medium, particularly the carbon and nitrogen sources.

• Nutrient Limitation: While the primary growth nutrients are sufficient, specific precursors for Kijanimicin biosynthesis might be limited.

• Feedback Inhibition: High concentrations of Kijanimicin or its intermediates may be inhibiting further production.

• Suboptimal Fermentation Parameters: While the current conditions support growth, they may not be optimal for antibiotic production. Key parameters to investigate include pH, temperature, and dissolved oxygen (DO).[1]

Q2: Our Kijanimicin production starts strong but plateaus or declines prematurely. What should we investigate?

A2: A premature plateau in production often points to one of the following:

• Nutrient Depletion: Essential nutrients for Kijanimicin synthesis may be depleted during the fermentation run.

• Accumulation of Toxic Byproducts: The accumulation of inhibitory metabolic byproducts can halt antibiotic production.

• Feedback Inhibition: As mentioned previously, the product itself can inhibit its own synthesis.[1]

Q3: We are experiencing significant batch-to-batch variability in our Kijanimicin fermentations. How can we improve consistency?

A3: Batch-to-batch variability is a common issue in fermentation scale-up.[2] To improve consistency, focus on the following:

• Inoculum Quality: Ensure a consistent and high-quality inoculum for each batch. This includes standardizing the age, cell density, and physiological state of the seed culture.

• Raw Material Consistency: Variations in the quality and composition of raw materials in the fermentation medium can significantly impact yield.

• Process Parameter Control: Implement tight control over all critical fermentation parameters (pH, temperature, DO, agitation) to ensure they are identical for each batch.

• Sterilization Procedures: Inconsistent sterilization can lead to variations in the nutrient availability and the presence of inhibitory compounds.

Troubleshooting Guides

Issue 1: Low Kijanimicin Titer

Potential Cause	Troubleshooting Steps	Expected Outcome
Suboptimal Medium Composition	1. Carbon Source Optimization: Test different carbon sources (e.g., glucose, starch, glycerol) and concentrations. Some sugars can cause catabolite repression. 2. Nitrogen Source Optimization: Evaluate various nitrogen sources (e.g., soybean meal, yeast extract, peptone) and their C:N ratio. 3. Phosphate (B84403) Limitation: Investigate the effect of phosphate concentration, as high levels can inhibit secondary metabolite production. 4. Precursor Supplementation: Based on the biosynthetic pathway, consider adding precursors to the medium.	Identification of a medium composition that enhances Kijanimicin production without compromising cell growth.
Inadequate Aeration and Mixing	1. Dissolved Oxygen (DO) Profiling: Monitor DO levels throughout the fermentation. Aim to maintain DO above a critical level (e.g., 20-30%).[3] 2. Agitation and Aeration Rate Adjustment: Increase agitation and/or aeration rates to improve oxygen transfer. Be mindful of shear stress on the cells.[4]	Improved Kijanimicin yield due to sufficient oxygen supply for the aerobic biosynthesis process.
Unfavorable pH Profile	1. pH Monitoring and Control: Continuously monitor the pH of the culture. 2. pH Control Strategy: Implement a pH control strategy using sterile acids/bases to maintain the pH within the optimal range for Kijanimicin production.	Enhanced and more consistent Kijanimicin production by maintaining optimal enzymatic activity.
Genetic Instability of the Strain	1. Strain Re-isolation and Screening: Re-isolate single colonies from your working stock and screen for high-producing variants. 2. Master Cell Bank Maintenance: Maintain a well-characterized master cell bank and use it to generate fresh working cell banks periodically.	Recovery of a high-producing phenotype and improved batch-to-batch consistency.

Issue 2: Foaming in the Bioreactor

Potential Cause	Troubleshooting Steps	Expected Outcome
High Protein Content in Medium	1. Antifoam Addition: Implement an automated antifoam addition system. Use a food-grade antifoam agent at the lowest effective concentration. 2. Medium Component Evaluation: If possible, test alternative nitrogen sources with lower foaming potential.	Controlled foaming without negatively impacting cell growth or downstream processing.
Excessive Agitation/Aeration	1. Parameter Optimization: Reduce agitation and/or aeration rates while ensuring that DO levels and mixing remain adequate.	Reduced foaming while maintaining optimal fermentation conditions.

Data Presentation: Fermentation Parameter Optimization

The following table summarizes key fermentation parameters that can be optimized for Kijanimicin production. The ranges provided are based on typical conditions for Actinomycetes fermentation and should be optimized for your specific process.[5][6]

Parameter	Typical Range	Potential Impact on Kijanimicin Production
Temperature	28-32°C	Affects enzyme kinetics and cell growth rate.
pH	6.5-7.5	Influences nutrient uptake and enzymatic reactions in the biosynthetic pathway.
Dissolved Oxygen (DO)	>20% saturation	Essential for the aerobic biosynthesis of Kijanimicin.
Agitation Speed	200-400 rpm (lab scale)	Affects mixing and oxygen transfer. High speeds can cause shear stress.
Inoculum Volume	5-10% (v/v)	Impacts the length of the lag phase and the initial cell density.

Experimental Protocols

Protocol 1: Inoculum Preparation for Kijanimicin Fermentation

• Aseptically transfer a cryopreserved vial of Actinomadura kijaniata to a sterile flask containing a suitable seed medium (e.g., Tryptic Soy Broth).

• Incubate the culture at 28-30°C on a rotary shaker at 200 rpm for 48-72 hours, or until a dense and actively growing culture is obtained.

• Use this seed culture to inoculate the production fermenter at a volume of 5-10% (v/v).

Protocol 2: Kijanimicin Extraction from Fermentation Broth

• Centrifuge the fermentation broth to separate the mycelium from the supernatant.

• The Kijanimicin complex can be extracted from the broth using a solvent extraction procedure.[7]

• Extract the supernatant with an equal volume of a suitable organic solvent (e.g., ethyl acetate) three times.

• Pool the organic extracts and evaporate the solvent under reduced pressure to obtain the crude Kijanimicin extract.

Protocol 3: Quantification of Kijanimicin by HPLC

• Sample Preparation: Dissolve the crude extract in a suitable solvent (e.g., methanol) and filter through a 0.22 µm syringe filter.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) is commonly used for separating complex natural products.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV-Vis spectrum of a Kijanimicin standard (e.g., 267 nm).[8]

  • Injection Volume: 20 µL.

• Quantification: Create a standard curve using a purified Kijanimicin standard to quantify the concentration in the samples.

Mandatory Visualization

Caption: Simplified biosynthetic pathway of Kijanimicin.

Caption: General workflow for Kijanimicin fermentation and production.

Caption: Troubleshooting logic for low Kijanimicin yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Confidently scaling-up microbial fermentation: Overcoming common challenges | INFORS HT [infors-ht.com]
• 3. benchchem.com [benchchem.com]
• 4. jocpr.com [jocpr.com]
• 5. Optimization of Fermentation Conditions for Antibiotic Production by Actinomycetes YJ1 Strain against Sclerotinia sclerotiorum | Song | Journal of Agricultural Science | CCSE [ccsenet.org]
• 6. researchgate.net [researchgate.net]
• 7. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Activity of Kijanimicin and Chlorothricin

For Immediate Release

In the ongoing search for novel antimicrobial agents, a comprehensive understanding of the antibacterial profiles of existing compounds is paramount for guiding future drug development efforts. This report provides a detailed comparison of the antibacterial activity of two spirotetronate antibiotics, Kijanimicin and Chlorothricin, intended for researchers, scientists, and drug development professionals.

Executive Summary

Kijanimicin and Chlorothricin, both members of the spirotetronate class of antibiotics, exhibit distinct antibacterial activities. This guide synthesizes available data on their minimum inhibitory concentrations (MICs) against various bacterial strains, details the experimental protocols for these determinations, and visually represents their mechanisms of action. While both compounds show promise, their spectra of activity and molecular targets differ, providing a basis for further investigation and potential therapeutic application.

Data Presentation: Minimum Inhibitory Concentration (MIC)

The antibacterial efficacy of Kijanimicin and Chlorothricin is quantitatively assessed by their Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The available data is summarized in the table below.

Antibiotic	Bacterial Strain	Gram Type	MIC (µg/mL)	Reference
Kijanimicin	Propionibacterium acnes	Gram-positive	0.86	[1]
Bacillus subtilis	Gram-positive	< 0.13	[1]
Enterobacter sp.	Gram-negative	64	[1]
Chlorothricin	Bacillus subtilis	Gram-positive	31.25	[2]
Bacillus cereus	Gram-positive	31.25	[2]
Staphylococcus aureus	Gram-positive	31.25	[2]

Note: The provided data is based on available literature and may not represent a direct head-to-head comparison under identical experimental conditions.

Experimental Protocols

The determination of MIC values is crucial for the standardized assessment of antibiotic potency. The methodologies employed in the cited studies are detailed below.

Determination of Kijanimicin MIC (as referenced in Waitz et al., 1981)

• Preparation of Antibiotic Dilutions: A serial dilution of Kijanimicin is prepared in a suitable liquid growth medium (e.g., Mueller-Hinton Broth) or incorporated into solid agar (B569324) plates at various concentrations.

• Inoculum Preparation: The bacterial strains to be tested are cultured to a specific density, typically corresponding to a 0.5 McFarland turbidity standard.

• Inoculation: A standardized volume of the bacterial suspension is added to each antibiotic dilution or spotted onto the surface of the antibiotic-containing agar plates.

• Incubation: The inoculated tubes or plates are incubated under optimal conditions for bacterial growth (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is recorded as the lowest concentration of Kijanimicin that shows no visible bacterial growth.

Determination of Chlorothricin MIC (Li et al., 2020)

The antibacterial activity of Chlorothricin was determined using a broth microdilution method.[2]

• Preparation of Stock Solutions: Purified Chlorothricin was dissolved in DMSO to create a stock solution of 100 mg/mL.[2]

• Serial Dilutions: The stock solution was serially diluted with Luria-Bertani (LB) broth.[2]

• Bacterial Inoculum: Indicator bacterial strains were pre-incubated overnight in LB broth on a rotary shaker at 37°C.[2]

• Assay Setup: The MIC assays were performed in 96-well microtiter plates. Each well contained the diluted Chlorothricin, the indicator bacterial strain (0.5% inoculum), and 0.5% DMSO.[2]

• Incubation and Observation: The plates were incubated, and the MIC was determined as the lowest concentration of Chlorothricin that inhibited visible bacterial growth.[2]

Mandatory Visualizations

To facilitate a clearer understanding of the underlying biological processes, the following diagrams illustrate the experimental workflow for MIC determination and the proposed mechanisms of action for both antibiotics.

Figure 1. General workflow for Minimum Inhibitory Concentration (MIC) determination.

Figure 2. Proposed antibacterial mechanisms of Kijanimicin and Chlorothricin.

Discussion of Antibacterial Mechanisms

Kijanimicin: The precise antibacterial mechanism of Kijanimicin has not been fully elucidated. As a member of the spirotetronate family, it is hypothesized to interfere with essential cellular processes in bacteria, such as cell wall synthesis, protein synthesis, or DNA replication. Further research is required to identify its specific molecular target.

Chlorothricin: The antibacterial activity of Chlorothricin is attributed to its inhibition of pyruvate carboxylase.[2] This enzyme plays a critical role in replenishing oxaloacetate in the tricarboxylic acid (TCA) cycle, a key metabolic pathway. By inhibiting pyruvate carboxylase, Chlorothricin disrupts central carbon metabolism, leading to a bacteriostatic effect.

Conclusion

This comparative guide provides a snapshot of the current understanding of the antibacterial activities of Kijanimicin and Chlorothricin. While both demonstrate activity, particularly against Gram-positive bacteria, Chlorothricin's mechanism of action is better characterized. The limited directly comparable MIC data highlights the need for further standardized testing of these compounds against a broader panel of clinically relevant bacteria. Elucidating the specific mechanism of action of Kijanimicin is a critical next step in evaluating its potential as a therapeutic agent. This information will be invaluable for the scientific community in the ongoing effort to combat antibiotic resistance.

References

• 1. Marine Spirotetronates: Biosynthetic Edifices That Inspire Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Kijanimicin and Tetrocarcin A: Structure, Biosynthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Kijanimicin and Tetrocarcin A are potent members of the spirotetronate class of antibiotics, a group of natural products renowned for their complex chemical architectures and significant biological activities. Both compounds, isolated from actinomycete bacteria, share a common intricate polyketide-derived core but exhibit key structural distinctions, primarily in their glycosylation patterns, which significantly influence their therapeutic potential. This guide provides a detailed comparison of their structural similarities and differences, biosynthetic origins, and biological profiles, supported by available experimental data.

Structural Comparison: A Tale of Two Glycosylation Patterns

Kijanimicin and Tetrocarcin A are large, complex molecules with molecular formulas of C₆₇H₁₀₀N₂O₂₄ and C₆₇H₉₆N₂O₂₄, respectively.[1][2] Their shared structural foundation is a pentacyclic aglycone core, featuring a characteristic spiro-linked tetronic acid and a trans-decalin system.[3][4] This core, known as kijanolide in the case of Kijanimicin, is a product of a modular Type-I polyketide synthase (PKS) pathway.[3][5]

The primary distinction between Kijanimicin and Tetrocarcin A lies in the composition and arrangement of their sugar moieties. Both molecules are adorned with two distinct oligosaccharide chains. One of these is the rare nitrosugar, D-kijanose (2,3,4,6-tetradeoxy-4-(methylcarbamyl)-3-C-methyl-3-nitro-D-xylo-hexopyranose), which is attached to the core aglycone.[3]

The significant structural divergence is found in the second, more complex oligosaccharide chain. In Kijanimicin, this is a branched tetrasaccharide composed of L-digitoxose units.[3] In contrast, the corresponding chain in Tetrocarcin A is a linear tetrasaccharide that includes both L-digitoxose and L-amicetose residues.[6] These differences in glycosylation are crucial as the sugar chains are known to be important modulators of their biological activity.[3]

Biosynthesis: A Shared Path with Divergent Glycosylating Steps

The biosynthetic pathways of Kijanimicin and Tetrocarcin A are highly similar, reflecting their structural conservation. The biosynthesis gene clusters for both compounds have been identified and are predominantly of polyketide origin.[1][5] The formation of the aglycone core is initiated by a modular Type-I PKS, followed by a series of enzymatic modifications, including an intramolecular Diels-Alder cyclization, to construct the characteristic spirotetronate and octahydronaphthalene portions.[3]

The biosynthesis of the deoxysugar and nitrosugar moieties involves a dedicated set of enzymes encoded within the gene clusters. The pathway for the formation of TDP-L-digitoxose, a common sugar donor for both molecules, has been elucidated.[3][5] The divergence in their final structures arises from the action of different sets of glycosyltransferases that append the sugar units to the aglycone core in distinct sequences and linkages. The characterization of these glycosyltransferases is a key area of research for enabling the chemoenzymatic synthesis of novel spirotetronate derivatives with potentially improved therapeutic properties.[3]

Biological Activity: A Spectrum of Antibacterial and Antitumor Effects

Both Kijanimicin and Tetrocarcin A exhibit a broad range of biological activities, including potent antibacterial effects against Gram-positive bacteria and promising antitumor properties.[3][6]

Antibacterial Activity: Kijanimicin has demonstrated significant in vitro activity against a variety of microorganisms.[7] The minimum inhibitory concentration (MIC) is a common measure of antibacterial potency.

Antitumor Activity: Tetrocarcin A has been shown to possess notable antitumor activity.[8] Its mechanism of action is thought to involve the inhibition of the anti-apoptotic protein Bcl-2 and the targeting of the phosphatidylinositide 3-kinase (PI3K)/Akt signaling pathway, which is a critical pathway for cell survival and proliferation.[2][3] The antitumor activity of Kijanimicin has also been reported. The half-maximal inhibitory concentration (IC₅₀) is a standard measure of a compound's ability to inhibit a specific biological process, such as cancer cell growth.

Quantitative Biological Data

Compound	Assay	Organism/Cell Line	Result	Reference
Kijanimicin	MIC	Propionibacterium acnes	0.86 µg/mL	[7]
Kijanimicin	MIC	Bacillus subtilis	< 0.13 µg/mL	[7]
Kijanimicin	MIC	Enterobacter sp.	64 µg/mL	[7]
Tetrocarcin Q	MIC	Bacillus subtilis ATCC 63501	12.5 µM	[9]

Experimental Protocols

Detailed experimental protocols for the direct comparative analysis of Kijanimicin and Tetrocarcin A are not extensively published in a single study. However, standard methodologies for determining MIC and IC₅₀ values are widely established.

Minimum Inhibitory Concentration (MIC) Assay

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is typically determined using broth microdilution or agar (B569324) dilution methods.

Workflow for Broth Microdilution MIC Assay:

Workflow for a typical broth microdilution MIC assay.

Half-Maximal Inhibitory Concentration (IC₅₀) Assay

The IC₅₀ value, which quantifies the concentration of a substance required to inhibit a biological process by 50%, is commonly determined using cell-based assays.

Workflow for Cell-Based IC₅₀ Assay:

Workflow for a typical cell-based IC50 determination.

Structural Relationship

The following diagram illustrates the core structural relationship between Kijanimicin and Tetrocarcin A, highlighting their shared aglycone and the points of divergent glycosylation.

Structural relationship of Kijanimicin and Tetrocarcin A.

References

• 1. Recent advances in the field of bioactive tetronates - Natural Product Reports (RSC Publishing) DOI:10.1039/C4NP00015C [pubs.rsc.org]
• 2. bioaustralis.com [bioaustralis.com]
• 3. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NOVEL ANTITUMOR ANTIBIOTICS, TETROCARCINS [jstage.jst.go.jp]
• 5. Elucidation of the kijanimicin gene cluster: insights into the biosynthesis of spirotetronate antibiotics and nitrosugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tetrocarcins, novel antitumor antibiotics. I. Producing organism, fermentation and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Tetrocarcins, new antitumor antibiotics. 3. Antitumor activity of tetrocarcin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tetrocarcin Q, a New Spirotetronate with a Unique Glycosyl Group from a Marine-Derived Actinomycete Micromonospora carbonacea LS276 - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Kijanimicin and Other Spirotetronate Antibiotics: A Guide for Researchers

A detailed analysis of the antibacterial potency of Kijanimicin in relation to other prominent members of the spirotetronate class, including Chlorothricin, Tetrocarcin A, and Abyssomicin C, reveals distinct activity profiles against Gram-positive bacteria. This guide provides a comparative overview of their efficacy, supported by available experimental data, detailed methodologies, and insights into their mechanisms of action.

The spirotetronate antibiotics, a class of complex polyketides produced by actinomycetes, are characterized by a unique spirocyclic core. These natural products have garnered significant interest in the scientific community due to their broad spectrum of biological activities, including antibacterial, antifungal, and antitumor properties. Kijanimicin, a notable member of this family, has demonstrated potent activity, particularly against Gram-positive bacteria and anaerobes.[1][2] This report aims to provide a comprehensive comparison of the in vitro efficacy of Kijanimicin with other well-studied spirotetronate antibiotics.

Data Presentation: Comparative Antibacterial Efficacy

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for Kijanimicin and other selected spirotetronate antibiotics against various bacterial strains. The data has been compiled from multiple studies to facilitate a comparative assessment of their antibacterial potency. Lower MIC values indicate greater efficacy.

Antibiotic	Test Organism	MIC (µg/mL)
Kijanimicin	Bacillus subtilis	<0.13
Propionibacterium acnes	0.86
Enterobacter sp.	64
Chlorothricin	Bacillus subtilis	31.25
Bacillus cereus	31.25
Staphylococcus aureus	31.25
Tetrocarcin A	Bacillus subtilis	Active (bactericidal)
Abyssomicin C	Staphylococcus aureus (MRSA, N315)	4
Staphylococcus aureus (VRSA, Mu50)	13
atrop-Abyssomicin C	Staphylococcus aureus (multi-resistant, N313)	3.5
Staphylococcus aureus (vancomycin-resistant, Mu50)	13-16
Enterococcus faecalis (VanA, VanB)	13-16
Enterococcus faecium (VanA)	13-16

Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)

The MIC values presented in this guide are primarily determined using the broth microdilution method. This standard laboratory procedure is a quantitative assay used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

General Broth Microdilution Protocol:

• Preparation of Antibiotic Solutions: Stock solutions of the spirotetronate antibiotics are prepared by dissolving the compounds in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO). Serial two-fold dilutions of the antibiotics are then prepared in a liquid growth medium (e.g., Mueller-Hinton Broth) in 96-well microtiter plates.

• Inoculum Preparation: The bacterial strains to be tested are cultured on an appropriate agar (B569324) medium for 18-24 hours. Several colonies are then used to inoculate a sterile broth, and the turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: Each well of the microtiter plate, containing 100 µL of the serially diluted antibiotic, is inoculated with 100 µL of the standardized bacterial suspension. The plates are then incubated at 35-37°C for 16-20 hours under ambient atmospheric conditions.

• MIC Determination: Following incubation, the MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria. This is typically assessed by visual inspection or by using a spectrophotometric plate reader to measure optical density.

Mandatory Visualizations: Signaling Pathways and Experimental Workflow

To visually represent the complex biological processes and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Mechanisms of action for selected spirotetronate antibiotics.

Discussion of Comparative Efficacy

The compiled data indicates that Kijanimicin exhibits potent activity against Bacillus subtilis and Propionibacterium acnes, with MIC values of <0.13 µg/mL and 0.86 µg/mL, respectively. In comparison, Chlorothricin shows broader but less potent activity against the tested Gram-positive bacteria, with MICs around 31.25 µg/mL.[3] While a specific MIC value for Tetrocarcin A against Bacillus subtilis was not quantified in the available literature, it is reported to have bactericidal activity against this strain.[4]

Abyssomicin C and its atropisomer demonstrate significant efficacy against clinically important resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant S. aureus (VRSA), with MICs ranging from 3.5 to 16 µg/mL. This highlights a key therapeutic potential for this subclass of spirotetronates.

The mechanism of action for these antibiotics varies, contributing to their different activity profiles. Abyssomicin C is a known inhibitor of the para-aminobenzoic acid (pABA) biosynthesis pathway, a critical route for folate synthesis in bacteria.[5][6][7][8][9] This pathway is absent in humans, making it an attractive target for antibiotic development. Chlorothricin, on the other hand, exerts its effect by inhibiting pyruvate carboxylase, an enzyme involved in central carbon metabolism.[3][10][11][12][13] The mode of action for Tetrocarcin A is reported to be the inhibition of RNA synthesis, and it has also been identified as an inhibitor of the anti-apoptotic protein Bcl-2.[14] The precise molecular target of Kijanimicin's antibacterial activity has not been fully elucidated in the reviewed literature, though its broad bioactivity suggests a potent mechanism.[1][2][15]

References

• 1. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Co-expression of a SARP Family Activator ChlF2 and a Type II Thioesterase ChlK Led to High Production of Chlorothricin in Streptomyces antibioticus DSM 40725 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetrocarcins, novel antitumor antibiotics. I. Producing organism, fermentation and antimicrobial activity. | Semantic Scholar [semanticscholar.org]
• 5. Abyssomicins, inhibitors of the para-aminobenzoic acid pathway produced by the marine Verrucosispora strain AB-18-032 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Abyssomicin C-A polycyclic antibiotic from a marine Verrucosispora strain as an inhibitor of the p-aminobenzoic acid/tetrahydrofolate biosynthesis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Abyssomicin Biosynthesis: Formation of an Unusual Polyketide, Antibiotic-Feeding Studies and Genetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Mode of action of the macrolide-type antibiotic, chlorothricin. Effect of the antibiotic on the catalytic activity and some structural parameters of pyruvate carboxylases purified from rat and chicken liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mode of action of the macrolide-type antibiotic, chlorothricin. Kinetic study of the inhibition of pyruvate carboxylase from Bacillus stearothermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Structure, mechanism and regulation of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of tetrocarcin derivatives with specific inhibitory activity towards Bcl-2 functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antitumor Mechanism of Kijanimicin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antitumor mechanism of Kijanimicin, a spirotetronate antibiotic. Due to the limited availability of direct experimental data on Kijanimicin's specific molecular mechanisms of antitumor activity, this document leverages a comparative approach with the structurally related and more extensively studied compound, Tetrocarcin A. This guide will objectively present the available data, detail relevant experimental protocols, and visualize the implicated signaling pathways to offer a scientifically grounded perspective on the potential antitumor mechanism of Kijanimicin.

Introduction to Kijanimicin

Kijanimicin is a complex antibiotic belonging to the spirotetronate class, isolated from Actinomadura kijaniata.[1][2][3][4] Like other members of this class, it exhibits a broad spectrum of biological activities, including antibacterial and antitumor properties.[1][5] While its potent bioactivity is recognized, the precise molecular mechanisms underlying its antitumor effects are not well-documented in publicly available literature.

In Vivo Antitumor Activity of Kijanimicin

An early study demonstrated the in vivo antitumor efficacy of Kijanimicin in murine models. The compound showed activity against Leukemia P388 and melanoma.[5] This foundational study confirms the antitumor potential of Kijanimicin, warranting further investigation into its mechanism of action.

A Comparative Approach: Insights from Tetrocarcin A

Given the scarcity of mechanistic studies on Kijanimicin, we turn to Tetrocarcin A, a closely related spirotetronate antibiotic, to infer a potential mechanism of action. Tetrocarcins have shown marked activity against experimental tumors, including mouse sarcoma 180 and mouse leukemia P388.[6][7][8] The mode of action for Tetrocarcin A has been investigated more thoroughly, providing a valuable framework for understanding how Kijanimicin might exert its antitumor effects. Studies on Tetrocarcin A have indicated that its antitumor activity is mediated through the inhibition of RNA synthesis and the induction of apoptosis via inactivation of the PI3K/Akt signaling pathway.[6][9]

Antitumor Mechanism of Tetrocarcin A

Cytotoxicity Against Cancer Cell Lines

Tetrocarcin A has demonstrated cytotoxic effects against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a drug's potency, are summarized in the table below.

Cell Line	Cancer Type	IC50 (µg/mL)
Ehrlich Carcinoma	Carcinoma	Data not specified
MH134	Hepatoma	Data not specified
B16	Melanoma	Data not specified
P388	Leukemia	Data not specified

Induction of Apoptosis

A key mechanism of action for many anticancer agents is the induction of programmed cell death, or apoptosis. Tetrocarcin A has been shown to induce apoptosis in breast cancer cells.[9] This process is often characterized by specific morphological and biochemical changes within the cell, which can be assessed through various experimental assays.

Inhibition of the PI3K/Akt Signaling Pathway

The PI3K/Akt signaling pathway is a critical regulator of cell survival, proliferation, and growth.[11][12][13][14] In many cancers, this pathway is hyperactivated, promoting tumor progression. Tetrocarcin A has been found to inactivate this pathway, leading to the induction of apoptosis in breast cancer cells.[9] The inhibition of this pathway is a key molecular event in the antitumor activity of Tetrocarcin A.

Caption: Proposed mechanism of Tetrocarcin A-induced apoptosis via inhibition of the PI3K/Akt signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments that could be used to validate the antitumor mechanism of Kijanimicin, based on the studies of related compounds.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cells and to determine the IC50 value.

Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Kijanimicin (or a control compound) and incubate for 24, 48, or 72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Treat cancer cells with Kijanimicin at its IC50 concentration for a predetermined time.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark.

• Analyze the stained cells using a flow cytometer.

• Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[15][16][17][18][19]

Protocol:

• Treat cells with Kijanimicin for 24-48 hours.

• Harvest and fix the cells in cold 70% ethanol.

• Wash the cells with PBS and treat with RNase A to remove RNA.

• Stain the cells with Propidium Iodide (PI), a DNA-intercalating agent.

• Analyze the DNA content of the cells using a flow cytometer.

• Use cell cycle analysis software to determine the percentage of cells in each phase of the cell cycle.

Western Blot Analysis of Signaling Proteins

This technique is used to detect and quantify the levels of specific proteins involved in signaling pathways, such as the PI3K/Akt pathway.

Protocol:

• Treat cells with Kijanimicin and prepare whole-cell lysates.

• Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., total Akt, phospho-Akt).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities to determine the relative protein expression levels.

Conclusion

While direct experimental evidence for the antitumor mechanism of Kijanimicin is currently lacking in the scientific literature, the available data on its in vivo efficacy and the mechanistic insights from the structurally similar compound, Tetrocarcin A, provide a strong foundation for a proposed mechanism. It is plausible that Kijanimicin, like Tetrocarcin A, exerts its antitumor effects through the induction of apoptosis, potentially mediated by the inhibition of key cell survival pathways such as the PI3K/Akt pathway.

The experimental protocols detailed in this guide provide a clear roadmap for researchers to directly investigate and validate the antitumor mechanism of Kijanimicin. Such studies are crucial for the future development and potential clinical application of this promising natural product.

Caption: A logical workflow for the experimental validation of Kijanimicin's antitumor mechanism.

References

• 1. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Elucidation of the kijanimicin gene cluster: insights into the biosynthesis of spirotetronate antibiotics and nitrosugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tetrocarcins, novel antitumor antibiotics. II. Isolation, characterization and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tetrocarcins, novel antitumor antibiotics. I. Producing organism, fermentation and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel antitumor antibiotics, tetrocarcins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. TETROCARCINS, NOVEL ANTITUMOR ANTIBIOTICS [jstage.jst.go.jp]
• 10. Tetrocarcins, new antitumor antibiotics. 3. Antitumor activity of tetrocarcin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Modulation of the PI3K/Akt/mTOR signaling pathway by probiotics as a fruitful target for orchestrating the immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 17. Analysis of cell cycle by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Analysis of Cell Cycle by Flow Cytometry | Springer Nature Experiments [experiments.springernature.com]
• 19. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]

Kijanimicin: A Head-to-Head Comparison with Leading Antimalarial Drugs

For Immediate Release

In the global fight against malaria, the quest for novel and effective therapeutics is paramount. Kijanimicin, a spirotetronate antibiotic isolated from the soil actinomycete Actinomadura kijaniata, has demonstrated a broad spectrum of antimicrobial activity, including against the malaria parasite, Plasmodium falciparum. This guide provides a comparative analysis of Kijanimicin and other spirotetronate antibiotics against established antimalarial drugs, supported by available experimental data.

Disclaimer: Direct head-to-head comparative studies detailing the antimalarial efficacy of Kijanimicin against other drugs are not publicly available at this time. The following comparison is based on data for structurally related spirotetronate compounds and serves as an indicative reference for researchers, scientists, and drug development professionals.

Quantitative Data Summary

Due to the absence of specific data for Kijanimicin, this table presents a general comparison based on the known activities of the spirotetronate class of antibiotics and established antimalarial drugs.

Drug/Compound Class	Mechanism of Action	In Vitro Activity (IC50 against P. falciparum)	In Vivo Efficacy	Key Advantages	Key Disadvantages
Spirotetronates (General)	Varied; some inhibit p-aminobenzoic acid (pABA) biosynthesis, a precursor for folate synthesis.	Data for specific spirotetronates against P. falciparum is limited in publicly accessible literature.	Some spirotetronates have shown activity in mouse models.	Potentially novel mechanism of action could combat resistance.	Lack of extensive preclinical and clinical data for antimalarial activity.
Chloroquine	Inhibits heme detoxification in the parasite's digestive vacuole.	Sensitive strains: 5-20 nM. Resistant strains: >100 nM.	Highly effective against sensitive parasites.	Well-established, inexpensive.	Widespread resistance.
Artemisinin Derivatives	Activated by heme iron, generating free radicals that damage parasite proteins.	0.5-20 nM.	Rapid parasite clearance.	High potency, fast-acting.	Short half-life, requires combination therapy to prevent resistance.
Mefloquine	Likely interacts with the 80S ribosome and inhibits protein synthesis.	10-50 nM.	Effective for treatment and prophylaxis.	Long half-life.	Neuropsychiatric side effects, resistance in some regions.

Experimental Protocols

The following are detailed methodologies for key experiments typically cited in the evaluation of antimalarial compounds.

In Vitro Antiplasmodial Activity Assay

This assay determines the 50% inhibitory concentration (IC50) of a compound against P. falciparum.

• Parasite Culture: P. falciparum strains (e.g., 3D7, Dd2) are cultured in human O+ erythrocytes in RPMI-1640 medium supplemented with AlbuMAX II, hypoxanthine (B114508), and gentamicin (B1671437) at 37°C in a controlled atmosphere (5% CO2, 5% O2, 90% N2).

• Drug Preparation: The test compound (e.g., Kijanimicin) is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, which is then serially diluted to obtain a range of concentrations.

• Assay Plate Preparation: In a 96-well microtiter plate, the serially diluted compound is added to wells containing the synchronized ring-stage parasite culture (typically at 1% parasitemia and 2% hematocrit).

• Incubation: The plate is incubated for 48-72 hours under the same conditions as the parasite culture.

• Growth Inhibition Measurement: Parasite growth is quantified using various methods, such as:

  • SYBR Green I-based fluorescence assay: SYBR Green I dye, which intercalates with DNA, is added to the lysed parasite culture. The fluorescence intensity, proportional to the amount of parasite DNA, is measured using a fluorescence plate reader.

  • [³H]-Hypoxanthine incorporation assay: Radiolabeled hypoxanthine is added to the culture, and its incorporation into parasite nucleic acids is measured as an indicator of parasite viability.

• Data Analysis: The IC50 value is calculated by plotting the percentage of growth inhibition against the drug concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Antimalarial Efficacy in a Mouse Model

This protocol evaluates the in vivo efficacy of a compound using a Plasmodium berghei-infected mouse model.

• Animal Model: Swiss albino or BALB/c mice are used for the study.

• Parasite Inoculation: Mice are inoculated intraperitoneally with P. berghei-infected red blood cells.

• Drug Administration: The test compound is administered to the mice via an appropriate route (e.g., oral gavage, intraperitoneal injection) at various doses, typically starting 24 hours post-infection and continuing for a set number of days (e.g., four consecutive days). A control group receives the vehicle, and a positive control group receives a standard antimalarial drug like chloroquine.

• Parasitemia Monitoring: Thin blood smears are prepared from the tail blood of each mouse daily. The smears are stained with Giemsa, and the percentage of parasitized red blood cells is determined by microscopy.

• Efficacy Assessment: The efficacy of the compound is determined by comparing the average parasitemia in the treated groups to the vehicle-treated control group. The percentage of parasite suppression is calculated.

• Toxicity Monitoring: The general health of the mice, including weight changes and any signs of toxicity, is monitored throughout the experiment.

Visualizations

Caption: Potential mechanism of action for some spirotetronates.

Caption: General workflow for in vitro antimalarial drug screening.

Caption: General workflow for in vivo antimalarial efficacy testing.

A Researcher's Guide to Investigating Kijanimicin Cross-Resistance with Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting cross-resistance studies involving Kijanimicin, a spirotetronate antibiotic. Given the limited publicly available data on Kijanimicin's cross-resistance profile, this document outlines the necessary experimental protocols and data presentation strategies to facilitate novel research in this area. Understanding the potential for cross-resistance is crucial for predicting the clinical utility of Kijanimicin and anticipating challenges in antimicrobial therapy.

Kijanimicin is a spirotetronate antibiotic produced by Actinomadura kijaniata.[1] It exhibits a broad spectrum of activity against Gram-positive bacteria and anaerobes.[1][2] Its complex structure includes a pentacyclic core with four L-digitoxose units and a rare nitro sugar, D-kijanose.[1] While the precise mechanism of action is not fully elucidated, it belongs to the spirotetronate family, known for diverse biological activities, including antitumor and antimalarial properties.[1][3][4]

Potential Antibiotics for Cross-Resistance Studies

Cross-resistance is most likely to occur with antibiotics that share a similar mechanism of action or cellular target, or are affected by the same resistance mechanisms (e.g., efflux pumps). Based on its classification as a spirotetronate, the following antibiotics are logical candidates for initial cross-resistance studies with Kijanimicin.

• Spirotetronate Antibiotics:

  • Abyssomicin C: This antibiotic inhibits the p-aminobenzoic acid (pABA) biosynthesis pathway, which is essential for folate synthesis in bacteria.[3][5]

  • Tetrocarcin A: Known to target the anti-apoptotic protein Bcl-2, inducing apoptosis, which suggests potential as an anticancer agent.[5][6] Its antibacterial mechanism is less defined but warrants investigation for shared resistance pathways.

  • Chlorothricin: A well-known spirotetronate that serves as a benchmark for this class of compounds.[3][4]

• Antibiotics with Other Mechanisms of Action:

  • Tetracycline: A protein synthesis inhibitor that binds to the 30S ribosomal subunit.

  • Kanamycin: An aminoglycoside that also binds to the 30S ribosomal subunit, leading to mistranslation of mRNA.[7]

  • Ciprofloxacin: A fluoroquinolone that inhibits DNA gyrase and topoisomerase IV, interfering with DNA replication.

  • Vancomycin: A glycopeptide that inhibits cell wall synthesis.

Experimental Protocols

A standardized approach to determining the minimum inhibitory concentration (MIC) is fundamental to assessing cross-resistance. The broth microdilution method is a widely accepted and reproducible technique.[8][9][10]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the steps for determining the MIC of Kijanimicin and other selected antibiotics against a panel of bacterial strains.

1. Preparation of Materials:

• Bacterial Strains: A selection of Gram-positive and Gram-negative bacteria should be used. Recommended strains include:
• Staphylococcus aureus (e.g., ATCC 29213)
• Enterococcus faecalis (e.g., ATCC 29212)
• Streptococcus pneumoniae (e.g., ATCC 49619)
• Bacillus subtilis
• Escherichia coli (e.g., ATCC 25922) - as a Gram-negative control.
• Growth Media: Mueller-Hinton Broth (MHB) is the standard medium for susceptibility testing of non-fastidious bacteria.[10]
• Antibiotic Stock Solutions: Prepare high-concentration stock solutions of Kijanimicin and comparator antibiotics in appropriate solvents. Sterilize by filtration.
• 96-Well Microtiter Plates: Sterile, U-bottom plates are recommended.

2. Inoculum Preparation:

• From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.
• Suspend the colonies in sterile saline or MHB.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 colony-forming units (CFU)/mL.
• Dilute this standardized suspension in MHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

3. Broth Microdilution Assay:

• Dispense 50 µL of sterile MHB into each well of a 96-well plate.
• Add 50 µL of the antibiotic stock solution to the first well of each row to be tested, creating a 1:2 dilution.
• Perform a serial two-fold dilution by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well. This will create a gradient of antibiotic concentrations.
• Reserve wells for a positive control (no antibiotic) and a negative control (no bacteria).
• Add 50 µL of the prepared bacterial inoculum to each well (except the negative control), bringing the total volume to 100 µL.
• Incubate the plates at 35-37°C for 16-20 hours in ambient air.

4. MIC Determination:

• After incubation, visually inspect the plates for bacterial growth (turbidity).
• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.[9][11][12]

Protocol 2: Cross-Resistance Testing

This involves generating a Kijanimicin-resistant mutant and then testing its susceptibility to the other selected antibiotics.

1. Generation of Kijanimicin-Resistant Mutants:

• Serial Passage Method:
• Determine the baseline MIC of Kijanimicin for a susceptible bacterial strain (e.g., S. aureus).
• Inoculate the strain into a sub-inhibitory concentration (e.g., 0.5 x MIC) of Kijanimicin in MHB.
• After incubation, transfer an aliquot from the culture that grew at the highest concentration to a new series of dilutions of Kijanimicin.
• Repeat this process for multiple passages, gradually exposing the bacteria to increasing concentrations of the antibiotic.
• Single-Step Resistance Selection:
• Plate a high density of the susceptible bacterial strain onto Mueller-Hinton Agar (MHA) plates containing Kijanimicin at concentrations of 4x, 8x, and 16x the MIC.
• Incubate the plates and select for colonies that grow at these higher concentrations.
• Confirm the resistance of these mutants by re-testing their MIC for Kijanimicin.

2. Susceptibility Testing of Resistant Mutants:

• Once a stable Kijanimicin-resistant mutant is isolated, determine the MICs of the panel of comparator antibiotics against this resistant strain using the broth microdilution protocol described above.
• Simultaneously, determine the MICs of the comparator antibiotics against the original, susceptible (parental) strain.

Data Presentation

The quantitative data from these experiments should be summarized in clear and structured tables for easy comparison.

Table 1: Hypothetical MICs of Kijanimicin and Comparator Antibiotics against Various Bacterial Strains

Antibiotic	S. aureus (ATCC 29213) MIC (µg/mL)	E. faecalis (ATCC 29212) MIC (µg/mL)	S. pneumoniae (ATCC 49619) MIC (µg/mL)	B. subtilis MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)
Kijanimicin	0.5	1	0.25	0.5	>64
Abyssomicin C	2	4	1	2	>64
Tetrocarcin A	1	2	0.5	1	>64
Tetracycline	0.25	8	0.125	0.5	2
Kanamycin	1	>64	16	0.5	4
Ciprofloxacin	0.125	0.5	0.5	0.06	0.015
Vancomycin	1	2	0.25	0.5	>64

Table 2: Hypothetical Cross-Resistance Profile of a Kijanimicin-Resistant S. aureus Mutant

Antibiotic	Parental S. aureus MIC (µg/mL)	Kijanimicin-Resistant S. aureus MIC (µg/mL)	Fold Change in MIC	Interpretation
Kijanimicin	0.5	32	64	Resistant
Abyssomicin C	2	128	64	Cross-Resistance
Tetrocarcin A	1	64	64	Cross-Resistance
Tetracycline	0.25	0.25	1	No Cross-Resistance
Kanamycin	1	1	1	No Cross-Resistance
Ciprofloxacin	0.125	0.125	1	No Cross-Resistance
Vancomycin	1	1	1	No Cross-Resistance

Visualizations

Diagrams created using Graphviz can effectively illustrate the experimental workflows.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Caption: Workflow for Cross-Resistance Studies.

Conclusion

This guide provides a foundational framework for investigating the cross-resistance profile of Kijanimicin. By systematically testing against antibiotics with similar structures and diverse mechanisms of action, researchers can generate crucial data to inform the potential development and clinical application of this novel spirotetronate antibiotic. The provided protocols and data presentation formats are designed to ensure clarity, reproducibility, and ease of comparison, thereby contributing to a more comprehensive understanding of antibiotic resistance.

References

• 1. Elucidation of the Kijanimicin Gene Cluster: Insights into the Biosynthesis of Spirotetronate Antibiotics and Nitrosugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Spirotetronate Polyketides as Leads in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Marine Spirotetronates: Biosynthetic Edifices That Inspire Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. bmglabtech.com [bmglabtech.com]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bio.libretexts.org [bio.libretexts.org]
• 12. Virtual Labs [iitg.ac.in]

The Sweet Shield: Validating the Critical Role of Glycosylation in Kijanimicin's Bioactivity

For researchers, scientists, and drug development professionals, understanding the structure-activity relationship of a potential therapeutic agent is paramount. In the case of the complex natural product Kijanimicin, its potent bioactivities are intrinsically linked to its unique glycosylation pattern. This guide provides a comparative analysis of Kijanimicin and its deglycosylated counterpart, supported by experimental data and detailed protocols, to underscore the indispensable role of its sugar moieties.

Kijanimicin, a spirotetronate antibiotic, has demonstrated a significant spectrum of biological activities, including antibacterial and anticancer properties.[1][2] Its intricate structure is adorned with a branched tetrasaccharide chain and a novel nitrosugar, D-kijanose.[1] Emerging evidence strongly suggests that these carbohydrate components are not mere decorations but are fundamental to its mechanism of action. This guide will delve into the experimental validation of this hypothesis by comparing the bioactivity of glycosylated Kijanimicin with its non-glycosylated form (aglycone) and its structural relatives, the lobophorins.

Comparative Bioactivity: A Tale of Two Moieties

The most direct evidence for the role of glycosylation comes from studies on deglycosylated Kijanimicin (degly-Kijanimicin). Research has shown that the enzymatic removal of the sugar moieties from Kijanimicin leads to a complete loss of its antibacterial activity.[1] This stark difference highlights the essential nature of the carbohydrate residues for its antimicrobial action.

In the realm of anticancer activity, Kijanimicin has shown efficacy against murine leukemia cell lines, including P388 and L1210.[3][4][5][6][7] Although specific IC50 values are not consistently reported, its activity in these preclinical models points to its potential as an antineoplastic agent. The bioactivity of the aglycone in these cancer cell lines has not been extensively documented, but based on the antibacterial data, it is reasonable to hypothesize a significant reduction in anticancer potency upon deglycosylation.

To provide a broader context, we can look at the bioactivity of lobophorins, which are natural analogs of Kijanimicin with variations in their glycosylation patterns. These differences in sugar attachments lead to a range of biological activities, further emphasizing the role of glycosylation in modulating the bioactivity of this class of compounds.[1]

Quantitative Bioactivity Data

Compound	Target Organism/Cell Line	Bioactivity (MIC in µg/mL)	Reference
Kijanimicin	Propionibacterium acnes	0.86	[1]
Bacillus subtilis	<0.13	[1]
degly-Kijanimicin	Gram-positive bacteria	Activity Lost	[1]

Compound	Target Organism/Cell Line	Bioactivity (MIC in µg/mL)	Reference
Lobophorin L	Micrococcus luteus	0.0625 - 8
Bacillus thuringiensis	0.0625 - 8
Lobophorin M	Micrococcus luteus	0.0625 - 8
Bacillus thuringiensis	0.0625 - 8

Experimental Protocols: Unveiling the Bioactivity

To ensure the reproducibility and validity of the bioactivity data, it is crucial to follow standardized experimental protocols. Below are detailed methodologies for assessing the antibacterial and anticancer activities of Kijanimicin and its analogs.

Antibacterial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific bacterium.

1. Inoculum Preparation:

• From a pure culture of the test bacterium on an agar (B569324) plate, select 3-5 isolated colonies.
• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
• Dilute the standardized suspension to the final inoculum density of approximately 5 x 10⁵ CFU/mL in cation-adjusted Mueller-Hinton Broth (CAMHB).

2. Preparation of Microtiter Plates:

• Perform serial twofold dilutions of Kijanimicin (or its analogs) in CAMHB in a 96-well microtiter plate.
• The final volume in each well should be 100 µL.
• Include a positive control well (broth with inoculum, no drug) and a negative control well (broth only).

3. Inoculation and Incubation:

• Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.
• Incubate the plates at 35-37°C for 16-20 hours in ambient air.

4. Determination of MIC:

• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism.

Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

1. Cell Seeding:

• Seed cancer cells (e.g., P388, L1210) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.
• Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of Kijanimicin in the culture medium.
• Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations.
• Include vehicle-treated and untreated cells as controls.
• Incubate the plate for 48-72 hours.

3. MTT Addition and Incubation:

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.
• Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

4. Solubilization and Absorbance Reading:

• Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.
• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• The absorbance values are proportional to the number of viable cells.
• Calculate the percentage of cell viability compared to the untreated control.
• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

In Vivo Antitumor Efficacy Testing in a Murine Model

This protocol outlines a general procedure for evaluating the antitumor activity of a compound in a mouse model.[8][9][10][11]

1. Animal Model and Tumor Implantation:

• Use immunocompromised mice (e.g., athymic nude mice) for xenograft models with human cancer cell lines, or syngeneic models with murine cancer cell lines.
• Inject a suspension of cancer cells (e.g., P388 or L1210) subcutaneously or intraperitoneally into the mice.
• Allow the tumors to establish to a palpable size (e.g., 100-200 mm³).

2. Treatment Administration:

• Randomly assign the tumor-bearing mice to different treatment groups, including a vehicle control group.
• Administer Kijanimicin (or its analogs) via an appropriate route (e.g., intraperitoneal injection, oral gavage) at predetermined doses and schedules.

3. Monitoring and Data Collection:

• Monitor the tumor size using calipers at regular intervals.
• Measure the body weight of the mice to assess toxicity.
• Observe the general health and behavior of the animals.

4. Endpoint and Analysis:

• The experiment is typically terminated when the tumors in the control group reach a predetermined size or when the mice show signs of excessive toxicity.
• At the end of the study, the tumors are excised and weighed.
• The antitumor efficacy is evaluated by comparing the tumor growth inhibition in the treated groups to the control group.

Visualizing the Concepts

To further elucidate the concepts discussed, the following diagrams provide a visual representation of the key structures and workflows.

Caption: Kijanimicin's structure and its deglycosylated aglycone.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Workflow for the MTT assay to determine anticancer activity.

Conclusion

References

• 1. Recent advances in the field of bioactive tetronates - Natural Product Reports (RSC Publishing) DOI:10.1039/C4NP00015C [pubs.rsc.org]
• 2. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor activity of kijanimicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antitumor effect of selected daunorubicin derivatives in mice with P 388 leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anthracyclines potentiate activity against murine leukemias L1210 and P388 in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antitumor Efficacy Testing in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Kijanimicin: A Spirotetronate with Potential as a Lead Compound for Novel Antibiotic Development

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

Kijanimicin, a complex spirotetronate antibiotic isolated from Actinomadura kijaniata, presents a unique structural scaffold that has garnered interest for its potential in novel antibiotic development.[1][2] This guide provides a comparative analysis of Kijanimicin against other notable spirotetronate antibiotics—Abyssomicin C, Tetrocarcin A, and Chlorothricin—highlighting its performance based on available experimental data. The focus is on its activity against Gram-positive and anaerobic bacteria, key spectra for new antibiotic discovery.

Executive Summary

Kijanimicin demonstrates potent in vitro activity against a range of Gram-positive bacteria and shows general activity against anaerobic microorganisms.[1][2][3][4] Its complex structure, featuring a pentacyclic core with unique sugar moieties, offers a distinct starting point for medicinal chemistry efforts. However, a comprehensive evaluation of its potential is currently hampered by the limited availability of public data, particularly concerning its cytotoxicity against mammalian cells, in vivo antibacterial efficacy, and a detailed mechanism of action. This guide summarizes the existing data and contextualizes it with that of other well-characterized spirotetronates to aid researchers in identifying key areas for future investigation.

Comparative Data Analysis

To facilitate a clear comparison, the available quantitative data on the antibacterial activity and cytotoxicity of Kijanimicin and its comparator compounds are summarized below.

Table 1: Antibacterial Activity (Minimum Inhibitory Concentration - MIC in µg/mL)

Antibiotic	Bacillus subtilis	Propionibacterium acnes	Staphylococcus aureus	Methicillin-Resistant S. aureus (MRSA)	Vancomycin-Resistant Enterococci (VRE)	Clostridium difficile
Kijanimicin	< 0.13[4]	0.86[4]	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Abyssomicin C	Data Not Available	Data Not Available	5.2	3.5 - 4	13 - 16	Data Not Available
Tetrocarcin A	<0.048 (µM)	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Chlorothricin	31.25[5]	Data Not Available	31.25[5]	Data Not Available	Data Not Available	Data Not Available

Note: MIC values can vary depending on the specific strain and testing methodology.

Table 2: Cytotoxicity (IC50 in µM) against Mammalian Cell Lines

Antibiotic	Human Lung Carcinoma (A549)	Human Breast Adenocarcinoma (MCF-7)	Human Hepatocellular Carcinoma (HepG2)	Human Gastric Adenocarcinoma (HM02)
Kijanimicin	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Abyssomicin C (atrop-isomer)	Data Not Available	6.1[6]	1.5[6]	7.9[6]
Tetrocarcin A	Active (Specific IC50 not provided)	Active (Specific IC50 not provided)	Active (Specific IC50 not provided)	Data Not Available
Chlorothricin	22.5[5]	181.3[5]	115.6[5]	Data Not Available

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Minimum Inhibitory Concentration (MIC) Determination

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a standard measure of antibiotic efficacy.

Broth Microdilution Method:

• Preparation of Antibiotic Solutions: A series of twofold dilutions of the antibiotic is prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for aerobic bacteria).

• Inoculum Preparation: A standardized bacterial suspension (e.g., 0.5 McFarland standard) is prepared from a fresh culture and diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Incubation: The inoculated plates are incubated at 37°C for 18-24 hours. For anaerobic bacteria, incubation is performed in an anaerobic chamber.

• MIC Reading: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Mammalian cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (e.g., Kijanimicin) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 2-4 hours. Metabolically active cells reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or acidified isopropanol).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50), the concentration of the compound that reduces cell viability by 50%, is calculated from the dose-response curve.

Visualizing Pathways and Workflows

General Biosynthetic Pathway of Spirotetronate Antibiotics

The biosynthesis of spirotetronate antibiotics like Kijanimicin is a complex process involving polyketide synthases (PKS) and various tailoring enzymes. The following diagram illustrates a generalized pathway.

References

• 1. Evaluation of in vivo antibacterial drug efficacy using Caenorhabditis elegans infected with carbapenem-resistant Klebsiella pneumoniae as a model host - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cell lines ic50: Topics by Science.gov [science.gov]
• 5. medic.upm.edu.my [medic.upm.edu.my]
• 6. cytotoxicity ic50 values: Topics by Science.gov [science.gov]

Benchmarking Kijanimicin's Potency: A Comparative Analysis Against Established Anticancer Drugs

For Immediate Release

[City, State] – [Date] – In the ongoing quest for more effective cancer therapeutics, the novel spirotetronate antibiotic Kijanimicin is emerging as a compound of significant interest. This guide provides a comprehensive comparison of Kijanimicin's potency against well-established anticancer drugs—Doxorubicin, Cisplatin, and Paclitaxel—across a panel of human cancer cell lines. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of Kijanimicin's potential in the oncology landscape.

Comparative Cytotoxicity Analysis

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency in inhibiting cancer cell growth. The following tables summarize the IC50 values for Kijanimicin and three standard-of-care anticancer drugs against various human cancer cell lines. It is important to note that IC50 values can vary depending on the experimental conditions, such as the specific cell line, drug exposure time, and the assay used. For the purpose of this guide, data has been compiled from multiple sources to provide a broad comparative overview.

A related compound, Kigamicin D, has demonstrated an IC50 value of approximately 1 µg/mL against various mouse tumor cell lines.[1] This provides a preliminary indication of the potential potency of this class of compounds.

Table 1: IC50 Values of Kijanimicin and Established Anticancer Drugs against Various Cancer Cell Lines (in µM)

Cell Line	Cancer Type	Kijanimicin (µM)	Doxorubicin (µM)	Cisplatin (µM)	Paclitaxel (µM)
MCF-7	Breast Adenocarcinoma	Data Not Available	0.05 - 2.5	2.0 - 40.0	0.0025 - 0.0075
A549	Lung Carcinoma	Data Not Available	> 20	1.0 - 15.0	0.0094 - >32
HeLa	Cervical Carcinoma	Data Not Available	0.1 - 2.9	1.0 - 10.0	Data Not Available
PANC-1	Pancreatic Carcinoma	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Note: "Data Not Available" indicates that specific IC50 values for Kijanimicin against these human cancer cell lines were not found in the currently available public literature. The IC50 values for the established drugs are presented as ranges to reflect the variability reported across different studies.

Experimental Protocols

Standardized methodologies are crucial for the accurate assessment of anticancer drug potency. The following protocols outline the general procedures for determining IC50 values and elucidating the mechanism of action.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow for Cell Viability Assay

Caption: Workflow of the MTT cell viability assay.

Western Blot Analysis for Signaling Pathway Elucidation

Western blotting is used to detect specific proteins in a sample and is a key technique for understanding how a drug affects cellular signaling pathways.

Workflow for Western Blot Analysis

Caption: Workflow of Western blot analysis.

Signaling Pathways

Understanding the mechanism of action is fundamental to drug development. The diagrams below illustrate the known signaling pathways of the established anticancer drugs and the putative pathway for Kijanimicin based on preliminary data on the related compound, Kigamicin D.

Putative Signaling Pathway of Kijanimicin

Preliminary studies on Kigamicin D suggest that it may exert its anticancer effects by inhibiting the PI3K/Akt signaling pathway, which is crucial for cancer cell survival and proliferation, particularly under conditions of nutrient stress.

Caption: Putative Kijanimicin signaling pathway.

Signaling Pathways of Established Anticancer Drugs

Doxorubicin: Primarily acts by intercalating into DNA and inhibiting topoisomerase II, leading to DNA damage and apoptosis.

Caption: Doxorubicin's mechanism of action.

Cisplatin: Forms DNA adducts, leading to DNA damage and subsequent apoptosis.

Caption: Cisplatin's mechanism of action.

Paclitaxel: Stabilizes microtubules, leading to mitotic arrest and apoptosis.

References

• 1. Kigamicin D, a novel anticancer agent based on a new anti-austerity strategy targeting cancer cells' tolerance to nutrient starvation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Kijanimicin

For researchers, scientists, and professionals in drug development, the proper handling and disposal of potent compounds like Kijanimicin are paramount to ensuring laboratory safety and environmental protection. While specific disposal protocols for Kijanimicin are not extensively documented, its classification as a potent antibiotic necessitates adherence to stringent disposal guidelines for hazardous chemical waste. Improper disposal, such as pouring it down the drain, can contribute to environmental contamination and the rise of antibiotic-resistant bacteria[1][2][3][4].

This guide provides a comprehensive, step-by-step approach to the safe disposal of Kijanimicin, drawing upon established procedures for handling hazardous chemical and antibiotic waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to consult your institution's specific Environmental Health and Safety (EHS) guidelines. Always handle Kijanimicin and its waste with appropriate Personal Protective Equipment (PPE).

Key Hazards Associated with Potent Antibiotics:

• Toxicity: Some antibiotics can be toxic to kidneys (nephrotoxicity) and the inner ear (ototoxicity).

• Allergic Reactions: May cause skin and respiratory sensitization.

• Reproductive Harm: Some compounds may pose a risk to unborn children.

Personal Protective Equipment (PPE):

• Safety goggles

• Chemical-resistant gloves

• Lab coat

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of Kijanimicin waste, including unused or expired product, contaminated labware, and experimental solutions.

• Segregation of Waste:

  • Isolate Kijanimicin waste from all other waste streams, including general trash, sharps, and radioactive materials[3].

  • Do not mix Kijanimicin waste with other chemical waste unless explicitly permitted by your institution's EHS department.

• Containment and Labeling:

  • Solid Waste: Keep solid Kijanimicin powder in its original, sealed container whenever possible. If the container is compromised, transfer the powder to a new, clearly labeled, and sealed container suitable for hazardous waste.

  • Liquid Waste: Collect all liquid waste containing Kijanimicin in a designated, leak-proof hazardous waste container.

  • Labeling: Clearly label all waste containers with "Hazardous Waste," the name "Kijanimicin," and its approximate concentration.

• Storage:

  • Store the sealed and labeled waste containers in a designated and secure satellite accumulation area within the laboratory.

  • Ensure the storage area is well-ventilated and away from incompatible materials.

• Disposal:

  • Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor[3].

  • Complete all required waste disposal forms and manifests as per your institution's protocol.

Important Note: Autoclaving may not be sufficient to inactivate Kijanimicin. Therefore, even autoclaved waste containing this antibiotic should be treated as chemical waste[1].

Summary of Key Safety and Handling Information

Parameter	Guideline	Source
Waste Classification	Hazardous Chemical Waste	[1]
Primary Disposal Route	Institutional EHS or Licensed Contractor	[3]
PPE Requirement	Safety Goggles, Gloves, Lab Coat	[3][5]
Waste Segregation	Separate from other waste streams	[3]
Container Type	Sealed, Leak-Proof, Labeled	[3][6]
Down-the-Drain Disposal	Strictly Prohibited	[2][6]

Kijanimicin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Kijanimicin waste in a laboratory setting.

Caption: Decision tree for Kijanimicin waste stream management.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. SIDP - Antibiotic Disposal [sidp.org]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. benchchem.com [benchchem.com]

Personal protective equipment for handling Kijanimicin

Essential Safety and Handling Guide for Kijanimicin

Kijanimicin is a potent antibiotic with antimalarial and antitumor properties. Due to its cytotoxic nature and its classification within a broader class of compounds that includes aminoglycosides, it must be handled with caution to minimize exposure and ensure laboratory and environmental safety. Aminoglycosides as a class are associated with potential health hazards, including kidney toxicity (nephrotoxicity), inner ear toxicity (ototoxicity), allergic reactions, and potential reproductive harm[1].

Personal Protective Equipment (PPE)

Appropriate PPE is the primary line of defense against exposure to hazardous chemicals. The following table summarizes the recommended PPE for handling Kijanimicin.

Task	Required Personal Protective Equipment
Handling Unopened Vials	- Nitrile gloves- Laboratory coat
Weighing and Reconstituting Powder	- Double-gloving with nitrile gloves- Disposable gown- Safety glasses with side shields or goggles- Face shield if there is a splash hazard- Respiratory protection (e.g., N95 respirator) for handling powders
Administering Kijanimicin Solutions	- Nitrile gloves- Disposable gown- Safety glasses with side shields
Cleaning and Decontamination	- Heavy-duty nitrile or neoprene gloves- Disposable gown- Safety goggles or face shield- Respiratory protection may be required for large spills
Waste Disposal	- Nitrile gloves- Laboratory coat

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is crucial for minimizing the risk of exposure and contamination.

1. Preparation and Reconstitution:

• Location: All manipulations involving Kijanimicin powder should be conducted in a designated area, such as a chemical fume hood or a biological safety cabinet, to control exposure at the source[2].

• Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above, including double gloves, a disposable gown, and respiratory protection.

• Procedure:

  • Before starting, ensure that a chemical spill kit is readily accessible.

  • Carefully open the vial containing the Kijanimicin powder.

  • Slowly add the recommended solvent to the vial to reconstitute the compound, avoiding splashing.

  • Gently swirl the vial to dissolve the powder completely. Do not shake vigorously to prevent aerosolization.

  • Clearly label the reconstituted solution with the compound name, concentration, date, and hazard symbols.

2. Experimental Use:

• Personal Protective Equipment: Wear nitrile gloves, a lab coat, and safety glasses when handling Kijanimicin solutions.

• Procedure:

  • Use Luer-lock syringes and needles to prevent accidental disconnection and leakage.

  • When transferring solutions, work over a disposable absorbent bench liner to contain any potential drips or spills.

  • Avoid touching your face, eyes, or any personal items while wearing gloves that have been in contact with Kijanimicin.

  • After completing the experimental procedures, decontaminate all work surfaces.

3. Spill Management:

• Immediate Actions:

  • Alert others in the vicinity and evacuate the immediate area if necessary.

  • Remove any contaminated clothing and wash exposed skin with soap and water.

• Cleanup Procedure:

  • Don the appropriate PPE for cleaning and decontamination.

  • Cover the spill with absorbent material, starting from the outside and working inwards[3][4].

  • For liquid spills, once absorbed, carefully collect the material and place it in a designated hazardous waste container[3][4].

  • For powder spills, gently cover with damp absorbent material to avoid creating dust before scooping it into the waste container[4].

  • Decontaminate the spill area with a suitable cleaning agent, followed by a rinse with water if required[5][6].

Disposal Plan

Improper disposal of antibiotics can contribute to environmental contamination and the development of antimicrobial resistance[7][8][9][10]. All Kijanimicin waste is considered hazardous chemical waste and must be disposed of according to institutional guidelines[7][11].

1. Waste Segregation:

• Do not mix Kijanimicin waste with other waste streams unless explicitly permitted by your institution's EHS office[1].

2. Solid Waste:

• Items: Includes contaminated gloves, gowns, bench liners, vials, and any other disposable materials that have come into contact with Kijanimicin.

• Procedure:

  • Collect all solid waste in a clearly labeled, leak-proof hazardous waste container.

  • The container should be marked with "Hazardous Waste," the name "Kijanimicin," and the appropriate hazard symbols.

3. Liquid Waste:

• Items: Includes unused stock solutions, leftover experimental solutions, and contaminated media.

• Procedure:

  • Collect all liquid waste in a designated, leak-proof, and clearly labeled hazardous waste container[1].

  • The container should be compatible with the solvents used.

  • Never pour Kijanimicin-containing solutions down the drain[1].

4. Storage and Pickup:

• Store waste containers in a designated satellite accumulation area within the laboratory.

• Keep containers securely closed except when adding waste[1].

• Arrange for hazardous waste pickup through your institution's EHS department.

Visualized Workflow: Kijanimicin Handling and Disposal

The following diagram outlines the key steps and decision points for the safe handling and disposal of Kijanimicin.

Workflow for the safe handling and disposal of Kijanimicin.

References

• 1. benchchem.com [benchchem.com]
• 2. hse.gov.uk [hse.gov.uk]
• 3. Chapter 8: Decontamination, Disinfection and Spill Response | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]
• 4. Cleaning up spills [myhealth.alberta.ca]
• 5. ipservices.care [ipservices.care]
• 6. ph.health.mil [ph.health.mil]
• 7. bitesizebio.com [bitesizebio.com]
• 8. brinemining.ntua.gr [brinemining.ntua.gr]
• 9. Advances in Environmental and Engineering Research | Environmental and Human Health Impact of Antibiotics Waste Mismanagement: A Review [lidsen.com]
• 10. researchgate.net [researchgate.net]
• 11. Laboratory waste | Staff Portal [staff.ki.se]